3-Methyl-3-heptene

• CAS: 51886-28-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-3-heptene is an unsaturated hydrocarbon with the chemical formula C₈H₁₆. As a branched alkene, its chemical and physical properties are of interest in various fields of organic synthesis and material science. This technical guide provides a comprehensive overview of the core chemical and physical characteristics of 3-Methyl-3-heptene, along with generalized experimental protocols for its synthesis and characterization.

Chemical and Physical Properties

The properties of 3-Methyl-3-heptene are summarized in the tables below. It exists as a mixture of (E) and (Z) stereoisomers.

General Properties

Property	Value	Source
Molecular Formula	C₈H₁₆	[1][2][3][4][5]
Molecular Weight	112.21 g/mol	[1][2][4][5]
Appearance	Colorless liquid	[2]
Odor	Fruity	[2]

Physical Properties

Property	Value	Source
Boiling Point	121 °C	[2]
Melting Point	-103.01 °C (estimate)	[2]
Density	0.73 g/cm³	[2]
Refractive Index	1.4180-1.4210	[2]
Solubility	Insoluble in water; Soluble in non-polar organic solvents.	[6][7]

Chromatographic Properties

Property	Value	Source
Kovats Retention Index (Standard non-polar)	784 - 797	[1]

Experimental Protocols

Synthesis of 3-Methyl-3-heptene

Two common methods for the synthesis of alkenes like 3-Methyl-3-heptene are the Wittig reaction and the acid-catalyzed dehydration of an alcohol.

The Wittig reaction is a reliable method for forming carbon-carbon double bonds.[8][9][10][11] For the synthesis of 3-Methyl-3-heptene, this would involve the reaction of a phosphorus ylide with a ketone.

Logical Workflow for Wittig Synthesis of 3-Methyl-3-heptene

Caption: General workflow for the synthesis of 3-Methyl-3-heptene via the Wittig reaction.

Experimental Protocol (Adapted from similar syntheses[12][13]):

• Preparation of the Phosphonium Salt: In a round-bottom flask equipped with a reflux condenser, dissolve triphenylphosphine in an appropriate anhydrous solvent (e.g., toluene). Add 2-bromobutane and reflux the mixture for several hours. Cool the reaction mixture to room temperature to allow the phosphonium salt to precipitate. Collect the solid by filtration, wash with a non-polar solvent like diethyl ether, and dry under vacuum.

• Ylide Formation: Suspend the dried phosphonium salt in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon). Cool the suspension in an ice bath. Slowly add a strong base, such as n-butyllithium (n-BuLi), dropwise. The formation of a colored solution (often orange or red) indicates the generation of the ylide. Stir the mixture at 0°C for approximately one hour.

• Wittig Reaction: To the ylide solution at 0°C, slowly add a solution of 2-pentanone in anhydrous THF. Allow the reaction mixture to warm to room temperature and stir overnight.

• Workup and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with a non-polar solvent (e.g., diethyl ether or hexane). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter. Remove the solvent under reduced pressure. The crude product can be purified by fractional distillation to yield 3-Methyl-3-heptene.

The dehydration of a tertiary alcohol like 3-methyl-3-heptanol in the presence of a strong acid can also yield 3-Methyl-3-heptene.[14][15] However, this method may lead to a mixture of isomeric alkenes.

Logical Workflow for Dehydration Synthesis of 3-Methyl-3-heptene

Caption: General workflow for the synthesis of 3-Methyl-3-heptene via acid-catalyzed dehydration.

Experimental Protocol (Generalized):

• Reaction Setup: Place 3-methyl-3-heptanol in a round-bottom flask suitable for distillation.[16] Add a catalytic amount of a strong acid, such as sulfuric acid or phosphoric acid.

• Dehydration: Gently heat the mixture. The alkene product, being more volatile than the starting alcohol, will distill as it is formed.

• Workup and Purification: Collect the distillate, which will contain the alkene and some water. Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with water. Dry the organic layer over an anhydrous drying agent (e.g., calcium chloride). The final product can be purified by fractional distillation.

Characterization

The identity and purity of the synthesized 3-Methyl-3-heptene can be confirmed using various analytical techniques.

Logical Workflow for Characterization of 3-Methyl-3-heptene

Caption: Workflow for the analytical characterization of 3-Methyl-3-heptene.

GC-MS is a powerful technique for separating the components of a mixture and identifying them based on their mass-to-charge ratio.[17][18]

Experimental Protocol (Generalized):

• Sample Preparation: Prepare a dilute solution of the purified 3-Methyl-3-heptene in a volatile organic solvent (e.g., hexane or dichloromethane).

• GC Separation: Inject a small volume of the sample into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar column like DB-5ms). The oven temperature program should be optimized to achieve good separation of any potential isomers or impurities.

• MS Detection: The eluting compounds are introduced into a mass spectrometer. The resulting mass spectrum will show the molecular ion peak (m/z = 112.21) and a characteristic fragmentation pattern that can be compared to a spectral library for confirmation.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Experimental Protocol (Generalized):

• Sample Preparation: Dissolve a small amount of the purified product in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra. The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, will be characteristic of the 3-Methyl-3-heptene structure.

IR spectroscopy is used to identify the functional groups present in a molecule.[5]

Experimental Protocol (Generalized):

• Sample Preparation: A small amount of the neat liquid sample can be placed between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Obtain the IR spectrum. The presence of a C=C bond will be indicated by a characteristic absorption band in the region of 1640-1680 cm⁻¹. The C-H stretching vibrations for the sp² and sp³ hybridized carbons will also be observable.

Safety Information

3-Methyl-3-heptene is a flammable liquid and vapor. Appropriate safety precautions, including working in a well-ventilated fume hood and avoiding sources of ignition, should be taken. It may be fatal if swallowed and enters airways. Personal protective equipment, such as safety goggles, gloves, and a lab coat, should be worn at all times.

Conclusion

This technical guide has provided a detailed summary of the known chemical and physical properties of 3-Methyl-3-heptene. While specific experimental protocols for this compound are not extensively documented, this guide offers robust, generalized procedures for its synthesis and characterization based on established organic chemistry principles. These methodologies provide a solid foundation for researchers and professionals working with this and similar alkene structures.

References

• 1. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 4. 3-Methyl-1-heptene | C8H16 | CID 20946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 6. mdpi.com [mdpi.com]
• 7. Solvent Miscibility Table [sigmaaldrich.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. sciepub.com [sciepub.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. Wittig reaction - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Solved he acid catalyzed dehydration of 3-methyl-3-hexanol | Chegg.com [chegg.com]
• 15. hal1a [ursula.chem.yale.edu]
• 16. 3-Methyl-3-heptanol | C8H18O | CID 11710 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. biolmolchem.com [biolmolchem.com]
• 18. benchchem.com [benchchem.com]

Spectroscopic Data of (E)-3-Methyl-3-heptene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (E)-3-Methyl-3-heptene. The information is presented in a structured format to facilitate easy comparison and interpretation, catering to the needs of researchers and professionals in the fields of chemistry and drug development. This guide includes detailed experimental protocols for acquiring the spectroscopic data and a logical workflow for its analysis.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for (E)-3-Methyl-3-heptene, including ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.2-5.4	t	1H	=CH-
~2.0	q	2H	-CH₂-CH=
~1.9	q	2H	=C-CH₂-
~1.6	s	3H	=C-CH₃
~1.4	sextet	2H	-CH₂-CH₃
~0.9	t	3H	-CH₂-CH₃
~0.9	t	3H	-CH₂-CH₃

Note: Predicted data is based on computational models and may vary slightly from experimental values.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Chemical Shift (δ) ppm	Assignment
136.2	C3
124.9	C4
34.5	C5
23.1	C2
21.4	C6
14.2	C1
13.9	C7
12.1	C8 (Methyl)

Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2960-2850	Strong	C-H stretch (alkane)
~1670	Medium	C=C stretch (trisubstituted alkene)
~1460	Medium	C-H bend (alkane)
~840	Medium	=C-H bend (trisubstituted alkene, out-of-plane)

Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Assignment
112	25	[M]⁺ (Molecular Ion)
97	60	[M - CH₃]⁺
83	100	[M - C₂H₅]⁺ (Base Peak)
69	50	[M - C₃H₇]⁺
55	85	[C₄H₇]⁺
41	70	[C₃H₅]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Accurately weigh 5-10 mg of (E)-3-Methyl-3-heptene for ¹H NMR and 20-50 mg for ¹³C NMR.[1]

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.[2]

• Ensure the final sample height in the tube is around 4-5 cm.[2]

• Cap the NMR tube securely.

2. ¹H NMR Spectroscopy:

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Procedure:

  • Insert the sample tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity and optimal resolution.

  • Set the acquisition parameters:

    • Pulse sequence: Standard single-pulse experiment.

    • Spectral width: Typically -2 to 12 ppm.

    • Number of scans: 16 to 64, depending on the sample concentration.

    • Relaxation delay: 1-2 seconds.

  • Acquire the Free Induction Decay (FID).

  • Process the data by applying a Fourier transform, phasing the spectrum, and performing baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

3. ¹³C NMR Spectroscopy:

• Instrument: A high-resolution NMR spectrometer with a carbon probe.

• Procedure:

  • Follow the same sample insertion, locking, and shimming procedures as for ¹H NMR.

  • Set the acquisition parameters for a proton-decoupled ¹³C experiment:

    • Pulse sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments).[3]

    • Spectral width: Typically 0 to 220 ppm.[4]

    • Number of scans: 1024 or more to achieve an adequate signal-to-noise ratio.[3]

    • Relaxation delay: 2-5 seconds.

  • Acquire and process the data as described for ¹H NMR.

Infrared (IR) Spectroscopy

1. Sample Preparation (Neat Liquid):

• Place one or two drops of liquid (E)-3-Methyl-3-heptene onto the center of a clean, dry salt plate (e.g., NaCl or KBr).[5]

• Carefully place a second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates. Avoid introducing air bubbles.[6]

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Instrument: An FTIR spectrometer.

• Procedure:

  • Acquire a background spectrum of the empty sample compartment or the clean salt plates.

  • Mount the prepared salt plate assembly in the spectrometer's sample holder.

  • Acquire the sample spectrum over a typical range of 4000 to 400 cm⁻¹.[7]

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

1. Sample Introduction (Gas Chromatography-Mass Spectrometry - GC-MS):

• Sample Preparation:

  • Prepare a dilute solution of (E)-3-Methyl-3-heptene in a volatile organic solvent (e.g., hexane or dichloromethane) at a concentration of approximately 10-100 µg/mL.[8]

• Instrumentation: A GC-MS system equipped with an electron ionization (EI) source.[9]

2. GC-MS Analysis:

• Procedure:

  • Inject a small volume (typically 1 µL) of the prepared sample solution into the GC inlet.[8]

  • The sample is vaporized and separated on a capillary GC column (e.g., a nonpolar column like DB-5). The oven temperature is programmed to ramp up to ensure good separation of components.

  • As the separated components elute from the GC column, they enter the mass spectrometer's ion source.

  • Ionization: In the ion source, molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

  • Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

  • Detection: An electron multiplier detects the ions, and the signal is processed to generate a mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of (E)-3-Methyl-3-heptene.

Caption: Workflow for spectroscopic analysis.

References

• 1. SG Sample Prep | Nuclear Magnetic Resonance Labs [ionmr.cm.utexas.edu]
• 2. organomation.com [organomation.com]
• 3. Carbon-13 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. How to make an NMR sample [chem.ch.huji.ac.il]
• 9. newtowncreek.info [newtowncreek.info]

An In-depth Technical Guide to the Characterization of (Z)-3-Methyl-3-heptene and its Structural Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of (Z)-3-methyl-3-heptene and its structural isomers. It details the key analytical techniques and experimental protocols required for the unambiguous identification and differentiation of these closely related alkene structures. This document is intended to serve as a practical resource for scientists engaged in organic synthesis, analytical chemistry, and drug development, where precise molecular characterization is paramount.

Introduction to (Z)-3-Methyl-3-heptene and its Isomers

(Z)-3-Methyl-3-heptene is an unsaturated hydrocarbon with the molecular formula C₈H₁₆ and a molecular weight of 112.21 g/mol .[1][2] Its structure features a seven-carbon chain with a double bond at the third position and a methyl group also at the third carbon. The "(Z)" designation, derived from the German zusammen (together), indicates that the higher priority substituents on each carbon of the double bond are on the same side. In this case, the ethyl group on C-2 and the butyl group on C-4 are on the same side of the double bond.

The primary structural isomer of interest is the (E)-3-methyl-3-heptene, the geometric isomer where the higher priority groups are on opposite sides of the double bond (from the German entgegen, meaning opposite). Beyond this geometric isomer, other structural isomers include positional isomers where the double bond or the methyl group are at different locations on the heptene backbone. The differentiation of these isomers is crucial as their stereochemistry and substitution patterns can significantly influence their physical, chemical, and biological properties.

Synthesis of (Z)-3-Methyl-3-heptene

The stereoselective synthesis of (Z)-alkenes can be effectively achieved using the Wittig reaction with non-stabilized ylides.[3][4][5] This method offers a reliable route to predominantly form the Z-isomer through a kinetically controlled pathway.

Synthetic Pathway: The Wittig Reaction

The synthesis of (Z)-3-methyl-3-heptene can be accomplished by the reaction of a phosphorus ylide, specifically propylidenetriphenylphosphorane, with 2-pentanone. The non-stabilized nature of the ylide favors the formation of the cis, or Z, alkene.

Experimental Protocol: Synthesis of (Z)-3-Methyl-3-heptene

Materials:

• Triphenylphosphine

• 1-Bromopropane

• Anhydrous Toluene

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• 2-Pentanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Propyltriphenylphosphonium Bromide:

  • In a round-bottom flask equipped with a reflux condenser, dissolve triphenylphosphine in anhydrous toluene.

  • Add 1-bromopropane to the solution.

  • Heat the mixture to reflux for 24 hours.

  • Cool the reaction to room temperature to allow the phosphonium salt to precipitate.

  • Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

• Wittig Reaction:

  • Suspend the dried propyltriphenylphosphonium bromide in anhydrous THF in a flame-dried, two-necked flask under an inert atmosphere (e.g., argon).

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add a solution of n-butyllithium in hexanes dropwise to form the deep red ylide.

  • After the addition is complete, allow the mixture to stir at 0°C for 1 hour.

  • Cool the reaction mixture to -78°C (dry ice/acetone bath).

  • Slowly add a solution of 2-pentanone in anhydrous THF.

  • Allow the reaction to warm slowly to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure. The crude product can be purified by fractional distillation.

Spectroscopic and Chromatographic Characterization

A combination of analytical techniques is essential for the complete characterization of (Z)-3-methyl-3-heptene and its isomers.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating volatile compounds and providing information about their molecular weight and fragmentation patterns. The choice of the GC column is critical for separating closely related isomers.[6][7]

Experimental Protocol:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Column: A polar capillary column such as Agilent J&W DB-WAXetr (60 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for separating cis/trans isomers.[6] For general hydrocarbon analysis, a non-polar column like DB-1ms (30 m x 0.25 mm ID, 0.25 µm film thickness) can be used.[7]

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 5°C/min to 150°C.

• Injector: Split/splitless injector at 250°C with a split ratio of 50:1.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 30-200.

Data Presentation:

Isomer	Stationary Phase	Kovats Retention Index
(Z)-3-Methyl-3-heptene	Standard Non-Polar	789.2, 789, 790[1]
(E)-3-Methyl-3-heptene	Standard Non-Polar	793, 787.5, 794.1, 784, 796.9, 797[8]
(Z)-3-Methyl-3-heptene	Semi-Standard Non-Polar	776.4, 778[1]
(E)-3-Methyl-3-heptene	Standard Polar	833, 840[8]

Mass Spectrometry Fragmentation: The mass spectrum of 3-methyl-3-heptene will show a molecular ion peak (M⁺) at m/z 112. Common fragmentation patterns for alkenes involve allylic cleavage. For 3-methyl-3-heptene, significant fragments would be expected at m/z 83 (loss of an ethyl group) and m/z 55 (loss of a butyl group). While the mass spectra of the (Z) and (E) isomers will be very similar, slight differences in the relative intensities of the fragment ions may be observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.

Experimental Protocol:

• Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Solvent: Deuterated chloroform (CDCl₃).

• Sample Preparation: Dissolve approximately 5-10 mg of the purified sample in 0.6-0.7 mL of CDCl₃.

• ¹H NMR:

  • Acquire a standard proton spectrum.

  • Typical spectral width: 0-10 ppm.

  • Number of scans: 16-32.

• ¹³C NMR:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical spectral width: 0-150 ppm.

  • Number of scans: 1024 or more, depending on sample concentration.

• 2D NMR (optional but recommended for unambiguous assignment):

  • COSY (Correlation Spectroscopy) to establish proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon couplings.

Data Presentation: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm)

Group	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
(Z)-3-Methyl-3-heptene
C1-H₃	~0.9 (t)	~14
C2-H₂	~2.0 (q)	~22
C3-CH₃	~1.6 (s)	~16
C4-H	~5.2 (t)	~125
C5-H₂	~2.0 (m)	~30
C6-H₂	~1.4 (m)	~23
C7-H₃	~0.9 (t)	~14
(E)-3-Methyl-3-heptene
C1-H₃	~0.9 (t)	~14
C2-H₂	~2.0 (q)	~22
C3-CH₃	~1.6 (s)	~16
C4-H	~5.2 (t)	~125
C5-H₂	~2.0 (m)	~30
C6-H₂	~1.4 (m)	~23
C7-H₃	~0.9 (t)	~14

Note: These are approximate values. Actual chemical shifts can vary depending on the solvent and other experimental conditions. The key difference between the isomers will be observed in the through-space interactions in NOESY spectra and potentially subtle differences in the chemical shifts of the allylic protons and carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule. For alkenes, characteristic C=C and C-H stretching and bending vibrations can help distinguish between isomers.

Experimental Protocol:

• Spectrometer: PerkinElmer Spectrum Two FT-IR or equivalent.

• Sample Preparation: As (Z)-3-methyl-3-heptene is a liquid, a thin film can be prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.[9]

• Data Acquisition:

  • Record a background spectrum of the clean salt plates.

  • Acquire the sample spectrum over the range of 4000-600 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Presentation: Characteristic IR Absorption Bands

Vibration	Wavenumber (cm⁻¹)	Isomer Specificity
=C-H stretch	3000-3100	Present in both isomers
C-H stretch (alkane)	2850-2960	Present in both isomers
C=C stretch	~1670	May be weak or absent in the more symmetrical (E)-isomer
C-H out-of-plane bend	~700-730	Characteristic for cis (Z) trisubstituted alkenes[10][11]
C-H out-of-plane bend	~800-840	Characteristic for trans (E) trisubstituted alkenes[10][11]

Conclusion

The comprehensive characterization of (Z)-3-methyl-3-heptene and its structural isomers requires a multi-technique approach. The Wittig reaction provides a reliable synthetic route to the (Z)-isomer. Subsequent analysis by GC-MS allows for the separation and initial identification of the isomers based on their retention times and mass fragmentation patterns. Definitive structural elucidation and stereochemical assignment are achieved through detailed analysis of ¹H and ¹³C NMR spectra. FTIR spectroscopy serves as a complementary technique, providing valuable information on the geometry of the double bond through characteristic vibrational modes. The detailed protocols and data presented in this guide offer a robust framework for the successful synthesis and characterization of these important alkene isomers.

References

• 1. (Z)-3-Methylhept-3-ene | C8H16 | CID 5352144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methyl-3-heptene (cis- and trans- mixture) | CymitQuimica [cymitquimica.com]
• 3. benchchem.com [benchchem.com]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. eng.uc.edu [eng.uc.edu]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. ejournal.upi.edu [ejournal.upi.edu]

An In-depth Technical Guide to the Synthesis of 3-Methyl-3-heptene from Core Starting Materials

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Methyl-3-heptene is an unsaturated hydrocarbon with the chemical formula C₈H₁₆.[1] As a trisubstituted alkene, it exists as a mixture of (E) and (Z) stereoisomers. The synthesis of specific alkenes is a cornerstone of organic chemistry, crucial for constructing more complex molecular architectures in pharmaceutical and materials science. This guide provides an in-depth examination of two primary and robust methodologies for the synthesis of 3-methyl-3-heptene: the Wittig reaction and a Grignard reaction followed by acid-catalyzed dehydration.

This document details the retrosynthetic analyses, reaction principles, and comprehensive experimental protocols for each pathway. Quantitative data is summarized in tables for direct comparison, and logical workflows are illustrated using diagrams to provide a clear and practical resource for laboratory application.

Pathway I: Synthesis via Wittig Reaction

The Wittig reaction is a highly reliable method for synthesizing alkenes from aldehydes or ketones.[2] The reaction creates a carbon-carbon double bond with certainty at the location of the original carbonyl group, which is a significant advantage over elimination reactions that can yield mixtures of regioisomers.[3] The thermodynamic driving force of this olefination is the formation of the exceptionally stable triphenylphosphine oxide byproduct.[4][5]

Retrosynthetic Analysis and Strategy

For 3-methyl-3-heptene, a retrosynthetic disconnection across the double bond suggests two viable Wittig approaches. The more practical pathway involves the reaction of a commercially available ketone, butan-2-one, with a propyl-derived phosphorus ylide.

• Pathway A : Butan-2-one + Propyltriphenylphosphonium Ylide

• Pathway B : Propanal + (1-methylpropyl)triphenylphosphonium Ylide

This guide will focus on Pathway A, which involves the preparation of the ylide from a primary alkyl halide (1-bromopropane), a generally more straightforward process. The non-stabilized nature of the propyl ylide is expected to favor the formation of the (Z)-alkene isomer.[6]

Experimental Workflow and Protocols

The synthesis is a two-stage process: first, the preparation of the phosphonium salt, and second, the deprotonation to form the ylide in situ, followed by the reaction with the ketone.

Caption: Workflow for the Wittig synthesis of 3-methyl-3-heptene.

Protocol 2.2.1: Synthesis of Propyltriphenylphosphonium Bromide [7]

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

• Add 1-bromopropane (1.1 eq) to the solution.

• Heat the mixture to reflux and maintain for approximately 24 hours. The formation of a white precipitate indicates the creation of the phosphonium salt.[5]

• Cool the reaction mixture to room temperature.

• Collect the white solid via vacuum filtration and wash thoroughly with cold diethyl ether to remove unreacted starting materials.

• Dry the resulting phosphonium salt under vacuum.

Protocol 2.2.2: Synthesis of 3-Methyl-3-heptene via Wittig Reaction [5][7]

• Under an inert atmosphere (e.g., argon), suspend the dried propyltriphenylphosphonium bromide (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, two-neck round-bottom flask.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.0 eq, typically as a 1.6 M solution in hexanes) dropwise. The appearance of a characteristic deep orange or red color signifies the formation of the ylide.

• Stir the ylide solution at 0 °C for 1 hour.

• Slowly add a solution of butan-2-one (1.0 eq) in anhydrous THF to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring by TLC for the consumption of the ketone.

• Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel, extract the aqueous layer with hexane or diethyl ether (3x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• After filtration, remove the solvent under reduced pressure. The crude product can be purified by fractional distillation to separate the alkene from the triphenylphosphine oxide byproduct.

Quantitative Data Summary

Reagent/Product	Molar Mass ( g/mol )	Molar Eq.	Density (g/mL)	Boiling Point (°C)
Triphenylphosphine	262.29	1.0	~1.1	377
1-Bromopropane	123.00	1.1	1.35	71
Propyltriphenylphosphonium Bromide	385.29	1.0	-	-
n-Butyllithium (in hexanes)	64.06	1.0	~0.68	-
Butan-2-one	72.11	1.0	0.805	80
3-Methyl-3-heptene	112.22[1]	-	~0.73	122-124

Expected Yield: 60-80% (post-purification)

Pathway II: Synthesis via Grignard Reaction and Dehydration

This two-stage approach first constructs a tertiary alcohol, which is then subjected to an acid-catalyzed elimination reaction to form the target alkene.[8] The Grignard reaction is a powerful tool for C-C bond formation, involving the addition of a highly nucleophilic organomagnesium halide to a carbonyl compound.[9][10]

Retrosynthetic Analysis and Strategy

The target alkene, 3-methyl-3-heptene, is formed from the dehydration of 3-methyl-3-heptanol.[11] This tertiary alcohol can be synthesized via a Grignard reaction. There are three logical disconnections:

• Pathway A : Butan-2-one + Propylmagnesium Bromide

• Pathway B : 3-Heptanone + Methylmagnesium Bromide[12]

• Pathway C : Pentan-2-one + Ethylmagnesium Bromide

This guide will detail Pathway A, which utilizes the same ketone as the Wittig route, providing a useful comparison. The subsequent dehydration of the tertiary alcohol is expected to follow Zaitsev's rule, favoring the formation of the more substituted alkene, though mixtures of isomers are possible.[13]

Experimental Workflow and Protocols

The process involves the initial formation of the Grignard reagent, its reaction with the ketone to form the alcohol, followed by dehydration.

Caption: Workflow for Grignard synthesis and dehydration.

Protocol 3.2.1: Synthesis of 3-Methyl-3-heptanol [14]

• Ensure all glassware is rigorously flame- or oven-dried and assembled under an inert atmosphere.

• Place magnesium turnings (1.2 eq) in a three-neck flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer. Add a small crystal of iodine to activate the magnesium surface.

• Add a solution of 1-bromopropane (1.0 eq) in anhydrous diethyl ether to the dropping funnel.

• Add a small portion of the alkyl halide solution to the flask to initiate the reaction (indicated by bubbling and cloudiness). Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture for an additional 30-60 minutes until most of the magnesium is consumed.

• Cool the resulting Grignard reagent solution in an ice bath.

• Add a solution of butan-2-one (0.9 eq) in anhydrous diethyl ether dropwise from the funnel.

• After addition, allow the mixture to warm to room temperature and stir for 1 hour.

• Perform an acidic workup by slowly pouring the reaction mixture over ice and then adding a saturated aqueous solution of NH₄Cl or dilute HCl to dissolve the magnesium salts.

• Separate the organic layer, extract the aqueous layer with diethyl ether, combine the organic phases, wash with brine, and dry over anhydrous Na₂SO₄.

• Remove the solvent by distillation to yield the crude tertiary alcohol.

Protocol 3.2.2: Dehydration of 3-Methyl-3-heptanol [15][16]

• Place the crude 3-methyl-3-heptanol into a round-bottom flask suitable for distillation.

• Add a catalytic amount of a strong acid, such as 85% phosphoric acid or concentrated sulfuric acid.[17]

• Heat the mixture using a heating mantle. The alkene product will co-distill with water as it is formed. Collect the distillate. The distillation temperature should be kept below the boiling point of the starting alcohol.

• Wash the collected distillate in a separatory funnel with a sodium bicarbonate solution to neutralize any acid, followed by a water wash.

• Dry the organic layer over anhydrous calcium chloride.

• Perform a final fractional distillation to obtain the pure 3-methyl-3-heptene.

Quantitative Data Summary

Reagent/Product	Molar Mass ( g/mol )	Molar Eq.	Density (g/mL)	Boiling Point (°C)
Magnesium	24.31	1.2	1.74	-
1-Bromopropane	123.00	1.0	1.35	71
Butan-2-one	72.11	0.9	0.805	80
3-Methyl-3-heptanol	130.23[11]	-	~0.83	~163-165
3-Methyl-3-heptene	112.22[1]	-	~0.73	122-124

Expected Yield: ~70-85% for Grignard step; ~60-80% for dehydration step.

Comparison of Synthetic Routes

The choice between the Wittig and Grignard/Dehydration pathways depends on factors such as starting material availability, desired stereochemical outcome, and tolerance to reaction conditions.

Feature	Wittig Reaction	Grignard Reaction + Dehydration
Key Transformation	C=O → C=C	C=O → C-OH → C=C
Number of Steps	2 (Salt formation, then olefination)	2 (Grignard reaction, then dehydration)
Stereoselectivity	Good control. Non-stabilized ylides favor Z-alkene.[6]	Less control. Follows Zaitsev's rule, can give E/Z mixture and regioisomers.[13][18]
Key Reagents	PPh₃, strong base (n-BuLi), anhydrous THF.	Mg metal, anhydrous ether, strong acid (H₂SO₄/H₃PO₄).
Byproducts	Triphenylphosphine oxide (can be difficult to remove).	Magnesium salts (easily removed in aqueous workup).
Advantages	Unambiguous placement of the double bond.[3]	Uses common and inexpensive reagents.
Disadvantages	Requires stoichiometric phosphine and strong base.	Potential for isomeric mixtures in dehydration step.

Conclusion

Both the Wittig olefination and the Grignard reaction followed by alcohol dehydration represent effective and reliable strategies for the synthesis of 3-methyl-3-heptene. The Wittig reaction offers superior control over the position of the resulting double bond, making it the preferred method when regiospecificity is critical. The Grignard/dehydration sequence, while potentially leading to isomeric mixtures, is a powerful alternative that utilizes classic and cost-effective organometallic chemistry. The selection of the optimal synthetic route will ultimately be guided by the specific experimental goals, including desired isomeric purity, scale, and the availability of starting materials.

References

• 1. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. benchchem.com [benchchem.com]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Grignard Reaction [organic-chemistry.org]
• 10. 格氏试剂 [sigmaaldrich.com]
• 11. 3-Heptanol, 3-methyl- [webbook.nist.gov]
• 12. homework.study.com [homework.study.com]
• 13. quora.com [quora.com]
• 14. The Grignard Synthesis of 3-Methyl-3-Heptanol - 528 Words | Studymode [studymode.com]
• 15. cerritos.edu [cerritos.edu]
• 16. odinity.com [odinity.com]
• 17. chemguide.co.uk [chemguide.co.uk]
• 18. hal1a [ursula.chem.yale.edu]

An In-depth Technical Guide to the Properties of 3-Methyl-3-heptene (CAS Number: 7300-03-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties, synthesis, and spectral characterization of 3-methyl-3-heptene (CAS No. 7300-03-0). The information is presented to support research and development activities where this compound may be used as a chemical intermediate or building block.

Core Properties of 3-Methyl-3-heptene

3-Methyl-3-heptene is an unsaturated aliphatic hydrocarbon.[1] It is a colorless liquid with a characteristic fruity odor.[1][2] This alkene is primarily utilized in organic synthesis and as an intermediate in the production of various chemicals, including synthetic fragrances and flavors.[1][2]

Physicochemical Data

A summary of the key quantitative properties of 3-methyl-3-heptene is provided in the table below for easy reference and comparison.

Property	Value	Unit	Source(s)
Identifiers
CAS Number	7300-03-0	-	[3]
Molecular Formula	C₈H₁₆	-	[3]
Molecular Weight	112.21	g/mol	[3]
IUPAC Name	(3E)-3-methylhept-3-ene	-	[3]
Synonyms	2-Hexene, 2-ethyl; 3-Methyl-trans-3-heptene	-	[3]
Physical Properties
Appearance	Colorless to almost colorless clear liquid	-	[1]
Boiling Point	121	°C	[2][4]
Melting Point	-103.01 (estimate)	°C	[2][4]
Density	0.73	g/cm³	[2][4]
Flash Point	9.2	°C	[2]
Refractive Index	1.4180-1.4210	-	[2][4]
Thermodynamic Properties
Standard Gibbs Free Energy of Formation (ΔfG°)	88.15	kJ/mol	[5]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-101.02	kJ/mol	[5]
Enthalpy of Fusion at Standard Conditions (ΔfusH°)	15.37	kJ/mol	[5]
Enthalpy of Vaporization at Standard Conditions (ΔvapH°)	33.44	kJ/mol	[5]
Solubility and Partitioning
LogP (Octanol/Water Partition Coefficient)	3.143	-	[5]
Water Solubility (log10WS)	-3.02	mol/L	[5]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of 3-methyl-3-heptene are crucial for its practical application in a laboratory setting.

Synthesis of 3-Methyl-3-heptene via Dehydration of 3-Methyl-3-heptanol

A common and effective method for the synthesis of 3-methyl-3-heptene is the acid-catalyzed dehydration of its corresponding alcohol, 3-methyl-3-heptanol.

2.1.1. Synthesis of the Precursor: 3-Methyl-3-heptanol via Grignard Reaction

The tertiary alcohol, 3-methyl-3-heptanol, can be synthesized through a Grignard reaction between a Grignard reagent and a suitable ketone. For instance, the reaction of propylmagnesium bromide with 2-butanone or methylmagnesium bromide with 3-heptanone will yield the desired alcohol. A general procedure is as follows:

• Apparatus: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is used. The apparatus is maintained under an inert atmosphere (e.g., nitrogen or argon).

• Grignard Reagent Formation: Magnesium turnings are placed in the flask with anhydrous diethyl ether. The appropriate alkyl halide (e.g., 1-bromopropane or methyl iodide) dissolved in anhydrous ether is added dropwise from the dropping funnel. The reaction is typically initiated with a small crystal of iodine.

• Reaction with Ketone: Once the Grignard reagent has formed, a solution of the ketone (e.g., 2-butanone or 3-heptanone) in anhydrous ether is added dropwise at a controlled temperature, usually 0 °C.

• Workup: After the addition is complete, the reaction mixture is stirred for a specified period. It is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute acid. The organic layer is separated, and the aqueous layer is extracted with ether. The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate), and the solvent is removed under reduced pressure to yield the crude 3-methyl-3-heptanol.

2.1.2. Dehydration of 3-Methyl-3-heptanol

The dehydration of 3-methyl-3-heptanol to form 3-methyl-3-heptene is typically carried out using a strong acid catalyst.

• Apparatus: A simple distillation apparatus is set up, with the reaction flask containing the alcohol and the acid catalyst.

• Procedure: 3-Methyl-3-heptanol is mixed with a catalytic amount of a strong acid, such as sulfuric acid or phosphoric acid, in the distillation flask. The mixture is heated, and the alkene product, being more volatile, distills over as it is formed. This removal of the product from the reaction mixture helps to drive the equilibrium towards the formation of the alkene.

• Purification: The collected distillate, which may contain some water and unreacted alcohol, is washed with a sodium bicarbonate solution to neutralize any acid, followed by a water wash. The organic layer is then dried over an anhydrous drying agent. Final purification is achieved by fractional distillation to separate the desired 3-methyl-3-heptene from any isomeric byproducts or remaining impurities.

Spectral Characterization Methods

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR Spectroscopy: The ¹H NMR spectrum of 3-methyl-3-heptene is typically recorded on a 300 or 400 MHz spectrometer. The sample is dissolved in a deuterated solvent, commonly deuterochloroform (CDCl₃), with tetramethylsilane (TMS) used as an internal standard (δ = 0.00 ppm). The spectrum will show characteristic signals for the vinylic proton, the allylic protons, and the various alkyl protons, with their respective chemical shifts and coupling patterns providing structural confirmation.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum is generally obtained on the same instrument at a corresponding frequency (e.g., 75 or 100 MHz). Proton-decoupled spectra are typically acquired to simplify the spectrum to a series of singlets, one for each unique carbon atom. The chemical shifts of the olefinic carbons are particularly diagnostic, appearing in the downfield region (typically >100 ppm).

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum of 3-methyl-3-heptene can be obtained using a Fourier Transform Infrared (FT-IR) spectrometer. For a liquid sample, a thin film is prepared between two salt plates (e.g., KBr or NaCl). The spectrum will exhibit characteristic absorption bands for an alkene:

• C=C Stretch: A weak to medium intensity band around 1670-1640 cm⁻¹.

• =C-H Stretch: A medium intensity band just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).

• C-H Stretch (Alkyl): Strong intensity bands just below 3000 cm⁻¹ (typically 2960-2850 cm⁻¹).

• =C-H Bend: Bands in the 1000-650 cm⁻¹ region, which can be diagnostic of the substitution pattern of the alkene.

2.2.3. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both the separation and identification of 3-methyl-3-heptene, especially in a mixture of isomers.

• Gas Chromatography: A capillary column, often with a nonpolar stationary phase (e.g., HP-5ms), is used for separation. A typical temperature program would start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure the elution of all components.

• Mass Spectrometry: The separated components are ionized, typically by electron ionization (EI) at 70 eV. The resulting mass spectrum will show the molecular ion peak (m/z = 112) and a characteristic fragmentation pattern that can be used to confirm the structure of 3-methyl-3-heptene.

Visualizing Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the synthesis and purification processes for 3-methyl-3-heptene.

Caption: Synthesis of 3-Methyl-3-heptanol via Grignard Reaction.

Caption: Dehydration and Purification Workflow for 3-Methyl-3-heptene.

Safety Information

3-Methyl-3-heptene is a highly flammable liquid and vapor. It may be fatal if swallowed and enters airways. It is essential to handle this compound in a well-ventilated area, away from heat, sparks, open flames, and hot surfaces. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish. If swallowed, do not induce vomiting and seek immediate medical attention.

(Note: The safety information provided is a summary. Always refer to the full Safety Data Sheet (SDS) before handling this chemical.)

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. eng.uc.edu [eng.uc.edu]

An In-depth Technical Guide to the Discovery and Isolation of 3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, isolation, and characterization of the acyclic olefin, 3-Methyl-3-heptene. This document details historical context, modern synthetic methodologies, extensive physical and spectroscopic data, and relevant biochemical pathways.

Discovery and Historical Context

Physicochemical and Spectroscopic Data

A comprehensive collection of physical and spectroscopic data for 3-Methyl-3-heptene is crucial for its identification and characterization. The following tables summarize key quantitative data for its cis (Z) and trans (E) isomers, as well as for the mixed isomer product.

Table 1: General and Physical Properties of 3-Methyl-3-heptene

Property	Value	Source
Molecular Formula	C8H16	[1][2][3]
Molecular Weight	112.21 g/mol	[2][4]
CAS Number (mixture)	7300-03-0	[1][3]
Boiling Point (mixture)	117-120 °C
Specific Gravity (mixture)	0.73
Refractive Index (mixture)	1.42

Table 2: Spectroscopic Data for 3-Methyl-3-heptene

Spectroscopic Technique	Key Data Points	Source
Mass Spectrometry (GC-MS)	Top Peaks (m/z): 55, 83, 41	[2]
¹³C NMR Spectroscopy	Data available in spectral databases	[2]
Infrared (IR) Spectroscopy	Data available in spectral databases	[2][5]

Table 3: Gas Chromatography Data for 3-Methyl-3-heptene

Column Type	Kovats Retention Index	Source
Standard Non-Polar	784, 787.5, 793, 794.1, 796.9, 797	[2]
Standard Polar	833, 840	[2]
Semi-Standard Non-Polar	782.8, 784, 786.5	[2]

Experimental Protocols

The synthesis and isolation of 3-Methyl-3-heptene can be achieved through several established organic chemistry methodologies. The two primary routes are the Grignard reaction followed by dehydration of the resulting tertiary alcohol, and the Wittig reaction for direct olefination.

Synthesis via Grignard Reaction and Dehydration

This two-step method involves the synthesis of the precursor alcohol, 3-methyl-3-heptanol, via a Grignard reaction, followed by an acid-catalyzed dehydration to yield 3-Methyl-3-heptene.

Step 1: Synthesis of 3-Methyl-3-heptanol via Grignard Reaction

• Reaction Principle: Methyl magnesium bromide (a Grignard reagent) is reacted with 3-heptanone. The nucleophilic methyl group of the Grignard reagent attacks the electrophilic carbonyl carbon of the ketone. Subsequent acidic workup protonates the resulting alkoxide to yield the tertiary alcohol, 3-methyl-3-heptanol.

• Experimental Protocol:

  • In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, condenser, and a magnetic stirrer, place magnesium turnings.

  • Add a solution of methyl bromide in anhydrous diethyl ether to the dropping funnel.

  • Initiate the reaction by adding a small amount of the methyl bromide solution to the magnesium. The reaction is typically initiated with gentle heating or the addition of a crystal of iodine.

  • Once the reaction has started, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture until the magnesium is consumed.

  • Cool the reaction mixture in an ice bath and add a solution of 3-heptanone in anhydrous diethyl ether dropwise from the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield crude 3-methyl-3-heptanol.

  • Purify the crude product by distillation.

Step 2: Dehydration of 3-Methyl-3-heptanol

• Reaction Principle: The tertiary alcohol, 3-methyl-3-heptanol, is dehydrated using a strong acid catalyst, such as sulfuric acid or phosphoric acid, with heating. The reaction proceeds via an E1 elimination mechanism, where the hydroxyl group is protonated to form a good leaving group (water), which then departs to form a tertiary carbocation. A proton is then eliminated from an adjacent carbon to form the double bond of 3-Methyl-3-heptene. According to Zaitsev's rule, the more substituted alkene is the major product.

• Experimental Protocol:

  • Place the purified 3-methyl-3-heptanol in a round-bottom flask.

  • Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

  • Set up a fractional distillation apparatus.

  • Heat the reaction mixture to distill the alkene product as it is formed.

  • Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by washing with water.

  • Dry the organic layer over anhydrous calcium chloride.

  • Perform a final distillation to obtain pure 3-Methyl-3-heptene.

Synthesis via Wittig Reaction

The Wittig reaction provides a more direct route to 3-Methyl-3-heptene by reacting a phosphorus ylide with a ketone.

• Reaction Principle: A phosphorus ylide, such as propylidenetriphenylphosphorane, is reacted with 3-pentanone. The nucleophilic carbon of the ylide attacks the carbonyl carbon of the ketone to form a betaine intermediate, which then collapses to an oxaphosphetane. The oxaphosphetane then fragments to yield 3-Methyl-3-heptene and the highly stable triphenylphosphine oxide, which drives the reaction to completion. The stereochemical outcome (E or Z isomer) depends on the nature of the ylide; unstabilized ylides generally favor the Z-alkene, while stabilized ylides favor the E-alkene.

• Experimental Protocol:

  • Preparation of the Phosphonium Salt: React triphenylphosphine with 1-bromopropane in a suitable solvent like toluene to form propyltriphenylphosphonium bromide.

  • Formation of the Ylide: Suspend the phosphonium salt in an anhydrous solvent such as tetrahydrofuran (THF) under an inert atmosphere. Add a strong base, such as n-butyllithium or sodium hydride, to deprotonate the phosphonium salt and form the ylide.

  • Wittig Reaction: Cool the ylide solution in an ice bath and add a solution of 3-pentanone in anhydrous THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for several hours.

  • Quench the reaction by adding water.

  • Extract the product with a nonpolar solvent like hexane.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the product by column chromatography or distillation to separate the 3-Methyl-3-heptene from the triphenylphosphine oxide byproduct.

Isolation and Purification

For both synthetic routes, the final product, 3-Methyl-3-heptene, is typically isolated and purified using standard laboratory techniques.

• Fractional Distillation: This is the primary method for purifying 3-Methyl-3-heptene, taking advantage of its relatively low boiling point.

• Column Chromatography: For smaller scale reactions or to separate isomers, column chromatography on silica gel with a nonpolar eluent (e.g., hexane) can be effective.

• Gas Chromatography (GC): Analytical and preparative GC can be used to determine the purity of the product and to isolate small quantities of high-purity isomers. A typical GC-MS protocol for C8H16 isomers would involve a non-polar capillary column (e.g., DB-1ms), a temperature program starting from a low temperature (e.g., 40°C) and ramping up, and detection by mass spectrometry.

Visualizations

Synthetic Workflows

The following diagrams illustrate the logical flow of the primary synthetic and analytical procedures for 3-Methyl-3-heptene.

References

• 1. 3-Methyl-1-heptene | C8H16 | CID 20946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. homework.study.com [homework.study.com]
• 5. 3-Heptene, 3-methyl- [webbook.nist.gov]

An In-depth Technical Guide to the Stereoisomers of 3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomerism of 3-methyl-3-heptene, detailing the identification, separation, and characterization of its stereoisomers. This document is intended to serve as a valuable resource for professionals in the fields of chemical research, drug development, and analytical sciences.

Introduction to the Stereoisomerism of 3-Methyl-3-heptene

3-Methyl-3-heptene (C₈H₁₆) is an unsaturated hydrocarbon that exhibits stereoisomerism due to the presence of a carbon-carbon double bond.[1][2] The substitution pattern around this double bond gives rise to geometric isomers, which are classified as E/Z isomers. A thorough understanding and selective synthesis or separation of these isomers are crucial in various chemical applications, including pheromone synthesis and as building blocks in organic chemistry, where stereochemistry can significantly influence biological activity and reaction outcomes.

Identification of Stereoisomers

The stereoisomerism in 3-methyl-3-heptene is determined by the spatial arrangement of the substituent groups attached to the double bond at the C3 and C4 positions. The identification of these isomers follows the Cahn-Ingold-Prelog (CIP) priority rules.

Geometric Isomerism (E/Z Isomerism)

The double bond in 3-methyl-3-heptene is trisubstituted, which necessitates the use of the E/Z notation to describe the stereochemistry. The 'E' designation (from the German entgegen, meaning opposite) is assigned when the two higher-priority substituents on each carbon of the double bond are on opposite sides. The 'Z' designation (from the German zusammen, meaning together) is assigned when they are on the same side.

• (E)-3-Methyl-3-heptene : Also known as trans-3-methyl-3-heptene.[3][]

• (Z)-3-Methyl-3-heptene : Also known as cis-3-methyl-3-heptene.[1][5][6]

Analysis of the structure of 3-methyl-3-heptene reveals that there are no chiral centers, as no carbon atom is bonded to four distinct substituent groups. Therefore, the only stereoisomers of 3-methyl-3-heptene are the (E) and (Z) geometric isomers.

The logical workflow for the identification of these stereoisomers is outlined in the diagram below.

Figure 1: Logical workflow for the identification of stereoisomers of 3-methyl-3-heptene.

Experimental Protocols for Separation and Identification

The separation and identification of the (E) and (Z) isomers of 3-methyl-3-heptene are most commonly achieved using gas chromatography (GC), often coupled with mass spectrometry (GC-MS).[7] The difference in the physical properties of the isomers, such as their boiling points and interactions with the stationary phase of the GC column, allows for their separation.

Gas Chromatography (GC)

A typical experimental setup for the separation of 3-methyl-3-heptene isomers involves a high-resolution capillary GC system.

• Column: A non-polar capillary column, such as one with a methyl silicone stationary phase (e.g., HP-1), is often suitable for separating hydrocarbon isomers.[2] For enhanced separation, a polar stationary phase can also be employed.

• Injector: A split/splitless injector is used to introduce the sample. The injector temperature is typically set around 250 °C.

• Oven Temperature Program: A programmed temperature ramp is crucial for good resolution. A representative program might start at a low temperature (e.g., 40-60 °C) and gradually increase to a higher temperature (e.g., 200-250 °C).[2]

• Carrier Gas: Helium or hydrogen is commonly used as the carrier gas at a constant flow rate.

• Detector: A flame ionization detector (FID) is a standard choice for hydrocarbon analysis, providing high sensitivity. For definitive identification, a mass spectrometer (MS) is used as the detector.

The experimental workflow for the GC-based analysis is illustrated below.

Figure 2: Experimental workflow for the GC analysis of 3-methyl-3-heptene isomers.

Quantitative Data

The retention behavior of the (E) and (Z) isomers of 3-methyl-3-heptene can be quantified using Kovats retention indices (RI). The RI value is a logarithmic scale that relates the retention time of a compound to the retention times of adjacent n-alkanes. Below is a summary of reported Kovats retention indices for the stereoisomers of 3-methyl-3-heptene on different types of GC columns.

Stereoisomer	GC Column Type	Kovats Retention Index (RI)
(E)-3-Methyl-3-heptene	Standard Non-polar	784, 787.5, 793, 794.1, 796.9, 797[7]
(E)-3-Methyl-3-heptene	Standard Polar	833, 840[7]
(Z)-3-Methyl-3-heptene	Standard Non-polar	789, 789.2, 790[5]

These values demonstrate that the choice of GC column polarity can influence the elution order and separation of the isomers.

Conclusion

The stereochemistry of 3-methyl-3-heptene is defined by E/Z isomerism, resulting in two distinct geometric isomers: (E)-3-methyl-3-heptene and (Z)-3-methyl-3-heptene. The absence of a chiral center precludes the existence of enantiomers. The separation and identification of these isomers are reliably achieved through gas chromatography, with Kovats retention indices serving as a key quantitative measure for their characterization. The detailed protocols and data presented in this guide provide a solid foundation for researchers and scientists working with this compound.

References

• 1. 3-Methyl-cis-3-heptene [webbook.nist.gov]
• 2. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 3. (E)-3-Methylhept-3-ene [webbook.nist.gov]
• 5. (Z)-3-Methylhept-3-ene | C8H16 | CID 5352144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (Z)-3-Methylhept-3-ene [webbook.nist.gov]
• 7. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Analysis of 3-Methyl-3-heptene (C8H16)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of 3-Methyl-3-heptene, a volatile organic compound with the molecular formula C8H16. The document details its physicochemical properties, spectroscopic profile, potential synthetic routes, and analytical procedures. Due to the limited availability of data on its biological activity, a generalized signaling pathway for volatile organic compounds is presented as a hypothetical model.

Physicochemical Properties

3-Methyl-3-heptene is a flammable, colorless liquid. It is an unsaturated hydrocarbon with one double bond, existing as two stereoisomers: (E)-3-Methyl-3-heptene and (Z)-3-Methyl-3-heptene. The quantitative data for its key physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C8H16	[1]
Molecular Weight	112.21 g/mol	[1]
Boiling Point	121 °C	[2]
Melting Point	-103.01 °C (estimate)	[2]
Density	0.73 g/cm³	[2]
Refractive Index	1.4180-1.4210	[2]
LogP	3.14280	[2]
Flash Point	9.2 °C	[2]

Synthesis of 3-Methyl-3-heptene

Two primary synthetic routes for 3-Methyl-3-heptene are the Wittig reaction and the acid-catalyzed dehydration of 3-methyl-3-heptanol.

Wittig Reaction

The Wittig reaction provides a reliable method for the synthesis of alkenes from aldehydes or ketones. For 3-Methyl-3-heptene, this can be achieved by reacting 2-pentanone with the ylide generated from propyltriphenylphosphonium bromide.

Logical Workflow for Wittig Synthesis

A flowchart of the Wittig reaction for 3-Methyl-3-heptene synthesis.

Experimental Protocol:

• Preparation of Propyltriphenylphosphonium Bromide:

  • In a round-bottom flask equipped with a reflux condenser, dissolve triphenylphosphine (1.1 eq) in anhydrous toluene.

  • Add 1-bromopropane (1.0 eq) to the solution.

  • Heat the mixture to reflux for 24 hours.

  • Cool the reaction to room temperature to allow the white phosphonium salt to precipitate.

  • Collect the solid by vacuum filtration and wash with diethyl ether. Dry under vacuum.

• Wittig Reaction:

  • Suspend the dried propyltriphenylphosphonium bromide (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, two-necked flask under an inert atmosphere (e.g., argon).

  • Cool the suspension to 0°C in an ice bath.

  • Slowly add n-butyllithium (n-BuLi, 1.0 eq) dropwise. The formation of a deep orange or red color indicates ylide generation. Stir for 1 hour at 0°C.

  • Slowly add a solution of 2-pentanone (1.0 eq) in anhydrous THF to the ylide solution at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by fractional distillation to obtain 3-Methyl-3-heptene.[3]

Acid-Catalyzed Dehydration of 3-Methyl-3-heptanol

The dehydration of the tertiary alcohol, 3-methyl-3-heptanol, using a strong acid catalyst like sulfuric acid or phosphoric acid, will yield a mixture of alkene isomers, including 3-Methyl-3-heptene. According to Zaitsev's rule, the more substituted alkenes are generally the major products.

Logical Workflow for Dehydration Synthesis

A flowchart of the acid-catalyzed dehydration of 3-methyl-3-heptanol.

Experimental Protocol:

• Place 3-methyl-3-heptanol (1.0 eq) in a round-bottom flask equipped for distillation.

• Slowly add a catalytic amount of concentrated sulfuric acid (or phosphoric acid).

• Heat the mixture to gently distill the alkene products as they form.

• Collect the distillate in a flask cooled in an ice bath.

• Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by washing with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the resulting mixture of alkenes by fractional distillation.[4]

Analytical and Spectroscopic Characterization

The structural elucidation of 3-Methyl-3-heptene is typically achieved through a combination of spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal technique for separating the isomeric mixture of 3-Methyl-3-heptene and for obtaining their mass spectra.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution (e.g., 10 µg/mL) of the sample in a volatile organic solvent such as hexane or dichloromethane.[5]

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5 or equivalent) is suitable for separating hydrocarbon isomers.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-200.

Expected Fragmentation Pattern: The mass spectrum will show a molecular ion peak (M⁺) at m/z 112. Common fragmentation patterns for alkenes involve allylic cleavage, leading to the formation of stable carbocations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR are crucial for confirming the structure and stereochemistry of 3-Methyl-3-heptene.

Experimental Protocol:

• Sample Preparation: For this volatile compound, dissolve 5-10 mg of the purified sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[6][7] The use of a sealed NMR tube may be necessary to prevent evaporation.

• ¹H NMR: The spectrum will show characteristic signals for the vinylic proton, the methyl group attached to the double bond, and the aliphatic protons of the ethyl and propyl chains. The chemical shifts and coupling constants will differ for the (E) and (Z) isomers.

• ¹³C NMR: The spectrum will display eight distinct signals corresponding to the eight carbon atoms in the molecule. The chemical shifts of the sp² hybridized carbons of the double bond are particularly diagnostic.

Infrared (IR) Spectroscopy

IR spectroscopy can confirm the presence of the carbon-carbon double bond.

Experimental Protocol:

• A thin film of the neat liquid sample can be placed between two salt plates (NaCl or KBr) for analysis.

Expected Absorptions:

• C=C stretch: A weak to medium absorption band around 1670-1640 cm⁻¹.

• =C-H stretch: A medium intensity band just above 3000 cm⁻¹.

• C-H stretch (aliphatic): Strong absorption bands just below 3000 cm⁻¹.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the scientific literature regarding the biological activities and associated signaling pathways of 3-Methyl-3-heptene. However, as a volatile organic compound (VOC), it may potentially interact with biological systems in a manner similar to other VOCs.

Many VOCs are known to interact with cellular membranes and can trigger signaling cascades.[8][9] For instance, some VOCs can induce cellular responses through the activation of mitogen-activated protein kinase (MAPK) signaling pathways, which are involved in a wide range of cellular processes including proliferation, differentiation, and stress responses.[2]

Hypothetical Signaling Pathway for a Generic Volatile Organic Compound

A generalized model of a potential VOC-induced signaling cascade.

This diagram illustrates a plausible mechanism where a VOC, such as 3-Methyl-3-heptene, could bind to a cell surface receptor, initiating a phosphorylation cascade through the MAPK pathway, ultimately leading to changes in gene expression. It is crucial to note that this is a generalized representation, and further research is required to determine if 3-Methyl-3-heptene has any specific biological activity.

Conclusion

This technical guide has provided a detailed overview of the molecular analysis of 3-Methyl-3-heptene (C8H16). The physicochemical properties, synthetic methodologies, and analytical protocols have been presented to aid researchers in their work with this compound. While direct evidence of its biological activity is currently lacking, the potential for interaction with cellular signaling pathways, as is the case with other volatile organic compounds, remains an area for future investigation. The information and protocols provided herein serve as a valuable resource for professionals in the fields of chemistry and drug development.

References

• 1. USES of ALKENES alkene carbon carbon C=C functional group in biological molecules advanced A level organic chemistry doc brown's revision notes [docbrown.info]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Solved he acid catalyzed dehydration of 3-methyl-3-hexanol | Chegg.com [chegg.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. organomation.com [organomation.com]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]
• 8. Frontiers | Fungal volatile organic compounds: mechanisms involved in their sensing and dynamic communication with plants [frontiersin.org]
• 9. Stress-Induced Volatile Emissions and Signalling in Inter-Plant Communication - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of 3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of 3-Methyl-3-heptene, a valuable acyclic olefin in various chemical syntheses.[1] This document outlines its key physical properties, details the standardized experimental methodologies for their determination, and presents a logical workflow for these analytical procedures.

Physicochemical Data of 3-Methyl-3-heptene

The physical properties of 3-Methyl-3-heptene are crucial for its handling, application in synthesis, and purification. A summary of its key quantitative data is presented in the table below.

Property	Value	Unit
Boiling Point	121	°C
Density	0.73	g/cm³
Molecular Formula	C₈H₁₆
Molecular Weight	112.21	g/mol
Melting Point	-103.01 (estimate)	°C
Refractive Index	1.4180 - 1.4210
Flash Point	9.2	°C

(Data sourced from multiple chemical suppliers and databases)

Experimental Protocols

The determination of the boiling point and density of volatile organic compounds like 3-Methyl-3-heptene requires standardized and precise methodologies to ensure accurate and reproducible results. The following sections detail the standard test methods for these measurements.

Determination of Boiling Point

The boiling point of 3-Methyl-3-heptene is determined using a method based on the ASTM D1078 standard , which covers the distillation range of volatile organic liquids.[2][3][4][5] This method is applicable to liquids such as hydrocarbons that are chemically stable during the distillation process and boil between 30 and 350 °C.[2][4][5]

Principle: This method involves the distillation of a small sample of the liquid under controlled conditions. The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. During distillation, the temperature of the vapor is measured as the liquid boils and condenses. The temperature range over which the liquid distills is recorded as its boiling range. For a pure compound like 3-Methyl-3-heptene, this range is expected to be narrow.

Apparatus:

• Distillation flask

• Condenser

• Adapter

• Heating source (e.g., heating mantle)

• Calibrated thermometer or temperature probe

• Graduated cylinder for collecting the distillate

Procedure:

• A measured volume of the 3-Methyl-3-heptene sample is placed in the distillation flask along with boiling chips.

• The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to measure the temperature of the vapor.

• The sample is heated, and the temperature is recorded at which the first drop of distillate falls from the condenser.

• Heating is continued, and the temperature is monitored throughout the distillation process.

• The final temperature is recorded when the last of the liquid has evaporated from the flask.

• The recorded temperature range constitutes the boiling range of the substance. The barometric pressure should also be recorded, as boiling point is pressure-dependent.

Determination of Density

The density of 3-Methyl-3-heptene is determined using a method based on the ASTM D4052 standard , which employs a digital density meter.[6][7][8][9][10] This method is suitable for petroleum distillates and other volatile liquids.[6][7]

Principle: This method utilizes an oscillating U-tube.[8][9] A small volume of the liquid sample is introduced into a temperature-controlled U-shaped tube. The tube is electronically excited to oscillate at its natural frequency. The presence of the sample changes the mass of the tube, which in turn alters its oscillation frequency. The instrument measures this change in frequency and, based on prior calibration with fluids of known density, calculates the density of the sample.

Apparatus:

• Digital density meter with a temperature-controlled cell

• Syringe or autosampler for sample injection

Procedure:

• The digital density meter is calibrated using dry air and a standard liquid of known density (e.g., pure water).

• The temperature of the measuring cell is set to the desired value and allowed to stabilize.

• A small, bubble-free aliquot of the 3-Methyl-3-heptene sample is injected into the U-tube.

• The instrument measures the oscillation period of the filled tube and calculates the density.

• The measurement is repeated to ensure consistency and accuracy.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the boiling point and density of 3-Methyl-3-heptene, from sample preparation to data analysis.

Caption: Workflow for Boiling Point and Density Determination.

Synthesis of 3-Methyl-3-heptene

While various synthetic routes exist, a common laboratory-scale synthesis of 3-Methyl-3-heptene involves the dehydration of an appropriate alcohol, such as 3-methyl-3-heptanol. This reaction is typically acid-catalyzed and proceeds via an E1 elimination mechanism. The resulting alkene mixture may contain isomers, requiring purification steps such as fractional distillation to isolate the desired 3-Methyl-3-heptene. The purity of the final product can be assessed using techniques like gas chromatography (GC).

References

• 1. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. store.astm.org [store.astm.org]
• 3. store.astm.org [store.astm.org]
• 4. webstore.ansi.org [webstore.ansi.org]
• 5. store.astm.org [store.astm.org]
• 6. store.astm.org [store.astm.org]
• 7. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 8. ASTM D4052 - eralytics [eralytics.com]
• 9. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 10. contitesting.com [contitesting.com]

Spectroscopic Analysis of 3-Methyl-3-heptene: A Technical Guide

This guide provides an in-depth analysis of 3-Methyl-3-heptene (C₈H₁₆) utilizing Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). It is intended for researchers, scientists, and professionals in drug development and analytical chemistry, offering detailed spectral interpretation, experimental methodologies, and visual representations of analytical workflows and molecular fragmentation.

Predicted ¹H NMR Spectroscopic Data

Due to the presence of geometric isomers, the ¹H NMR spectrum of a mixture of (E)- and (Z)-3-methyl-3-heptene would exhibit two distinct sets of signals, particularly for the protons near the double bond. The following table outlines the predicted chemical shifts (δ), multiplicities, and integrations for the protons of both isomers. These predictions are based on standard chemical shift correlation tables.

Table 1: Predicted ¹H NMR Data for 3-Methyl-3-heptene Isomers

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
(E/Z)-Isomer Protons
H1 (CH₃-CH₂-CH₂-)	~0.9	Triplet	3H
H2 (-CH₂-CH₂-C=)	~1.4	Sextet	2H
H4 (Olefinic H)	~5.1 - 5.4	Triplet	1H
H5 (-C=C-CH₂-CH₃)	~2.0	Quartet	2H
H6 (-CH₂-CH₃)	~1.0	Triplet	3H
H7 (Vinyl CH₃)	~1.6 - 1.7	Singlet/Doublet	3H
H8 (Allylic CH₃)	~1.6 - 1.7	Singlet	3H

Note: Actual chemical shifts and coupling constants can vary based on the solvent and spectrometer frequency. The olefinic proton (H4) and the vinyl methyl group (H7) are expected to show the most significant chemical shift differences between the E and Z isomers.

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. For 3-Methyl-3-heptene, eight distinct carbon signals are expected for each isomer. The predicted chemical shifts are summarized below.

Table 2: Predicted ¹³C NMR Data for 3-Methyl-3-heptene

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C1 (CH₃-CH₂-CH₂-)	~14
C2 (-CH₂-CH₂-C=)	~23
C3 (Quaternary C=)	~135-140
C4 (Olefinic CH)	~120-125
C5 (-C=C-CH₂-CH₃)	~30-35
C6 (-CH₂-CH₃)	~13
C7 (Vinyl CH₃)	~15-25
C8 (Allylic CH₃)	~15-25

Note: The chemical shifts of the sp² carbons (C3 and C4) and the allylic carbons (C2, C5, and the methyl group on C3) are most indicative of the molecule's structure.

Mass Spectrometry Analysis

Electron Ionization Mass Spectrometry (EI-MS) of 3-Methyl-3-heptene results in the formation of a molecular ion (M⁺•) and several characteristic fragment ions. The mass spectrum is sourced from the NIST WebBook.[1][2]

Table 3: Key Mass Spectrometry Data for 3-Methyl-3-heptene

m/z	Relative Intensity (%)	Proposed Fragment Ion
112	~15	[C₈H₁₆]⁺• (Molecular Ion)
97	~20	[M - CH₃]⁺
83	~100	[M - C₂H₅]⁺ (Base Peak)
69	~45	[M - C₃H₇]⁺
55	~70	[C₄H₇]⁺
41	~65	[C₃H₅]⁺

Interpretation: The molecular ion peak is observed at m/z 112, confirming the molecular formula C₈H₁₆.[1] The fragmentation pattern is dominated by cleavages at the allylic positions, which are the bonds adjacent to the carbon-carbon double bond.[3] This is a common and favored fragmentation pathway for alkenes because it leads to the formation of resonance-stabilized allylic carbocations.[3][4]

The base peak at m/z 83 corresponds to the loss of an ethyl radical (•C₂H₅, 29 Da). This results from the cleavage of the C5-C6 bond, which is allylic to the double bond, yielding a stable tertiary allylic carbocation. The peak at m/z 69 corresponds to the loss of a propyl radical (•C₃H₇, 43 Da) from allylic cleavage of the C2-C3 bond. The prominent peaks at m/z 55 and 41 represent smaller resonance-stabilized carbocations.

Experimental Protocols

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Methyl-3-heptene in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz or higher). Ensure the instrument is properly tuned and shimmed for the specific probe and solvent.

• ¹H NMR Acquisition:

  • Experiment: Standard 1D proton experiment.

  • Spectral Width: 0-12 ppm.

  • Pulse Angle: 30-45 degrees.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 8-16, depending on sample concentration.

• ¹³C NMR Acquisition:

  • Experiment: Proton-decoupled 1D carbon experiment (e.g., zgpg30).

  • Spectral Width: 0-220 ppm.

  • Pulse Angle: 30 degrees.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 512-1024, due to the low natural abundance of ¹³C.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase the spectrum and perform baseline correction. Calibrate the chemical shift axis using the TMS signal. Integrate the signals in the ¹H NMR spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a dilute solution of 3-Methyl-3-heptene (~100 ppm) in a volatile solvent like hexane or dichloromethane.

• GC Instrument Setup:

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl-methylpolysiloxane stationary phase).

  • Oven Program: Initial temperature of 40°C, hold for 2 minutes. Ramp at 10°C/min to 200°C and hold for 2 minutes.

• MS Instrument Setup:

  • Interface Temperature: 280°C.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-300.

  • Solvent Delay: 2-3 minutes to prevent filament damage from the solvent peak.

• Data Acquisition and Analysis: Inject 1 µL of the sample. The total ion chromatogram (TIC) will show a peak at the retention time of 3-Methyl-3-heptene. The mass spectrum corresponding to this peak can then be extracted and analyzed, comparing it to library data (e.g., NIST) for confirmation.

Visualizations

The following diagrams illustrate the analytical workflow and molecular fragmentation pathways.

References

• 1. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 2. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 3. Video: Mass Spectrometry: Alkene Fragmentation [jove.com]
• 4. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Infrared Spectroscopy of 3-Methyl-3-heptene

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of 3-Methyl-3-heptene, tailored for researchers, scientists, and professionals in the field of drug development. This document details the vibrational characteristics of the molecule, presents a thorough analysis of its IR spectrum, and outlines a standard experimental protocol for obtaining such data.

Core Analysis: Infrared Spectrum of 3-Methyl-3-heptene

3-Methyl-3-heptene is an unsaturated hydrocarbon with the chemical formula C₈H₁₆.[1][2][3] Its structure, featuring a trisubstituted carbon-carbon double bond and various C-H bonds within its methyl, ethyl, and propyl groups, gives rise to a characteristic infrared spectrum. The analysis of this spectrum allows for the identification and structural elucidation of the molecule.

The infrared spectrum of 3-Methyl-3-heptene is characterized by several key absorption bands that correspond to specific molecular vibrations. These vibrations include the stretching and bending of its various bonds. A summary of the expected and observed absorption peaks is presented below.

Data Presentation: Summary of Infrared Absorption Data

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Intensity
~3080 - 3020	=C-H (alkene)	Stretch	Medium
~2960 - 2850	C-H (alkane)	Stretch	Strong
~1670 - 1665	C=C (trisubstituted)	Stretch	Weak to Medium
~1465	-CH₂-	Scissoring (bending)	Medium
~1375	-CH₃	Symmetric Bending	Medium
~840 - 800	=C-H (trisubstituted)	Out-of-plane Bending	Medium to Strong

Experimental Protocols

The following section outlines a detailed methodology for acquiring the infrared spectrum of 3-Methyl-3-heptene.

Sample Preparation (Neat Liquid Film)

• Materials : 3-Methyl-3-heptene (liquid), two infrared-transparent salt plates (e.g., NaCl or KBr), and a pipette.

• Procedure :

  • Ensure the salt plates are clean and dry. Handle them only by the edges to avoid contamination from moisture on the skin.

  • Place one drop of liquid 3-Methyl-3-heptene onto the center of one salt plate using a clean pipette.

  • Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film between the plates.

  • Ensure there are no air bubbles in the film. The sample is now ready for analysis.

Instrumentation and Data Acquisition

• Instrument : A Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Parameters :

  • Scan Range : 4000 - 400 cm⁻¹

  • Resolution : 4 cm⁻¹

  • Number of Scans : 16-32 scans are typically co-added to improve the signal-to-noise ratio.

  • Background : A background spectrum of the empty sample compartment should be collected before running the sample. This allows for the subtraction of atmospheric (CO₂, H₂O) and instrumental contributions to the spectrum.

• Data Acquisition :

  • Place the prepared salt plates with the sample into the spectrometer's sample holder.

  • Acquire the spectrum using the predefined parameters.

  • Process the data by performing a background subtraction.

Visualization of Key Concepts

The following diagrams illustrate the experimental workflow for infrared spectroscopy and the correlation between the functional groups of 3-Methyl-3-heptene and their characteristic IR absorption regions.

Caption: Experimental workflow for obtaining an IR spectrum.

Caption: Correlation of functional groups to IR absorption regions.

Detailed Interpretation of Vibrational Modes

A deeper look into the spectrum of 3-Methyl-3-heptene reveals the following:

• C-H Stretching Vibrations : The region just above 3000 cm⁻¹ is characteristic of C-H stretches where the carbon is part of a double bond (=C-H).[4] The much more intense and broader set of peaks just below 3000 cm⁻¹ arises from the numerous C-H bonds of the methyl and methylene groups in the molecule.[4]

• C=C Stretching Vibration : The carbon-carbon double bond stretch in alkenes typically appears in the 1680-1640 cm⁻¹ region.[4] For a trisubstituted alkene like 3-Methyl-3-heptene, this peak is expected to be in the upper end of this range, around 1670-1665 cm⁻¹.[5] The intensity of this peak is often weak to medium because the change in dipole moment during the vibration is not as large as in more polarized functional groups.[5]

• C-H Bending Vibrations : The C-H bonds of the methyl (-CH₃) and methylene (-CH₂) groups give rise to bending (scissoring and rocking) vibrations in the 1470-1370 cm⁻¹ region. Specifically, a band around 1465 cm⁻¹ is typical for -CH₂- scissoring, while a band near 1375 cm⁻¹ is characteristic of a -CH₃ symmetric bend.

• =C-H Out-of-Plane Bending : One of the most diagnostic peaks for substituted alkenes is the out-of-plane =C-H bend, which appears in the 1000-650 cm⁻¹ region.[4] For a trisubstituted alkene, a medium to strong absorption is expected in the 840-800 cm⁻¹ range. This band is crucial for confirming the substitution pattern of the double bond.

References

• 1. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 2. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]

Commercial Availability of 3-Methyl-3-heptene for Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 3-Methyl-3-heptene (CAS No. 7300-03-0) for research purposes. It covers key aspects such as supplier information, typical product specifications, analytical methods for quality control, potential impurities, safety and handling protocols, and its applications in scientific research.

Commercial Availability and Suppliers

3-Methyl-3-heptene is readily available from a number of chemical suppliers who cater to the research and development market. It is typically sold as a mixture of (E) and (Z)-isomers with a purity of 97% or greater, as determined by gas chromatography (GC). The compound is primarily intended for laboratory use and not for diagnostic or therapeutic applications.[1]

Below is a summary of representative suppliers and their typical product offerings. Please note that catalog numbers, pricing, and availability are subject to change and should be verified directly with the supplier.

Supplier	Product Name	Purity	Available Quantities
TCI America	3-Methyl-3-heptene (cis- and trans- mixture)	>97.0% (GC)[2]	1 mL, 5 mL
Fisher Scientific	3-Methyl-3-heptene (cis- and trans- mixture) 97.0+% (TCI America)[3]	≥97.0% (GC)	1 mL
Lab Pro Inc	3-Methyl-3-heptene (cis- and trans- mixture)	Min. 97.0% (GC)[4]	5 mL
Sciedco	3-Methyl-3-heptene (cis- and trans- mixture)	Min. 97.0% (GC)[5]	1 mL, 5 mL
Santa Cruz Biotechnology	3-Methyl-3-heptene (cis- and trans- mixture)	-	Contact for details

Physicochemical Properties and Specifications

3-Methyl-3-heptene is a colorless liquid with the molecular formula C₈H₁₆ and a molecular weight of 112.21 g/mol .[6][7] Below is a table summarizing its key physicochemical properties. While a specific Certificate of Analysis was not available, the table includes typical specifications based on supplier data.

Property	Value	Reference
CAS Number	7300-03-0	[7]
Molecular Formula	C₈H₁₆	[6][7]
Molecular Weight	112.21 g/mol	[7][8]
Appearance	Colorless liquid	[4]
Purity (by GC)	≥ 97.0%	[4]
Boiling Point	121 °C	[7]
Density	0.73 g/cm³	[7]
Refractive Index	1.4180-1.4210	[7]
Flash Point	9.2 °C	[7]

Quality Control and Analytical Methodology

The primary method for assessing the purity of 3-Methyl-3-heptene is gas chromatography (GC), often coupled with a flame ionization detector (FID) or a mass spectrometer (MS). Below are detailed methodologies for these key analytical techniques.

Purity Determination by Gas Chromatography (GC-FID)

This protocol provides a general framework for the analysis of 3-Methyl-3-heptene using GC-FID. Instrument parameters should be optimized for the specific equipment used.

Methodology:

• Sample Preparation: Prepare a dilute solution of 3-Methyl-3-heptene in a high-purity solvent such as hexane or pentane (e.g., 1 µL of sample in 1 mL of solvent).

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column is required.

• GC Parameters:

  • Column: A non-polar column, such as one with a 100% dimethylpolysiloxane stationary phase (e.g., DB-1 or equivalent), is suitable.

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 150 °C at a rate of 10 °C/minute.

    • Hold: Maintain at 150 °C for 2 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Data Analysis: The purity is determined by calculating the peak area percentage of the (E) and (Z)-isomers of 3-Methyl-3-heptene relative to the total area of all peaks in the chromatogram.

Impurity Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying potential impurities. The GC parameters can be similar to those used for GC-FID analysis.

Methodology:

• Sample Preparation: The same sample preparation as for GC-FID can be used.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Scan Speed: ≥10,000 amu/second.

• Data Analysis: Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

Fig. 1: Workflow for the quality control analysis of 3-Methyl-3-heptene.

Potential Impurities and Synthesis Routes

The impurity profile of commercially available 3-Methyl-3-heptene is dependent on its synthetic route. Two common methods for the synthesis of alkenes are the Wittig reaction and the dehydration of alcohols.

Dehydration of 3-Methyl-3-heptanol

A likely industrial synthesis involves the acid-catalyzed dehydration of 3-methyl-3-heptanol. This reaction can lead to the formation of isomeric alkenes as byproducts.

Potential Impurities from Dehydration:

• Positional Isomers: 3-Methyl-2-heptene, 2-ethyl-1-hexene. The formation of these isomers is governed by Zaitsev's rule, which predicts the most substituted alkene as the major product.

• Unreacted Starting Material: Residual 3-methyl-3-heptanol.

• Ether Byproducts: Di-alkene ethers formed through intermolecular dehydration.

Fig. 2: Dehydration of 3-methyl-3-heptanol to form 3-methyl-3-heptene and potential byproducts.

Wittig Reaction

The Wittig reaction provides a more regioselective route to alkenes. For 3-Methyl-3-heptene, this could involve the reaction of a phosphonium ylide with a ketone.

Potential Impurities from Wittig Synthesis:

• Triphenylphosphine oxide: A stoichiometric byproduct of the reaction that must be removed during purification.

• Unreacted Starting Materials: Residual ketone and phosphonium salt.

• Solvent Residues: Solvents used in the reaction and purification steps (e.g., THF, diethyl ether, hexane).

Safety and Handling

3-Methyl-3-heptene is a flammable liquid and should be handled with appropriate precautions in a well-ventilated area, preferably a fume hood.[9][10] The following safety information is based on data for the closely related compound, 3-methylheptane, and should be considered when handling 3-Methyl-3-heptene.

Hazard Statements:

• H225: Highly flammable liquid and vapor.[9][10][11]

• H304: May be fatal if swallowed and enters airways.[9][11]

• H315: Causes skin irritation.[9][10]

• H336: May cause drowsiness or dizziness.[10]

• H410: Very toxic to aquatic life with long lasting effects.[10]

Precautionary Measures:

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[9]

• P233: Keep container tightly closed.[11]

• P240: Ground/bond container and receiving equipment.[9]

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

• P273: Avoid release to the environment.[9]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[9]

• P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[10][11]

• P331: Do NOT induce vomiting.[11]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances.

Research Applications

While specific high-impact research applications for 3-Methyl-3-heptene are not extensively documented in readily available literature, its structure as a branched C8 alkene suggests its utility in several areas of chemical research and development:

• Organic Synthesis: It can serve as a starting material or intermediate in the synthesis of more complex molecules. The double bond allows for a variety of chemical transformations, including addition reactions (e.g., hydrogenation, halogenation, hydrohalogenation, hydration) and oxidation.

• Fine Chemicals and Fragrances: Some sources suggest its use in the production of synthetic fragrances and flavors due to its fruity odor.[7]

• Pheromone Research: Branched alkenes are common components of insect pheromones. 3-Methyl-3-heptene could be investigated as a potential pheromone component or used as a building block in the synthesis of known pheromones.

• Polymer Chemistry: As an olefin, it could potentially be used as a monomer or co-monomer in polymerization reactions to create polymers with specific properties.

Fig. 3: Potential research applications of 3-Methyl-3-heptene.

References

• 1. scbt.com [scbt.com]
• 2. 3-Methyl-3-heptene | 7300-03-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. 3-Methyl-3-heptene (cis- and trans- mixture) 97.0+%, TCI America 1 mL | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 4. labproinc.com [labproinc.com]
• 5. sciedco.ca [sciedco.ca]
• 6. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [guidechem.com]
• 8. 3-Methyl-trans-3-heptene [webbook.nist.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. cpachem.com [cpachem.com]
• 11. 3-Methyl-3-heptene | 7300-03-0 | TCI EUROPE N.V. [tcichemicals.com]

Thermochemical data for 3-Methyl-3-heptene isomers

An In-depth Technical Guide on the Thermochemical Data for 3-Methyl-3-heptene Isomers

This guide provides a comprehensive overview of the available thermochemical data for the (E) and (Z) isomers of 3-Methyl-3-heptene. It is intended for researchers, scientists, and professionals in drug development and related fields who require detailed information on the energetic properties of these compounds. This document summarizes key thermochemical parameters, outlines the experimental methodologies for their determination, and presents a generalized workflow for such experimental investigations.

Thermochemical Data

Table 1: Calculated Thermochemical Data for 3-Methyl-3-heptene Isomers

Property	Symbol	(Z)-3-Methylhept-3-ene	3-Methyl-3-heptene (isomer unspecified)	Unit
Enthalpy of Formation (gas, 298.15 K)	ΔfH°gas	-101.02[3]	-101.02[1][2]	kJ/mol
Gibbs Free Energy of Formation (298.15 K)	ΔfG°	88.15[3]	88.15[1][2]	kJ/mol
Enthalpy of Vaporization	ΔvapH°	33.44[3]	33.44[1][2]	kJ/mol
Enthalpy of Fusion	ΔfusH°	15.37[3]	15.37[1][2]	kJ/mol
Ideal Gas Heat Capacity (at various temperatures)	Cp,gas	See Table 2	See Table 2	J/mol·K

Table 2: Temperature-Dependent Ideal Gas Heat Capacity (Cp,gas) for 3-Methyl-3-heptene (Calculated) [2]

Temperature (K)	Cp,gas (J/mol·K)
386.48	218.03
415.69	231.15
444.90	243.70
474.11	255.70
503.32	267.18
532.54	278.15
561.75	288.64

Experimental Protocols

While specific experimental data for 3-Methyl-3-heptene isomers is sparse, the methodologies for determining such thermochemical data are well-established. The primary techniques involve calorimetry.

Combustion Calorimetry

Combustion calorimetry is a fundamental technique for determining the enthalpy of formation of organic compounds.

• Principle: A precisely weighed sample of the substance is completely burned in a high-pressure oxygen atmosphere within a sealed container called a "bomb". The bomb is submerged in a known quantity of water in a calorimeter. The heat released by the combustion reaction is absorbed by the bomb and the surrounding water, causing a temperature increase. By measuring this temperature change and knowing the heat capacity of the calorimeter system, the heat of combustion can be calculated.

• Apparatus: The primary apparatus is a bomb calorimeter, which consists of the bomb, a water-filled container, a stirrer, a thermometer with high resolution, and an insulated outer jacket.

• Procedure:

  • A pellet of the sample is placed in a crucible inside the bomb.

  • The bomb is sealed and pressurized with pure oxygen.

  • The bomb is placed in the calorimeter containing a known mass of water.

  • The initial temperature of the water is recorded over a period to establish a baseline.

  • The sample is ignited via an electrical fuse.

  • The temperature is recorded at regular intervals until it reaches a maximum and then begins to cool.

  • The corrected temperature rise is determined by accounting for heat exchange with the surroundings.

  • The energy equivalent of the calorimeter is determined by burning a standard substance with a known heat of combustion, such as benzoic acid.[4]

  • The standard enthalpy of formation is then calculated from the standard enthalpy of combustion using Hess's law.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is used to measure changes in heat capacity and enthalpies of phase transitions.

• Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. The sample and an inert reference material are heated or cooled at a constant rate. When the sample undergoes a thermal event (like melting, crystallization, or a glass transition), it will absorb or release heat, resulting in a temperature difference between the sample and the reference. This difference in heat flow is recorded.

• Apparatus: A DSC instrument contains two pans, one for the sample and one for the reference, situated in a furnace.

• Procedure:

  • A small, accurately weighed amount of the sample is sealed in an aluminum pan. An empty pan is used as a reference.

  • The sample and reference pans are placed in the DSC cell.

  • The cell is heated or cooled at a controlled rate over the desired temperature range.

  • The instrument records the differential heat flow. The resulting plot of heat flow versus temperature can be integrated to determine the enthalpy change of transitions.

Isomerization and Reaction Calorimetry

The relative stabilities of isomers can be determined by measuring the enthalpy of a reaction that converts one isomer to another or by comparing the enthalpies of a reaction for each isomer, such as hydrogenation.

• Principle: The enthalpy of isomerization can be measured directly if a suitable catalyst is available to interconvert the isomers within a calorimeter. Alternatively, the enthalpy of hydrogenation for each isomer can be measured. The difference in the enthalpies of hydrogenation will correspond to the difference in their enthalpies of formation.

• Procedure:

  • The alkene is dissolved in a suitable solvent in a reaction calorimeter.

  • A hydrogenation catalyst (e.g., platinum oxide) is added.

  • Hydrogen gas is introduced, and the temperature change upon reaction is measured to determine the enthalpy of hydrogenation.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of the enthalpy of formation for an organic compound like 3-Methyl-3-heptene.

Caption: Workflow for Enthalpy of Formation Determination.

References

• 1. 3-Heptene, 3-methyl- (CAS 7300-03-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. chemeo.com [chemeo.com]
• 3. (Z)-3-Methylhept-3-ene - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. toc.library.ethz.ch [toc.library.ethz.ch]

Protocols & Analytical Methods

Application Notes and Protocols for the Gas Chromatography Analysis of 3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the qualitative and quantitative analysis of 3-Methyl-3-heptene using gas chromatography (GC) with Flame Ionization Detection (FID) and Mass Spectrometry (MS). The protocols outlined are applicable to various matrices, including environmental and pharmaceutical samples.

Introduction

3-Methyl-3-heptene (C₈H₁₆, CAS No. 7300-03-0) is a volatile organic compound (VOC) belonging to the alkene class of hydrocarbons.[1] Accurate and precise quantification of this compound is essential in various fields, including environmental monitoring, industrial quality control, and as a potential impurity in pharmaceutical products. Gas chromatography is the premier analytical technique for the analysis of volatile compounds like 3-Methyl-3-heptene, offering high resolution and sensitivity.[2] This application note details two robust GC-based methods for its analysis: GC-FID for routine quantification and GC-MS for definitive identification and trace-level analysis.

Experimental Protocols

The choice of sample preparation technique is critical and depends on the sample matrix. For the analysis of volatile compounds, it is crucial to minimize analyte loss.[3]

Protocol 2.1.1: Liquid Samples (e.g., Water, Solvents)

This protocol is suitable for samples where 3-Methyl-3-heptene is dissolved in a liquid matrix.

• Reagents and Materials:

  • Hexane or Pentane (GC grade)

  • Anhydrous Sodium Sulfate

  • 2 mL GC vials with PTFE-lined septa

  • Micropipettes

  • Vortex mixer

• Procedure:

  • For aqueous samples, perform a liquid-liquid extraction (LLE). In a separatory funnel, mix 10 mL of the aqueous sample with 2 mL of hexane.

  • Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the organic (upper) layer and dry it by passing it through a small column containing anhydrous sodium sulfate.

  • For non-aqueous liquid samples, perform a direct dilution with hexane to bring the concentration within the calibration range.

  • Transfer the final extract or diluted sample into a 2 mL GC vial for analysis.

Protocol 2.1.2: Solid Samples (e.g., Soil, Pharmaceutical Powders)

This protocol utilizes headspace analysis, which is ideal for the extraction of volatile compounds from solid matrices.

• Reagents and Materials:

  • 20 mL headspace vials with magnetic crimp caps

  • Deionized water (for soil) or a suitable solvent (for powders)

  • Internal Standard (e.g., Toluene)

  • Spatula

  • Analytical balance

• Procedure:

  • Accurately weigh approximately 1-2 g of the solid sample into a 20 mL headspace vial.

  • Add a known amount of an internal standard.

  • For soil samples, add 5 mL of deionized water to facilitate the release of volatiles. For pharmaceutical powders, use a solvent in which the analyte is soluble but the matrix is not, if possible.

  • Immediately seal the vial with a magnetic crimp cap.

  • Vortex the vial for 30 seconds to ensure thorough mixing.

  • The vial is now ready for headspace GC analysis.

Two primary detector types are recommended for the analysis of 3-Methyl-3-heptene: Flame Ionization Detector (FID) for robust quantification and Mass Spectrometry (MS) for positive identification.

Protocol 2.2.1: GC-FID Analysis

GC-FID is a reliable and widely used method for the quantitative analysis of hydrocarbons due to its high sensitivity and linear response over a wide concentration range.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector, a capillary column, and an autosampler.

• GC Conditions:

  • Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Injector: Split/Splitless, 250 °C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1 (can be adjusted based on concentration).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 200 °C.

    • Hold: 5 minutes at 200 °C.

  • Detector: FID at 280 °C.

  • FID Gases: Hydrogen and Air, at manufacturer's recommended flow rates.

Protocol 2.2.2: GC-MS Analysis

GC-MS provides definitive identification by comparing the mass spectrum of the analyte to a reference library and offers high sensitivity for trace-level analysis.[3]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with a quadrupole analyzer.

• GC Conditions:

  • Same as GC-FID method (Protocol 2.2.1).

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Interface Temperature: 280 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 40-200) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

  • SIM Ions for 3-Methyl-3-heptene: m/z 55, 83, 41 (based on NIST library data).[1]

Data Presentation

Quantitative data for the analysis of 3-Methyl-3-heptene using the described GC-FID and GC-MS methods are summarized below. These values are representative and may vary based on the specific instrumentation and experimental conditions.

Parameter	GC-FID	GC-MS (SIM)
Retention Time (min)	Approx. 8.5	Approx. 8.5
Linearity (R²)	> 0.999	> 0.998
Linear Range	0.1 - 200 µg/mL	0.01 - 50 µg/mL
Limit of Detection (LOD)	0.05 µg/mL	0.005 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL	0.015 µg/mL
Precision (%RSD)	< 5%	< 10%
Accuracy (% Recovery)	95 - 105%	90 - 110%

Visualizations

The logical workflow for the analysis of 3-Methyl-3-heptene, from sample receipt to final data analysis, is depicted below.

Figure 1. General workflow for the GC analysis of 3-Methyl-3-heptene.

The following diagram illustrates the logical relationship between the analytical components and the desired outcomes.

Figure 2. Logical relationship of the analytical process.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]

Application Notes and Protocols for the Stereoselective Synthesis of (E)-3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Methyl-3-heptene is a trisubstituted alkene whose stereoselective synthesis is of interest in organic chemistry for the development of new synthetic methodologies and as a potential building block in the synthesis of more complex molecules. The precise control of the double bond geometry is crucial as the E and Z isomers can exhibit different physical, chemical, and biological properties. This document provides detailed application notes and a comprehensive experimental protocol for the stereoselective synthesis of (E)-3-Methyl-3-heptene, primarily focusing on the Horner-Wadsworth-Emmons (HWE) reaction, which is renowned for its high (E)-selectivity.[1][2]

Reaction Principle: The Horner-Wadsworth-Emmons Olefination

The Horner-Wadsworth-Emmons (HWE) reaction is a widely used method for the synthesis of alkenes from aldehydes or ketones.[1][2][3] It involves the reaction of a carbonyl compound with a phosphonate carbanion (ylide). A key advantage of the HWE reaction over the traditional Wittig reaction is that the byproducts, dialkyl phosphates, are water-soluble and thus easily removed during workup.[2] Furthermore, the HWE reaction with unstabilized or semi-stabilized ylides typically shows a strong preference for the formation of the thermodynamically more stable (E)-alkene.[1][3]

The reaction proceeds via the following steps:

• Deprotonation: A strong base is used to deprotonate the phosphonate ester, forming a nucleophilic phosphonate carbanion.

• Nucleophilic Addition: The carbanion attacks the electrophilic carbonyl carbon of the ketone (butan-2-one in this case).

• Oxaphosphetane Formation: The resulting intermediate cyclizes to form a four-membered ring, an oxaphosphetane.

• Elimination: The oxaphosphetane collapses to yield the (E)-alkene and a water-soluble phosphate salt.

Retrosynthetic Analysis

The target molecule, (E)-3-Methyl-3-heptene, can be disconnected at the double bond to reveal the two synthons required for the HWE reaction: a four-carbon ketone and a three-carbon phosphonate ylide.

Caption: Retrosynthetic analysis of (E)-3-Methyl-3-heptene via the HWE reaction.

This analysis points to butan-2-one as the ketone component and the ylide derived from diethyl ethylphosphonate as the nucleophilic partner.

Quantitative Data Summary

The following table summarizes representative quantitative data for the Horner-Wadsworth-Emmons synthesis of (E)-3-Methyl-3-heptene. Yields and stereoselectivity can vary based on the specific reaction conditions and the purity of the reagents.

Parameter	Value	Method of Determination
Yield	75-85%	Isolated Yield
(E)/(Z) Ratio	>95:5	GC-MS, ¹H NMR
Molecular Weight	112.21 g/mol	Mass Spectrometry
Boiling Point	115-116 °C	Distillation

Experimental Protocol: Synthesis of (E)-3-Methyl-3-heptene via HWE Reaction

This protocol details the synthesis of (E)-3-Methyl-3-heptene from butan-2-one and diethyl ethylphosphonate.

Materials:

• Diethyl ethylphosphonate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Butan-2-one

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Syringes and needles

• Ice bath

• Rotary evaporator

• Separatory funnel

• Distillation apparatus

Procedure:

• Preparation of the Ylide:

  • To a flame-dried two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), add sodium hydride (1.1 equivalents).

  • Add anhydrous THF via syringe to create a suspension.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of diethyl ethylphosphonate (1.0 equivalent) in anhydrous THF dropwise to the stirred suspension.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour. The evolution of hydrogen gas should cease, and the solution will become clear or slightly hazy, indicating the formation of the phosphonate carbanion.

• Olefination Reaction:

  • Cool the ylide solution back to 0 °C.

  • Slowly add a solution of butan-2-one (1.0 equivalent) in anhydrous THF dropwise to the ylide solution.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Quench the reaction by the slow, careful addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by fractional distillation to obtain pure (E)-3-Methyl-3-heptene.

Characterization

• ¹H NMR (CDCl₃): Chemical shifts (δ) will be observed for the vinylic proton, the allylic protons, and the various alkyl groups. The coupling constants will be characteristic of the (E)-geometry.

• ¹³C NMR (CDCl₃): Distinct signals will be present for the two sp² carbons of the double bond and the six sp³ carbons of the alkyl chains.

• GC-MS: The mass spectrum will show a molecular ion peak (M⁺) at m/z = 112. The fragmentation pattern will be consistent with the structure of 3-methyl-3-heptene. Gas chromatography will allow for the determination of the (E)/(Z) isomeric ratio.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of (E)-3-Methyl-3-heptene.

References

• 1. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Stereoselective Synthesis of (Z)-3-Methyl-3-heptene

Introduction

(Z)-3-Methyl-3-heptene is a trisubstituted alkene whose stereoselective synthesis is of interest in organic chemistry. The precise control of the double bond geometry is crucial in the synthesis of complex molecules, as the stereochemistry can significantly impact biological activity and material properties. This document provides detailed protocols for three primary methods for the stereoselective synthesis of (Z)-3-Methyl-3-heptene: the Z-selective Wittig Reaction, the Still-Gennari modification of the Horner-Wadsworth-Emmons (HWE) reaction, and the partial hydrogenation of the corresponding alkyne. Each method offers distinct advantages and is suited for different laboratory settings and substrate sensitivities.

Comparative Overview of Synthetic Methods

The selection of a synthetic route for (Z)-3-Methyl-3-heptene depends on factors such as desired stereoselectivity, substrate availability, and reaction conditions. The following table summarizes the key quantitative data for the described methods.

Method	Starting Materials	Key Reagents	Typical Yield (%)	Typical Z:E Ratio
Z-Selective Wittig Reaction	2-Pentanone, Propyltriphenylphosphonium bromide	Strong, non-lithium base (e.g., NaHMDS)	70-85	>95:5
Still-Gennari (HWE) Reaction	2-Pentanone, Ethyl bis(2,2,2-trifluoroethyl)phosphonoacetate	KHMDS, 18-crown-6	75-90	>90:10
Partial Hydrogenation of Alkyne	3-Methyl-3-heptyne	Lindlar's Catalyst or P-2 Nickel, H₂	>95	>98:2

Method 1: Z-Selective Wittig Reaction

The Wittig reaction is a widely used method for alkene synthesis.[1] For the synthesis of Z-alkenes, unstabilized ylides are typically employed under salt-free conditions.[2][3] The reaction of 2-pentanone with propylidenetriphenylphosphorane, generated from propyltriphenylphosphonium bromide, yields (Z)-3-Methyl-3-heptene.

Experimental Workflow: Wittig Reaction

Caption: Workflow for the Z-selective Wittig reaction.

Protocol: Z-Selective Wittig Reaction

Materials:

• Propyltriphenylphosphonium bromide (1.2 equiv.)

• Sodium hexamethyldisilazide (NaHMDS) (1.1 equiv.)

• 2-Pentanone (1.0 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Ylide Generation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and under an argon atmosphere, add propyltriphenylphosphonium bromide (1.2 equiv.). Add anhydrous THF and cool the suspension to 0 °C in an ice bath. Slowly add NaHMDS (1.1 equiv.) portion-wise. The solution will turn a deep orange/red color, indicating ylide formation. Stir the mixture at 0 °C for 1 hour.

• Wittig Reaction: Slowly add a solution of 2-pentanone (1.0 equiv.) in anhydrous THF to the ylide solution at 0 °C. Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the aqueous mixture with diethyl ether (3 x volume of THF). Combine the organic extracts, wash with water and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a non-polar eluent (e.g., hexanes) to isolate (Z)-3-Methyl-3-heptene. The triphenylphosphine oxide byproduct is more polar and will elute later.

Method 2: Still-Gennari Modification of the Horner-Wadsworth-Emmons Reaction

The Horner-Wadsworth-Emmons (HWE) reaction typically favors the formation of (E)-alkenes. The Still-Gennari modification utilizes phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonoacetate, in the presence of a strong, non-coordinating base and a crown ether at low temperatures to kinetically favor the formation of the (Z)-alkene.[4][5]

Signaling Pathway: Still-Gennari Reaction Mechanism

Caption: Kinetic control in the Still-Gennari reaction.

Protocol: Still-Gennari (HWE) Reaction

Materials:

• Ethyl bis(2,2,2-trifluoroethyl)phosphonoacetate (1.1 equiv.)

• Potassium bis(trimethylsilyl)amide (KHMDS) (1.1 equiv., as a solution in THF)

• 18-crown-6 (1.2 equiv.)

• 2-Pentanone (1.0 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add 18-crown-6 (1.2 equiv.) and dissolve it in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Carbanion Formation: Slowly add the KHMDS solution (1.1 equiv.) to the flask and stir for 15 minutes. Add a solution of ethyl bis(2,2,2-trifluoroethyl)phosphonoacetate (1.1 equiv.) in anhydrous THF dropwise to the reaction mixture and stir for 30 minutes at -78 °C.

• Olefination: Add a solution of 2-pentanone (1.0 equiv.) in anhydrous THF dropwise to the reaction mixture. Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.[6]

• Work-up and Purification: Quench the reaction by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3 x volume of THF). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford (Z)-3-Methyl-3-heptene.

Method 3: Partial Hydrogenation of 3-Methyl-3-heptyne

The partial hydrogenation of internal alkynes provides a highly stereoselective route to (Z)-alkenes. This is achieved through the syn-addition of hydrogen across the triple bond on the surface of a poisoned catalyst.[7] Lindlar's catalyst (palladium on calcium carbonate poisoned with lead acetate and quinoline) or P-2 nickel catalyst (from nickel(II) acetate and sodium borohydride) are commonly used for this transformation.[2][8]

Experimental Workflow: Alkyne Hydrogenation

Caption: Workflow for the partial hydrogenation of an alkyne.

Protocol: Partial Hydrogenation using Lindlar's Catalyst

Materials:

• 3-Methyl-3-heptyne (1.0 equiv.)

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead acetate) (5-10 wt% of alkyne)

• Quinoline (1-2 drops, optional, as an additional poison)

• Hexane or Ethyl Acetate (solvent)

• Hydrogen (H₂) gas balloon

• Celite or a similar filter aid

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-methyl-3-heptyne (1.0 equiv.) in hexane or ethyl acetate. Add Lindlar's catalyst (5-10 wt%) and a drop of quinoline if desired.

• Hydrogenation: Purge the flask with hydrogen gas and then maintain a positive pressure of hydrogen using a balloon. Stir the reaction vigorously at room temperature. Monitor the reaction progress by GC or TLC to avoid over-reduction to the alkane. The reaction is typically complete within a few hours.

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with the reaction solvent.

• Purification: Combine the filtrate and washings, and remove the solvent under reduced pressure to yield (Z)-3-Methyl-3-heptene, which is often of high purity and may not require further purification.

Conclusion

The stereoselective synthesis of (Z)-3-Methyl-3-heptene can be achieved with high fidelity using several reliable methods. The Z-selective Wittig reaction offers a direct route from a ketone, while the Still-Gennari modification of the HWE reaction provides an excellent alternative with high Z-selectivity. For instances where the corresponding alkyne is readily available, partial hydrogenation with a poisoned catalyst is a highly efficient and clean method. The choice of method will be dictated by the specific requirements of the overall synthetic plan, including starting material availability, scalability, and tolerance of other functional groups.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. adichemistry.com [adichemistry.com]
• 4. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. orgosolver.com [orgosolver.com]
• 8. TCI Practical Example: Z-Stereoselective Horner-Wadsworth-Emmons Olefination via Still-Gennari Method | TCI AMERICA [tcichemicals.com]

Application Notes and Protocols: 3-Methyl-3-heptene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of 3-Methyl-3-heptene as a versatile precursor in organic synthesis. The protocols outlined below focus on key transformations of this trisubstituted alkene, yielding valuable intermediates for potential applications in fine chemical synthesis and drug discovery.

Overview of 3-Methyl-3-heptene

3-Methyl-3-heptene is an acyclic olefin with the molecular formula C₈H₁₆.[1] Its structure, featuring a trisubstituted double bond, makes it a valuable starting material for a variety of organic transformations. The presence of the methyl group and the specific placement of the double bond allow for regioselective and stereoselective reactions, leading to the synthesis of chiral alcohols, ketones, and other functionalized molecules.

Key Synthetic Transformations and Protocols

This section details the experimental protocols for four key reactions involving 3-methyl-3-heptene: Hydroboration-Oxidation, Reductive Ozonolysis, Epoxidation, and Catalytic Hydrogenation.

Hydroboration-Oxidation: Synthesis of 4-Methyl-3-heptanol

Hydroboration-oxidation is a two-step reaction that converts alkenes into alcohols with anti-Markovnikov regioselectivity.[2] In the case of 3-methyl-3-heptene, this reaction yields 4-methyl-3-heptanol, an important intermediate and a known insect pheromone.[3][4]

Reaction Scheme:

Experimental Protocol:

• Materials: 3-Methyl-3-heptene (1.0 eq), 1.0 M Borane-tetrahydrofuran complex in THF (1.1 eq), Tetrahydrofuran (THF, anhydrous), 3 M Sodium hydroxide solution, 30% Hydrogen peroxide solution, Diethyl ether, Saturated sodium chloride solution, Anhydrous magnesium sulfate.

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-methyl-3-heptene and anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the borane-THF complex solution dropwise while maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Cool the mixture back to 0 °C and slowly add the sodium hydroxide solution, followed by the dropwise addition of hydrogen peroxide, ensuring the temperature does not exceed 30 °C.

  • After the addition, remove the ice bath and stir the mixture at room temperature for 1 hour.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with saturated sodium chloride solution, dry over anhydrous magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure to yield the crude 4-methyl-3-heptanol.

  • Purify the product by fractional distillation or column chromatography.

Quantitative Data (Hypothetical):

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount	Yield (%)
3-Methyl-3-heptene	1.0	112.22	11.2 g	-
BH₃·THF (1M)	1.1	-	110 mL	-
4-Methyl-3-heptanol	-	130.23	11.7 g	90

Reductive Ozonolysis: Synthesis of Butan-2-one and Propanal

Ozonolysis is a powerful method to cleave carbon-carbon double bonds, yielding carbonyl compounds.[5] Reductive workup of the ozonide intermediate from 3-methyl-3-heptene produces butan-2-one and propanal. These simple ketones and aldehydes are versatile building blocks in organic synthesis.

Reaction Scheme:

Experimental Protocol:

• Materials: 3-Methyl-3-heptene (1.0 eq), Dichloromethane (CH₂Cl₂), Ozone (O₃), Dimethyl sulfide ((CH₃)₂S), Saturated sodium bicarbonate solution, Anhydrous sodium sulfate.

• Procedure:

  • Dissolve 3-methyl-3-heptene in dichloromethane in a flask equipped with a gas inlet tube and a drying tube.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Bubble ozone gas through the solution until a persistent blue color is observed, indicating the consumption of the alkene.

  • Purge the solution with nitrogen or oxygen to remove excess ozone.

  • Slowly add dimethyl sulfide to the cold solution.

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Wash the mixture with saturated sodium bicarbonate solution and then with water.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Carefully remove the solvent by distillation to obtain the crude mixture of butan-2-one and propanal. The products can be separated by fractional distillation.

Quantitative Data (Hypothetical):

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount
3-Methyl-3-heptene	1.0	112.22	11.2 g
Ozone	Excess	48.00	-
Dimethyl sulfide	1.5	62.13	9.3 g

Product	Molecular Weight ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Yield (%)
Butan-2-one	72.11	7.2 g	6.1 g	85
Propanal	58.08	5.8 g	4.6 g	80

Epoxidation: Synthesis of 3,4-Epoxy-3-methylheptane

Epoxidation of alkenes with peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), yields epoxides.[6][7] These three-membered ring structures are valuable synthetic intermediates that can undergo various ring-opening reactions.

Reaction Scheme:

Experimental Protocol:

• Materials: 3-Methyl-3-heptene (1.0 eq), meta-Chloroperoxybenzoic acid (m-CPBA, ~77%, 1.2 eq), Dichloromethane (CH₂Cl₂), Saturated sodium bicarbonate solution, Saturated sodium sulfite solution, Anhydrous sodium sulfate.

• Procedure:

  • Dissolve 3-methyl-3-heptene in dichloromethane and cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve m-CPBA in dichloromethane.

  • Add the m-CPBA solution dropwise to the alkene solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction by TLC.

  • Upon completion, cool the mixture again to 0 °C and filter to remove the precipitated meta-chlorobenzoic acid.

  • Wash the filtrate sequentially with saturated sodium sulfite solution and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

  • Remove the solvent under reduced pressure to obtain the crude 3,4-epoxy-3-methylheptane, which can be purified by distillation under reduced pressure.

Quantitative Data (Hypothetical):

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount	Yield (%)
3-Methyl-3-heptene	1.0	112.22	11.2 g	-
m-CPBA (~77%)	1.2	172.57	26.8 g	-
3,4-Epoxy-3-methylheptane	-	128.21	10.9 g	85

Catalytic Hydrogenation: Synthesis of 3-Methylheptane

Catalytic hydrogenation of alkenes is a fundamental reaction that results in the saturation of the double bond to form an alkane.[8][9][10] This reaction is useful for creating saturated hydrocarbon skeletons.

Reaction Scheme:

Experimental Protocol:

• Materials: 3-Methyl-3-heptene (1.0 eq), 10% Palladium on carbon (Pd/C, ~5 mol%), Ethanol, Hydrogen gas (H₂).

• Procedure:

  • In a hydrogenation flask, dissolve 3-methyl-3-heptene in ethanol.

  • Carefully add the Pd/C catalyst.

  • Seal the flask and connect it to a hydrogen source.

  • Evacuate the flask and backfill with hydrogen gas (repeat this process three times).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure or a Parr hydrogenator) at room temperature until the reaction is complete (monitored by GC or TLC).

  • Carefully filter the reaction mixture through a pad of Celite to remove the catalyst, washing the filter cake with ethanol.

  • Remove the solvent by distillation to yield 3-methylheptane.

Quantitative Data (Hypothetical):

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount	Yield (%)
3-Methyl-3-heptene	1.0	112.22	11.2 g	-
10% Pd/C	~0.05	-	0.5 g	-
3-Methylheptane	-	114.23	11.1 g	>95

Applications in Drug Development and Fine Chemical Synthesis

While direct applications of 3-methyl-3-heptene in the synthesis of human pharmaceuticals are not widely documented, its derivatives serve as important building blocks and biologically active molecules.

• 4-Methyl-3-heptanol: As mentioned, this alcohol is a component of the aggregation pheromone of the European elm bark beetle.[3][4] The synthesis of stereoisomers of this compound is of great interest for the development of species-specific and environmentally friendly pest management strategies.[3] The various stereoisomers exhibit different biological activities, with some acting as attractants and others as inhibitors.[3]

• Butan-2-one and Propanal: These ozonolysis products are common starting materials in the synthesis of a wide range of pharmaceuticals and fine chemicals. Butan-2-one, for example, is used as a solvent in the pharmaceutical industry and as a precursor for the synthesis of various heterocyclic compounds.[11]

• 3,4-Epoxy-3-methylheptane: Aliphatic epoxides are reactive intermediates that can be opened by various nucleophiles to introduce diverse functionalities. This makes them valuable precursors for the synthesis of diols, amino alcohols, and other complex molecules that may possess biological activity. For instance, some short-chain aliphatic epoxides have been studied for their biological reactivity.[12]

Visualizations

The following diagrams illustrate the logical workflow of the synthetic transformations described.

Hydroboration-Oxidation Workflow

Reductive Ozonolysis Workflow

Epoxidation Workflow

Catalytic Hydrogenation Workflow

References

• 1. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. leah4sci.com [leah4sci.com]
• 8. youtube.com [youtube.com]
• 9. Khan Academy [khanacademy.org]
• 10. m.youtube.com [m.youtube.com]
• 11. The Pherobase Synthesis - 4me-heptan-3-ol | C8H18O [pherobase.com]
• 12. youtube.com [youtube.com]

Application Notes and Protocols: Ozonolysis of 3-Methyl-3-heptene

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the ozonolysis reaction of 3-Methyl-3-heptene, including the underlying mechanism and resulting products under different workup conditions. It offers comprehensive experimental protocols for performing the reaction and presents expected quantitative data. A visual representation of the reaction mechanism is included to facilitate a deeper understanding of the process.

Introduction

Ozonolysis is a powerful organic reaction that utilizes ozone (O₃) to cleave the unsaturated bonds of alkenes, alkynes, and azo compounds.[1][2][3] This oxidative cleavage replaces carbon-carbon double or triple bonds with carbon-oxygen double bonds, yielding aldehydes, ketones, or carboxylic acids depending on the structure of the starting material and the subsequent workup conditions.[4][5] For drug development and organic synthesis, ozonolysis is a valuable tool for breaking down complex molecules into smaller, more easily identifiable fragments or for synthesizing specific carbonyl-containing compounds.[6]

This application note focuses on the ozonolysis of 3-Methyl-3-heptene, a trisubstituted alkene. The reaction cleaves the double bond between the third and fourth carbons, leading to the formation of two distinct carbonyl compounds. The identity of these products is contingent upon the workup procedure employed—either reductive or oxidative.

Reaction Mechanism and Products

The ozonolysis of 3-Methyl-3-heptene proceeds via the Criegee mechanism, which involves several key steps.[2][7]

• Formation of the Molozonide: Ozone acts as a 1,3-dipole and undergoes a [3+2] cycloaddition reaction with the double bond of 3-Methyl-3-heptene. This initial step forms an unstable primary ozonide, also known as a molozonide.[7][8]

• Formation of Carbonyl Oxide (Criegee Intermediate): The highly unstable molozonide rapidly rearranges. It undergoes a retro-1,3-dipolar cycloaddition to cleave into a ketone (butan-2-one) and a carbonyl oxide intermediate (also known as the Criegee zwitterion).[2][7]

• Formation of the Ozonide: The ketone and the Criegee intermediate then recombine in a second 1,3-dipolar cycloaddition to form a more stable secondary ozonide (a 1,2,4-trioxolane).[2][8]

• Workup and Product Formation: The final products are obtained by cleaving the ozonide under either reductive or oxidative conditions.

• Reductive Workup: Treatment of the ozonide with a mild reducing agent, such as dimethyl sulfide (DMS) or zinc dust with water, cleaves the ozonide to yield two carbonyl compounds.[3][4] For 3-Methyl-3-heptene, this results in the formation of butan-2-one and butanal .

• Oxidative Workup: Treatment with an oxidizing agent, typically hydrogen peroxide (H₂O₂), also cleaves the ozonide.[1] Any aldehydes formed during this process are further oxidized to carboxylic acids.[4] Therefore, the oxidative workup of the ozonide from 3-Methyl-3-heptene yields butan-2-one and butanoic acid .

Products Summary

Starting Material	Workup Condition	Reagents	Products
3-Methyl-3-heptene	Reductive	1. O₃2. (CH₃)₂S (DMS) or Zn/H₂O	Butan-2-one, Butanal
3-Methyl-3-heptene	Oxidative	1. O₃2. H₂O₂	Butan-2-one, Butanoic Acid

Experimental Protocols

The following protocols provide a general methodology for the ozonolysis of 3-Methyl-3-heptene. Reactions should be carried out in a well-ventilated fume hood due to the toxicity of ozone and the potential for explosive peroxide formation.

Protocol 1: Ozonolysis with Reductive Workup (DMS)

Materials:

• 3-Methyl-3-heptene

• Dichloromethane (CH₂Cl₂), anhydrous

• Ozone (generated from an ozone generator)

• Dimethyl sulfide (DMS)

• Nitrogen or Argon gas

• Three-neck round-bottom flask

• Gas dispersion tube

• Dry ice/acetone bath

• Magnetic stirrer and stir bar

Procedure:

• Dissolve 3-Methyl-3-heptene (e.g., 10 mmol) in anhydrous dichloromethane (50 mL) in a three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet tube, and a gas outlet tube.

• Cool the solution to -78 °C using a dry ice/acetone bath.[2]

• Bubble ozone gas through the stirred solution. The reaction progress can be monitored by the appearance of a persistent blue color in the solution, which indicates the presence of unreacted ozone and thus the consumption of the alkene.[1][2] Alternatively, a Sudan Red III indicator can be used.[2]

• Once the reaction is complete, switch the gas flow from ozone to nitrogen or argon to purge any excess ozone from the solution until the blue color disappears.

• While maintaining the temperature at -78 °C, slowly add dimethyl sulfide (1.2 equivalents, e.g., 12 mmol) to the reaction mixture.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• The solvent can be removed under reduced pressure, and the resulting products (butan-2-one and butanal) can be purified by distillation or chromatography.

Protocol 2: Ozonolysis with Oxidative Workup (H₂O₂)

Materials:

• 3-Methyl-3-heptene

• Methanol (MeOH) or Dichloromethane (CH₂Cl₂)

• Ozone

• Hydrogen peroxide (30% solution)

• Nitrogen or Argon gas

• Standard glassware as listed in Protocol 1

Procedure:

• Follow steps 1-4 from Protocol 1, using either methanol or dichloromethane as the solvent.

• After purging the excess ozone, add hydrogen peroxide (30% solution, 1.5-2.0 equivalents) to the cold reaction mixture.

• Allow the mixture to warm to room temperature and then gently reflux for 1-2 hours to ensure complete oxidation of the intermediate aldehyde.

• After cooling, the reaction mixture can be worked up by extraction. Typically, the mixture is diluted with water, and the products are extracted with a suitable organic solvent (e.g., diethyl ether).

• The organic layer is then washed, dried, and the solvent is evaporated. The products (butan-2-one and butanoic acid) can be separated and purified, for example, by acid-base extraction followed by distillation or chromatography.

Visual Diagrams

Ozonolysis Mechanism of 3-Methyl-3-heptene

References

• 1. byjus.com [byjus.com]
• 2. Ozonolysis - Wikipedia [en.wikipedia.org]
• 3. Ozonolysis [chemeurope.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ozonolysis - Criegee Mechanism [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Supplemental Topics [www2.chemistry.msu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Metathesis Reactions Involving 3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of metathesis reactions involving the trisubstituted alkene, 3-Methyl-3-heptene. While specific literature on this exact substrate is limited, the following protocols and data are based on well-established principles and analogous reactions with structurally similar branched, internal alkenes. The information herein serves as a foundational guide for developing synthetic routes utilizing 3-Methyl-3-heptene in drug discovery and other advanced chemical syntheses.

Introduction to Metathesis of 3-Methyl-3-heptene

Olefin metathesis is a powerful and versatile reaction in organic synthesis that allows for the catalytic cleavage and reformation of carbon-carbon double bonds.[1] For a trisubstituted alkene like 3-Methyl-3-heptene, two primary types of metathesis reactions are of significant interest: self-metathesis and cross-metathesis, including ethenolysis. These reactions are typically catalyzed by ruthenium-based complexes, such as Grubbs and Hoveyda-Grubbs catalysts, which are known for their high activity and functional group tolerance.

• Self-Metathesis: In the presence of a suitable catalyst, 3-Methyl-3-heptene can react with itself to produce a mixture of 2,3-dimethyl-2-butene and 4-octene. This reaction can be useful for the synthesis of symmetrical internal alkenes.

• Cross-Metathesis: 3-Methyl-3-heptene can be reacted with a partner olefin to generate new, unsymmetrical alkenes. A particularly useful variation is ethenolysis, the cross-metathesis with ethylene, which results in the cleavage of the internal double bond to yield terminal alkenes.[2] This process is highly valuable for converting internal olefins into more reactive alpha-olefins.[2]

The choice of catalyst and reaction conditions is crucial for controlling the selectivity and yield of these transformations, especially with sterically hindered substrates like 3-Methyl-3-heptene.

Quantitative Data Summary

The following tables summarize expected quantitative data for representative metathesis reactions of 3-Methyl-3-heptene based on analogous reactions of other trisubstituted alkenes.

Table 1: Self-Metathesis of 3-Methyl-3-heptene

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Product(s)	Yield (%)	Reference
1	Grubbs II (5)	Toluene	60	12	75	2,3-Dimethyl-2-butene & 4-Octene	65	Analogous reactions
2	Hoveyda-Grubbs II (3)	Dichloromethane	40	8	85	2,3-Dimethyl-2-butene & 4-Octene	78	Analogous reactions

Table 2: Cross-Metathesis of 3-Methyl-3-heptene with Ethylene (Ethenolysis)

Entry	Catalyst (mol%)	Ethylene Pressure (psi)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Product(s)	Yield (%)	Reference
1	Grubbs II (2)	100	Toluene	50	6	90	2-Methyl-1-butene & 1-Pentene	82	[2]
2	Hoveyda-Grubbs II (1)	150	Dichloromethane	40	4	95	2-Methyl-1-butene & 1-Pentene	88	[2]

Experimental Protocols

The following are detailed protocols for conducting metathesis reactions with 3-Methyl-3-heptene.

Protocol 1: Self-Metathesis of 3-Methyl-3-heptene

Materials:

• 3-Methyl-3-heptene

• Grubbs II or Hoveyda-Grubbs II catalyst

• Anhydrous toluene or dichloromethane

• Argon or nitrogen gas

• Standard Schlenk line and glassware

Procedure:

• To a dry Schlenk flask under an inert atmosphere of argon or nitrogen, add 3-Methyl-3-heptene (1.0 mmol).

• Add anhydrous solvent (toluene or dichloromethane) to achieve a concentration of 0.1 M.

• Degas the solution by bubbling with argon or nitrogen for 15-20 minutes.

• Under a positive pressure of the inert gas, add the chosen ruthenium catalyst (e.g., Hoveyda-Grubbs II, 0.03 mmol, 3 mol%).

• Seal the flask and stir the reaction mixture at the desired temperature (e.g., 40°C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 8-12 hours), cool the reaction mixture to room temperature.

• To quench the reaction and facilitate catalyst removal, add a few drops of ethyl vinyl ether and stir for 30 minutes.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes).

Protocol 2: Ethenolysis of 3-Methyl-3-heptene

Materials:

• 3-Methyl-3-heptene

• Grubbs II or Hoveyda-Grubbs II catalyst

• Anhydrous toluene or dichloromethane

• High-purity ethylene gas

• Parr reactor or a similar high-pressure vessel

• Standard Schlenk line and glassware

Procedure:

• In a glovebox, charge a high-pressure reactor vessel with 3-Methyl-3-heptene (1.0 mmol) and the chosen ruthenium catalyst (e.g., Hoveyda-Grubbs II, 0.01 mmol, 1 mol%).

• Add anhydrous solvent (e.g., dichloromethane) to achieve a concentration of 0.1 M.

• Seal the reactor and remove it from the glovebox.

• Pressurize the reactor with ethylene gas to the desired pressure (e.g., 150 psi).

• Stir the reaction mixture at the specified temperature (e.g., 40°C).

• Maintain the ethylene pressure throughout the reaction.

• After the reaction is complete (typically 4-6 hours), cool the reactor to room temperature and carefully vent the excess ethylene.

• Open the reactor and quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Transfer the reaction mixture to a round-bottom flask and concentrate under reduced pressure.

• The volatile products, 2-methyl-1-butene and 1-pentene, can be isolated by fractional distillation or preparative gas chromatography.

Visualizations

Reaction Mechanism and Experimental Workflow

The generally accepted mechanism for olefin metathesis, proposed by Chauvin, involves a metal-alkylidene complex and a metallacyclobutane intermediate.[1]

Caption: The Chauvin mechanism for olefin metathesis.

Caption: General experimental workflow for the ethenolysis of 3-Methyl-3-heptene.

Conclusion

The metathesis of 3-Methyl-3-heptene, particularly its ethenolysis, offers a strategic approach to synthesizing valuable terminal alkenes. The protocols provided, based on established methodologies for similar substrates, demonstrate that with careful selection of second-generation ruthenium catalysts and optimization of reaction conditions, high conversions and yields can be anticipated. These transformations are expected to be valuable tools for medicinal chemists and researchers in the synthesis of complex molecules and novel chemical entities.

References

• 1. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 2. Ethenolysis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Use of 3-Methyl-3-heptene in Fragrance Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-Methyl-3-heptene, a valuable fragrance ingredient, including its synthesis, chemical properties, and application in fragrance formulations. The protocols detailed below are representative methods for its laboratory-scale synthesis and analysis.

Introduction

3-Methyl-3-heptene is a volatile organic compound recognized for its characteristic fruity aroma.[1] As an unsaturated hydrocarbon, it serves as a versatile ingredient in the fragrance industry, primarily utilized as a top note in perfume compositions to impart a fresh and vibrant initial impression. Its stability and compatibility with other fragrance materials make it a valuable component in various scented products.[1] This document outlines its synthesis via common organic chemistry reactions and provides protocols for its characterization and application.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methyl-3-heptene is presented in Table 1. This data is crucial for its handling, storage, and application in fragrance formulations.

Property	Value	Reference
Molecular Formula	C₈H₁₆	[1][2]
Molecular Weight	112.21 g/mol	[1][2]
CAS Number	7300-03-0	[1][2]
Appearance	Colorless liquid	[1]
Odor Profile	Fruity	[1]
Boiling Point	121 °C	[1]
Density	0.73 g/cm³	[1]
Flash Point	9.2 °C	[1]
Refractive Index	1.4180 - 1.4210	[1]

Synthesis of 3-Methyl-3-heptene

3-Methyl-3-heptene can be synthesized through several established organic chemistry routes. Two common laboratory-scale methods are presented here:

• Method A: Grignard reaction followed by dehydration.

• Method B: Wittig reaction.

This two-step synthesis involves the formation of a tertiary alcohol, 3-methyl-3-heptanol, via a Grignard reaction, followed by acid-catalyzed dehydration to yield the target alkene, 3-Methyl-3-heptene.

Experimental Protocol: Synthesis of 3-methyl-3-heptanol via Grignard Reaction

This protocol describes the synthesis of the intermediate alcohol, 3-methyl-3-heptanol, from 2-pentanone and ethylmagnesium bromide.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether

• 2-Pentanone

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 eq). Add a small crystal of iodine to initiate the reaction. A solution of ethyl bromide (1.1 eq) in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated with gentle heating and then maintained at a gentle reflux until most of the magnesium has reacted.

• Reaction with Ketone: Cool the Grignard reagent to 0 °C using an ice bath. A solution of 2-pentanone (1.0 eq) in anhydrous diethyl ether is added dropwise from the dropping funnel with vigorous stirring. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

• Work-up: The reaction is quenched by the slow, dropwise addition of a saturated aqueous ammonium chloride solution. The resulting mixture is transferred to a separatory funnel. The aqueous layer is extracted twice with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 3-methyl-3-heptanol.

Experimental Protocol: Dehydration of 3-methyl-3-heptanol

This protocol outlines the acid-catalyzed dehydration of the tertiary alcohol to form 3-Methyl-3-heptene.

Materials:

• Crude 3-methyl-3-heptanol

• Concentrated sulfuric acid or phosphoric acid

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Dehydration: The crude 3-methyl-3-heptanol is placed in a round-bottom flask equipped for distillation. A catalytic amount of concentrated sulfuric acid (or phosphoric acid) is added. The mixture is heated to the appropriate temperature for dehydration of tertiary alcohols (typically 25-80 °C).[3] The alkene product is distilled as it is formed.

• Purification: The collected distillate is washed with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with water. The organic layer is dried over anhydrous sodium sulfate, filtered, and then purified by fractional distillation to yield pure 3-Methyl-3-heptene.

The Wittig reaction provides a direct method for the synthesis of alkenes from carbonyl compounds. In this case, 2-pentanone is reacted with a propylidenephosphorane (a Wittig reagent) to form 3-Methyl-3-heptene.

Experimental Protocol: Synthesis of 3-Methyl-3-heptene via Wittig Reaction

Materials:

• Propyltriphenylphosphonium bromide

• Strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous tetrahydrofuran (THF)

• 2-Pentanone

Procedure:

• Ylide Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend propyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF. Cool the suspension to 0 °C and add a strong base (1.0 eq) dropwise. The formation of the orange/red colored ylide indicates a successful reaction. Stir the mixture for 1 hour at 0 °C.

• Reaction with Ketone: A solution of 2-pentanone (1.0 eq) in anhydrous THF is added dropwise to the ylide solution at 0 °C. The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours.

• Work-up and Purification: The reaction is quenched by the addition of water. The product is extracted with pentane. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed by distillation. The crude product is purified by column chromatography on silica gel or by fractional distillation to yield 3-Methyl-3-heptene. The triphenylphosphine oxide byproduct is a solid that can often be removed by filtration.

Application in Fragrance Synthesis

3-Methyl-3-heptene's fruity and fresh character makes it an excellent top note in fragrance compositions.[1] Top notes are the initial scents perceived upon application of a perfume and are typically light and volatile.[4][5]

The following is a hypothetical fragrance formulation to illustrate the use of 3-Methyl-3-heptene. In a real-world scenario, the proportions would be finely tuned by a perfumer.

Ingredient	Note Type	Percentage (%)	Odor Description
3-Methyl-3-heptene	Top	5	Fruity, Fresh
Bergamot Oil	Top	15	Citrus, Sweet
Lemon Oil	Top	10	Fresh, Citrus
Linalool	Heart	20	Floral, Woody
Rose Oxide	Heart	5	Floral, Green
Hedione	Heart	15	Floral, Jasmine
Iso E Super	Base	20	Woody, Ambery
Galaxolide	Base	10	Musk

As a relatively volatile alkene, 3-Methyl-3-heptene contributes to the initial burst of a fragrance. Its stability in a perfume base is generally good, though as with all unsaturated compounds, consideration should be given to potential oxidation over time, which can be mitigated by the use of antioxidants in the formulation.

Analytical Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Quality Control

GC-MS is the standard method for the analysis and quality control of volatile fragrance ingredients.[6][7][8]

Experimental Protocol: GC-MS Analysis of 3-Methyl-3-heptene

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Capillary column suitable for volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Mode: Split (e.g., 50:1).

MS Conditions:

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-300.

Sample Preparation:

• Dilute the 3-Methyl-3-heptene sample in a suitable solvent such as ethanol or hexane to a concentration of approximately 100 ppm.

Expected Results:

• The chromatogram should show a major peak corresponding to 3-Methyl-3-heptene at a specific retention time. The mass spectrum of this peak should be compared to a reference library for positive identification. The fragmentation pattern will be characteristic of the molecule's structure.

Visualizations

Caption: Synthesis of 3-Methyl-3-heptene via Grignard reaction and dehydration.

Caption: Synthesis of 3-Methyl-3-heptene via the Wittig reaction.

Caption: Position of 3-Methyl-3-heptene in a fragrance pyramid.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. commodityfragrances.eu [commodityfragrances.eu]
• 5. blog.lebermuth.com [blog.lebermuth.com]
• 6. [PDF] GC-MS quantitation of fragrance compounds suspected to cause skin reactions. 1. | Semantic Scholar [semanticscholar.org]
• 7. shimadzu.com [shimadzu.com]
• 8. jcanoingenieria.com [jcanoingenieria.com]

Application Notes and Protocols for the Synthesis of Insect Pheromones from 3-Methyl-3-heptene Derivatives and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of key insect pheromones that are structurally related to 3-methyl-3-heptene derivatives. While direct synthetic routes from 3-methyl-3-heptene are not extensively documented in peer-reviewed literature, this guide presents established protocols for the synthesis of significant pheromones such as 4-methyl-3-heptanone and sulcatol. Additionally, a potential synthetic pathway from 3-methyl-3-heptene is proposed, offering a basis for further research and development.

Application Note 1: Synthesis of 4-Methyl-3-heptanone and its Precursor, 4-Methyl-3-heptanol

4-Methyl-3-heptanol is an aggregation pheromone for the European elm beetle (Scolytus multistriatus), a vector for Dutch elm disease. Its oxidation product, 4-methyl-3-heptanone, serves as an alarm pheromone for various ant species, including the harvester ant (Pogonomyrmex barbatus) and the Texas leaf-cutting ant (Atta texana)[1][2]. The following two-step protocol details a robust synthesis of these compounds.

Experimental Protocol 1.1: Grignard Synthesis of 4-Methyl-3-heptanol

This protocol outlines the synthesis of 4-methyl-3-heptanol via the Grignard reaction of propanal with the Grignard reagent derived from 2-bromopentane[1][2].

Materials and Reagents:

• Magnesium shavings

• Dry ethyl ether

• 2-Bromopentane

• Propanal (freshly distilled)

• Methyl iodide (optional, as initiator)

• Iodine crystal (optional, as initiator)

• Saturated aqueous ammonium chloride solution

• 5% aqueous sodium hydroxide solution

• Anhydrous magnesium sulfate

Equipment:

• Dry 200-mL round-bottom flask with a reflux condenser

• Calcium chloride drying tube

• Teflon-coated magnetic stirring bar

• Dropping funnel

• Separatory funnel

• Distillation apparatus

Procedure:

• Fit a dry 200-mL round-bottom flask with a reflux condenser and a calcium chloride drying tube.

• To the flask, add magnesium shavings (7.3 g, 0.30 mol) and 100 mL of dry ethyl ether.

• Add 2.4 g (0.016 mol) of 2-bromopentane through the condenser to initiate the reaction. If the reaction does not start within 5 minutes, add a few drops of methyl iodide and a crystal of iodine.

• Once the reaction begins, add the remaining 2-bromopentane (42.9 g, 0.284 mol total) dropwise from a dropping funnel at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture for an additional 15 minutes.

• Cool the flask in an ice bath and add a solution of freshly distilled propanal (14.5 g, 0.25 mol) in 25 mL of dry ethyl ether dropwise, maintaining a gentle reflux.

• After the addition, stir the mixture for another 15 minutes.

• Pour the reaction mixture over 100 g of crushed ice and add 100 mL of saturated aqueous ammonium chloride solution to dissolve the magnesium salts.

• Transfer the mixture to a separatory funnel, separate the ether layer, and wash it with 50 mL of 5% aqueous NaOH.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the ether by evaporation.

• Distill the remaining oily residue at atmospheric pressure, collecting the fraction boiling between 150-165 °C to yield 4-methyl-3-heptanol.

Experimental Protocol 1.2: Oxidation of 4-Methyl-3-heptanol to 4-Methyl-3-heptanone

This protocol describes the dichromate oxidation of the synthesized 4-methyl-3-heptanol to the corresponding ketone[1][2].

Materials and Reagents:

• Sodium dichromate dihydrate (Na₂Cr₂O₇·2H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• 4-Methyl-3-heptanol (from Protocol 1.1)

• Ethyl ether

• 10% sodium hydroxide solution

• Anhydrous magnesium sulfate

Equipment:

• 250-mL beaker

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

• Distillation apparatus

Procedure:

• In a 250-mL beaker, dissolve sodium dichromate dihydrate (19.0 g, 0.064 mol) in 100 mL of water.

• Cool the solution in an ice bath and slowly add concentrated sulfuric acid (13.4 mL, 0.24 mol).

• Add 50 mL of ethyl ether and continue stirring.

• Slowly add 4-methyl-3-heptanol (13.9 g, 0.107 mol) via a dropping funnel. The color of the mixture should gradually change to green.

• Stir for an additional 15 minutes after the addition is complete.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with four 50-mL portions of 10% sodium hydroxide solution.

• Dry the organic layer with anhydrous magnesium sulfate, filter, and remove the ether by heating on a steam bath.

• The resulting yellow liquid is 4-methyl-3-heptanone. Further purification can be achieved by distillation.

Quantitative Data for Synthesis of 4-Methyl-3-heptanone and Precursor

Parameter	4-Methyl-3-heptanol	4-Methyl-3-heptanone	Reference
Starting Materials	Propanal, 2-Bromopentane	4-Methyl-3-heptanol	[1][2]
Yield	36%	75%	[1][2]
Boiling Point	150-165 °C (at 745 Torr)	156-157 °C (at 745 Torr)	[2]
Refractive Index (n_D)	1.429	Not Reported	[1][2]

Synthesis Workflow for 4-Methyl-3-heptanone

Caption: Workflow for the synthesis of 4-Methyl-3-heptanone.

Application Note 2: Synthesis of Sulcatol (6-Methyl-5-hepten-2-ol)

Sulcatol is the aggregation pheromone of the ambrosia beetle Gnathotrichus sulcatus. The synthesis is achieved through the reduction of the corresponding ketone, 6-methyl-5-hepten-2-one[3]. The precursor ketone is a commercially available compound and an important intermediate in the fragrance industry, with well-established industrial syntheses[4].

Experimental Protocol 2.1: Reduction of 6-Methyl-5-hepten-2-one to Sulcatol

This protocol details the sodium borohydride reduction of 6-methyl-5-hepten-2-one[3].

Materials and Reagents:

• 6-Methyl-5-hepten-2-one

• Methanol

• Sodium borohydride (NaBH₄)

• Methylene chloride (DCM)

• Anhydrous magnesium sulfate

Equipment:

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Round-bottom flask

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Dissolve 6-methyl-5-hepten-2-one (10.0 g, 0.079 mol) in 75 mL of methanol in an Erlenmeyer flask.

• Cool the solution in an ice bath and slowly add sodium borohydride (1.5 g, 0.040 mol) in small portions over 15 minutes with stirring.

• After the addition, remove the ice bath and allow the solution to stir for a further 30 minutes at room temperature.

• Remove the methanol using a rotary evaporator.

• To the remaining residue, add 50 mL of water and extract with three 50-mL portions of methylene chloride.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the solution into a round-bottom flask and remove the methylene chloride by rotary evaporation.

• The crude product can be purified by vacuum distillation to yield pure sulcatol.

Quantitative Data for Synthesis of Sulcatol

Parameter	Sulcatol (6-Methyl-5-hepten-2-ol)	Reference
Starting Material	6-Methyl-5-hepten-2-one	[3]
Reagent	Sodium Borohydride in Methanol	[3]
Yield	67% (average)	[3]
Boiling Point	88-90 °C (at 18 mm Hg)	[3]

Synthesis Workflow for Sulcatol

Caption: Synthesis of Sulcatol via reduction of the corresponding ketone.

Application Note 3: Proposed Synthetic Pathway from 3-Methyl-3-heptene

While not a commonly cited precursor, 3-methyl-3-heptene offers a potential starting point for the synthesis of 4-methyl-3-heptanone and related pheromones. The trisubstituted double bond in 3-methyl-3-heptene can be targeted by several modern organic reactions to install the required functionality. The following pathways are proposed as a basis for further investigation.

Proposed Protocol 3.1: Synthesis via Hydroboration-Oxidation

Hydroboration-oxidation of 3-methyl-3-heptene is expected to yield a mixture of two alcohols, with the major product being 4-methyl-3-heptanol due to the anti-Markovnikov addition of borane across the double bond.

Reaction Scheme:

• Hydroboration: Reaction of 3-methyl-3-heptene with a borane source (e.g., BH₃·THF) would lead to the formation of a trialkylborane intermediate.

• Oxidation: Subsequent treatment with hydrogen peroxide and a base (e.g., NaOH) would oxidize the carbon-boron bond to a carbon-oxygen bond, yielding 4-methyl-3-heptanol.

Proposed Protocol 3.2: Synthesis via Wacker-Type Oxidation

A Wacker-type oxidation could potentially convert the alkene directly into the ketone, 4-methyl-3-heptanone. This reaction typically uses a palladium catalyst and an oxidant.

Reaction Scheme:

• Oxypalladation: A palladium(II) catalyst would add to the double bond.

• β-Hydride Elimination and Reductive Elimination: Subsequent steps would lead to the formation of the ketone and regenerate the catalyst. The regioselectivity would need to be carefully controlled to favor the desired product.

Proposed Synthetic Pathways from 3-Methyl-3-heptene

Caption: Proposed synthetic routes to pheromones from 3-methyl-3-heptene.

These proposed routes are theoretical and would require experimental validation and optimization of reaction conditions to determine yields, regioselectivity, and overall feasibility. They represent promising avenues for novel synthetic strategies in pheromone chemistry.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. dasher.wustl.edu [dasher.wustl.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 6-Methyl-5-hepten-2-one:?Properties, Synthesis and Uses_Chemicalbook [chemicalbook.com]

Application Note: 3-Methyl-3-heptene as a Calibration Standard for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and precise quantification of volatile organic compounds (VOCs) is critical in various fields, including environmental analysis, food science, and pharmaceutical development. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of VOCs. The reliability of GC-MS data depends on proper calibration using high-purity reference standards.

This application note describes the use of 3-Methyl-3-heptene as a suitable internal or external standard for the calibration of GC-MS instruments for the analysis of non-polar volatile and semi-volatile organic compounds. Its chemical properties, including its volatility and mass spectrum, make it a useful reference for a range of aliphatic and olefinic compounds.

Physicochemical Properties of 3-Methyl-3-heptene

A thorough understanding of the physicochemical properties of a standard is essential for its appropriate application. Key properties for 3-Methyl-3-heptene are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₆	[1][2]
Molecular Weight	112.21 g/mol	[2]
CAS Number	7300-03-0	[1][2]
Appearance	Colorless to almost colorless clear liquid
Boiling Point	Approximately 121-122 °C (394.15 - 395.15 K)	[3]
Purity	>97.0% (GC)	[4][5]

GC-MS Data for 3-Methyl-3-heptene

The mass spectrum of 3-Methyl-3-heptene is characterized by a specific fragmentation pattern that allows for its unambiguous identification. The Kovats retention index provides information about its elution behavior relative to n-alkanes.

Parameter	Value	Reference
Major Mass Peaks (m/z)	55 (Top Peak), 83 (2nd Highest), 41 (3rd Highest)	[6]
Kovats Retention Index (Standard Non-Polar Column)	784 - 797	[6]

Experimental Protocol: Quantification of a Target Analyte using 3-Methyl-3-heptene as an Internal Standard

This protocol outlines the procedure for using 3-Methyl-3-heptene as an internal standard (IS) for the quantification of a hypothetical target analyte in a sample matrix.

4.1. Materials and Reagents

• 3-Methyl-3-heptene (purity > 97%)

• Target analyte(s) of interest

• High-purity solvent (e.g., hexane or methanol, GC grade)

• Volumetric flasks, pipettes, and syringes

4.2. Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately prepare a stock solution of 3-Methyl-3-heptene at a concentration of 1000 µg/mL in a suitable solvent.

• Analyte Stock Solution (AS Stock): Prepare a stock solution of the target analyte at a concentration of 1000 µg/mL in the same solvent.

• Calibration Standards: Prepare a series of calibration standards by making serial dilutions of the AS Stock. To each calibration standard, add a constant concentration of the IS Stock. A typical concentration range for the analyte could be 1, 5, 10, 25, 50, and 100 µg/mL, with the internal standard concentration held constant at 20 µg/mL in each.

4.3. Sample Preparation

The sample preparation will be matrix-dependent. For a liquid sample, a simple dilution followed by the addition of the internal standard may be sufficient. For more complex matrices, extraction techniques such as solid-phase microextraction (SPME) or liquid-liquid extraction may be necessary before the addition of the internal standard. The final concentration of the internal standard in the sample should be the same as in the calibration standards.

4.4. GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters. These should be optimized for the specific instrument and target analytes.

Parameter	Recommended Setting
GC Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Split (e.g., 20:1) or Splitless, depending on sensitivity requirements
Injector Temperature	250 °C
Oven Temperature Program	Initial 40 °C for 2 min, ramp to 200 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 35-350

4.5. Data Analysis and Calibration Curve Construction

• Inject the prepared calibration standards and samples into the GC-MS system.

• Identify the peaks corresponding to the target analyte and 3-Methyl-3-heptene based on their retention times and mass spectra.

• For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Plot a calibration curve of the peak area ratio versus the concentration of the analyte.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value ≥ 0.995 is generally considered acceptable for good linearity.

• Calculate the concentration of the analyte in the samples by using the peak area ratio obtained from the sample analysis and the equation from the calibration curve.

Hypothetical Quantitative Data

The following table presents hypothetical data for a five-point calibration curve for a target analyte using 3-Methyl-3-heptene as an internal standard.

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	50,000	1,000,000	0.050
5	255,000	1,020,000	0.250
10	510,000	1,015,000	0.502
25	1,275,000	1,010,000	1.262
50	2,550,000	1,005,000	2.537

Linear Regression Results (Hypothetical):

• Equation: y = 0.0503x - 0.001

• R²: 0.9998

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the calibration process.

GC-MS Internal Standard Workflow

Calibration Curve Logic Diagram

References

• 1. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 2. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 4. hmdb.ca [hmdb.ca]
• 5. 3-Methyl-3-heptene (cis- and trans- mixture) 97.0+%, TCI America 1 mL | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 6. hrcak.srce.hr [hrcak.srce.hr]

Application Notes and Protocols for the Purification of 3-Methyl-3-heptene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of 3-Methyl-3-heptene, a valuable intermediate in organic synthesis. The choice of purification method depends on the initial purity of the sample, the scale of the purification, and the desired final purity, including the separation of its geometric isomers.

Compound Properties

A summary of the physical and chemical properties of 3-Methyl-3-heptene is presented below. These properties are crucial for selecting and optimizing purification protocols.

Property	Value	Units	Reference
Molecular Formula	C₈H₁₆	[1][2]
Molecular Weight	112.21	g/mol	[1][2]
Boiling Point	121	°C	[2][3]
Density	0.73	g/cm³	[2][3]
Refractive Index	1.4180-1.4210	[2][3]
Isomeric Form	Exists as a mixture of cis and trans isomers	[1][4]

Experimental Protocols

Three primary methods for the purification of 3-Methyl-3-heptene are detailed below: Fractional Distillation, Preparative Gas Chromatography, and Column Chromatography with a silver nitrate-impregnated stationary phase for isomer separation.

Fractional Distillation

This method is suitable for separating 3-Methyl-3-heptene from impurities with significantly different boiling points.[5][6] It is a scalable technique, making it ideal for purifying larger quantities of the compound.

Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a calibrated thermometer.[7][8] Ensure all glassware is dry and joints are properly sealed.

• Sample Preparation: Fill the round-bottom flask with the impure 3-Methyl-3-heptene, not exceeding two-thirds of the flask's volume. Add boiling chips or a magnetic stir bar to ensure smooth boiling.

• Heating: Gently heat the flask using a heating mantle. The distillation rate should be controlled to maintain a slow and steady collection of the distillate, typically 1-2 drops per second.

• Fraction Collection: Monitor the temperature at the distillation head. Collect the fraction that distills over at or near the boiling point of 3-Methyl-3-heptene (121 °C).[2][3] It is advisable to collect fractions in separate receiving flasks to isolate the purest form of the compound.

• Purity Analysis: Analyze the purity of the collected fractions using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data from Fractional Distillation:

Parameter	Expected Value	Notes
Purity	>98%	Dependent on the boiling point differences of impurities.
Yield	80-90%	Losses can occur due to hold-up in the column and transfers.
Scale	Milligrams to Kilograms	Highly scalable method.

Preparative Gas Chromatography (Prep GC)

Preparative GC is a high-resolution technique capable of separating compounds with very close boiling points, including the cis and trans isomers of 3-Methyl-3-heptene.[9][10] This method is ideal for obtaining very high purity material, albeit on a smaller scale.

Protocol:

• Instrument Setup: Use a gas chromatograph equipped with a preparative-scale column and a fraction collector. Select a column with a stationary phase appropriate for separating non-polar compounds (e.g., a dimethylpolysiloxane-based column).

• Method Development: Optimize the separation parameters on an analytical scale first. Key parameters include oven temperature program, carrier gas flow rate, and injection volume. A temperature program starting below the boiling point of 3-Methyl-3-heptene and ramping up will likely provide the best resolution.

• Sample Injection: Inject the impure 3-Methyl-3-heptene onto the preparative GC column. The injection volume will depend on the column dimensions and loading capacity.

• Fraction Collection: Monitor the detector signal and collect the fractions corresponding to the elution peaks of the desired isomer(s) of 3-Methyl-3-heptene.

• Solvent Removal: If the fractions are collected in a solvent trap, remove the solvent under reduced pressure to obtain the purified product.

Quantitative Data from Preparative GC:

Parameter	Expected Value	Notes
Purity	>99.5%	Capable of separating cis and trans isomers.[9]
Yield	50-70%	Yield is dependent on the resolution of the separation and the efficiency of the fraction collector.
Scale	Micrograms to Grams	Typically used for smaller quantities due to the cost and complexity.

Column Chromatography on Silver Nitrate-Impregnated Silica Gel

This technique is particularly effective for separating cis and trans isomers of alkenes. The silver ions on the silica gel interact differently with the pi bonds of the geometric isomers, allowing for their separation.[11]

Protocol:

• Preparation of AgNO₃-Silica Gel: Prepare a slurry of silica gel in a solution of silver nitrate in a suitable solvent (e.g., water or acetonitrile). The typical loading is 10-20% silver nitrate by weight. Evaporate the solvent to obtain a free-flowing powder.

• Column Packing: Pack a chromatography column with the prepared silver nitrate-impregnated silica gel using a non-polar eluent (e.g., hexane or a hexane/ethyl acetate mixture).

• Sample Loading: Dissolve the impure 3-Methyl-3-heptene in a minimal amount of the eluent and load it onto the top of the column.

• Elution: Elute the column with the chosen non-polar solvent system. The trans-isomer typically elutes before the cis-isomer due to its less sterically hindered interaction with the silver ions.

• Fraction Collection and Analysis: Collect fractions and monitor their composition using Thin Layer Chromatography (TLC) or GC. Combine the pure fractions and remove the solvent under reduced pressure.

Quantitative Data from AgNO₃ Column Chromatography:

Parameter	Expected Value	Notes
Purity	>99% (isomerically pure)	Highly effective for separating geometric isomers.
Yield	60-80%	Yield can be affected by the irreversible binding of some material to the column.
Scale	Milligrams to Grams	A common laboratory-scale technique.

Visualizations

Experimental Workflow for Purification of 3-Methyl-3-heptene

Caption: General workflow for the purification of 3-Methyl-3-heptene.

References

• 1. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 3-METHYL-3-HEPTENE CAS#: 7300-03-0 [m.chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. Simple and Fractional Distillation [cs.gordon.edu]
• 6. Fractional distillation - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Purification [chem.rochester.edu]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 11. youtube.com [youtube.com]

Application Notes and Protocols for Studying 3-Methyl-3-heptene in Atmospheric Chemistry

For Researchers, Scientists, and Drug Development Professionals

Application Notes

3-Methyl-3-heptene (C₈H₁₆) is an unsaturated volatile organic compound (VOC) that can be emitted into the atmosphere from various biogenic and anthropogenic sources. As an alkene, its atmospheric fate is primarily governed by reactions with key oxidants: the hydroxyl radical (OH), ozone (O₃), and the nitrate radical (NO₃). These reactions are crucial in atmospheric chemistry as they contribute to the formation of secondary pollutants, including ozone and secondary organic aerosols (SOAs), which have significant impacts on air quality, climate, and human health.

While specific experimental data for 3-Methyl-3-heptene is limited in the current scientific literature, its atmospheric behavior can be inferred from studies on structurally similar alkenes. The presence of a trisubstituted double bond in 3-Methyl-3-heptene suggests it will be highly reactive towards atmospheric oxidants.

Key Research Applications:

• Atmospheric Lifetime Estimation: Determining the reaction rate constants of 3-Methyl-3-heptene with OH radicals and ozone is essential for calculating its atmospheric lifetime. This helps in understanding its persistence and transport in the atmosphere.

• Ozone Formation Potential: The degradation of 3-Methyl-3-heptene in the presence of nitrogen oxides (NOx) will contribute to the photochemical production of tropospheric ozone, a major component of smog.

• Secondary Organic Aerosol (SOA) Formation: The oxidation products of 3-Methyl-3-heptene are expected to have lower volatility than the parent compound. These products can partition into the aerosol phase, contributing to the formation and growth of SOA particles.[1] Understanding the SOA yield and chemical composition is critical for assessing its impact on climate and air quality.

• Tracer Studies: In specific environments, unique oxidation products of 3-Methyl-3-heptene could potentially serve as tracers for specific emission sources or chemical processes.

Estimated Atmospheric Reactivity

Due to the lack of direct experimental data for 3-Methyl-3-heptene, the following tables provide estimated reaction rate constants and potential SOA yields based on data for structurally similar alkenes. These values should be used as a preliminary guide for experimental design and modeling studies.

Table 1: Estimated Reaction Rate Constants for 3-Methyl-3-heptene with Atmospheric Oxidants at 298 K

Oxidant	Estimated Rate Constant (cm³ molecule⁻¹ s⁻¹)	Reference Compound(s) & Notes
OH Radical	~ 5 x 10⁻¹¹ - 1 x 10⁻¹⁰	Based on the high reactivity of other C8 alkenes. The rate constant is expected to be fast due to the trisubstituted double bond.
Ozone (O₃)	~ 1 x 10⁻¹⁶ - 5 x 10⁻¹⁶	Based on rate constants for other methylated and internal alkenes. For example, trans-2,2-dimethyl-3-hexene has a rate constant of (3.38 ± 0.12) x 10⁻¹⁷ cm³ molecule⁻¹ s⁻¹.[2] The reactivity of 3-Methyl-3-heptene is expected to be in a similar range.
NO₃ Radical	~ 1 x 10⁻¹² - 5 x 10⁻¹²	Reactions of alkenes with the nitrate radical are generally fast, especially for those with internal double bonds.

Table 2: Estimated Secondary Organic Aerosol (SOA) Yields from the Oxidation of 3-Methyl-3-heptene

Oxidant	Experimental Conditions	Estimated SOA Yield (%)	Reference Compound(s) & Notes
OH Radical	Low-NOx	5 - 20	SOA yields from C10 alkanes under low-NOx conditions can range from 13-25%.[3] As a C8 alkene, 3-Methyl-3-heptene is expected to have a significant SOA yield.
OH Radical	High-NOx	10 - 30	The presence of NOx can influence the reaction pathways and potentially increase SOA yields for some precursors.
Ozone (O₃)	Dark, no scavenger	15 - 40	Ozonolysis of alkenes is a significant pathway for SOA formation. For example, β-caryophyllene, a sesquiterpene, shows SOA yields from 16% to 37% depending on temperature.[4]

Experimental Protocols

The following are generalized protocols for studying the atmospheric chemistry of 3-Methyl-3-heptene in a smog chamber. These protocols are based on established methodologies for studying alkene reactions.

Protocol 1: Determination of the OH Radical Reaction Rate Constant

Objective: To determine the gas-phase reaction rate constant of 3-Methyl-3-heptene with the hydroxyl (OH) radical using a relative rate method in an environmental chamber.

Materials:

• Environmental chamber (e.g., Teflon bag) with a volume of several cubic meters.

• UV lights for photolysis (e.g., blacklights).

• Gas-phase analytical instrumentation: Gas Chromatography with Flame Ionization Detection (GC-FID) or Proton Transfer Reaction Mass Spectrometry (PTR-MS).

• 3-Methyl-3-heptene standard.

• Reference compound with a known OH rate constant (e.g., isoprene, propene).

• OH precursor (e.g., methyl nitrite/NO or hydrogen peroxide).

• Zero air or purified air source.

• Syringes for liquid injections.

Procedure:

• Chamber Preparation: Clean the chamber by flushing with zero air for several hours until the background concentrations of reactive species are negligible.

• Injection of Reactants:

  • Inject a known concentration of the reference compound (e.g., 10 ppb) into the chamber.

  • Inject a known concentration of 3-Methyl-3-heptene (e.g., 10 ppb) into the chamber.

  • Allow the compounds to mix thoroughly within the chamber.

• Initial Concentration Measurement: Measure the initial concentrations of 3-Methyl-3-heptene and the reference compound using GC-FID or PTR-MS.

• Initiation of Reaction:

  • Inject the OH precursor (e.g., methyl nitrite and NO) into the chamber.

  • Turn on the UV lights to initiate the photolysis of the precursor and generate OH radicals.

• Monitoring the Reaction: Monitor the concentrations of 3-Methyl-3-heptene and the reference compound over time at regular intervals (e.g., every 5-10 minutes) for several hours.

• Data Analysis:

  • Plot ln([3-Methyl-3-heptene]₀ / [3-Methyl-3-heptene]ₜ) versus ln([Reference]₀ / [Reference]ₜ), where [X]₀ is the initial concentration and [X]ₜ is the concentration at time t.

  • The slope of this plot will be the ratio of the rate constants: k(OH + 3-Methyl-3-heptene) / k(OH + Reference).

  • Calculate the rate constant for the reaction of OH with 3-Methyl-3-heptene using the known rate constant of the reference compound.

Protocol 2: Study of Ozonolysis and SOA Formation

Objective: To investigate the products and determine the SOA yield from the ozonolysis of 3-Methyl-3-heptene.

Materials:

• Environmental chamber with temperature and humidity control.

• Ozone generator and ozone monitor.

• Scanning Mobility Particle Sizer (SMPS) for measuring aerosol size distribution and concentration.

• Aerosol Mass Spectrometer (AMS) or other instrumentation for aerosol chemical composition analysis.

• Gas-phase analytical instrumentation (GC-MS, PTR-MS) for monitoring the decay of the precursor and the formation of gas-phase products.

• OH scavenger (e.g., cyclohexane) to isolate the ozone reaction pathway.

• 3-Methyl-3-heptene standard.

• Seed aerosols (optional, e.g., ammonium sulfate) for promoting condensation of oxidation products.

Procedure:

• Chamber Preparation: Clean the chamber as described in Protocol 1.

• Injection of Reactants:

  • Inject the OH scavenger (e.g., 10 ppm of cyclohexane) to prevent reactions with any OH radicals that may be formed.

  • If using seed aerosols, inject them into the chamber and allow the concentration to stabilize.

  • Inject a known concentration of 3-Methyl-3-heptene (e.g., 50-100 ppb).

• Initial Measurements: Measure the initial gas-phase concentration of 3-Methyl-3-heptene and the initial aerosol number and mass concentration.

• Initiation of Ozonolysis: Inject a known concentration of ozone (e.g., 100-200 ppb) into the chamber.

• Monitoring the Experiment:

  • Continuously monitor the concentrations of 3-Methyl-3-heptene and ozone.

  • Monitor the evolution of the aerosol size distribution and mass concentration using the SMPS.

  • Monitor the chemical composition of the gas and particle phases using GC-MS, PTR-MS, and AMS.

• Data Analysis:

  • Ozonolysis Rate Constant: Determine the pseudo-first-order decay of 3-Methyl-3-heptene in the presence of excess ozone to calculate the bimolecular rate constant.

  • SOA Yield: Calculate the SOA yield (Y) as the ratio of the mass of organic aerosol formed (ΔM₀) to the mass of 3-Methyl-3-heptene reacted (ΔHC): Y = ΔM₀ / ΔHC. The aerosol mass is calculated from the volume concentration measured by the SMPS and an assumed particle density.

  • Product Identification: Analyze the mass spectra from GC-MS and AMS to identify the major gas-phase and particle-phase oxidation products.

Visualizations

The following diagrams illustrate the general experimental workflow and expected reaction pathways for 3-Methyl-3-heptene in atmospheric chemistry studies.

Caption: General experimental workflow for chamber studies of 3-Methyl-3-heptene.

Caption: Generalized atmospheric degradation pathways for 3-Methyl-3-heptene.

References

• 1. Secondary Organic Aerosol Formation and Organic Nitrate Yield from NO3 Oxidation of Biogenic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. egusphere.copernicus.org [egusphere.copernicus.org]
• 4. ACP - Kinetics, SOA yields, and chemical composition of secondary organic aerosol from β-caryophyllene ozonolysis with and without nitrogen oxides between 213 and 313 K [acp.copernicus.org]

Application Notes and Protocols for the Analysis of 3-Methyl-3-heptene in Fuel Composition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and analysis of 3-methyl-3-heptene, an unsaturated hydrocarbon, in the context of fuel composition. Detailed protocols for its identification and quantification using gas chromatography are outlined, providing a framework for researchers in the petrochemical industry and related fields.

Introduction to 3-Methyl-3-heptene in Fuel

3-Methyl-3-heptene (C8H16) is an acyclic olefin, one of many hydrocarbon components found in gasoline and other spark-ignition engine fuels.[1] Alkenes, or olefins, are typically present in gasoline as a result of the crude oil refining process, particularly from cracking heavier fractions.[2] The concentration and isomeric distribution of these compounds can influence fuel properties such as octane number and combustion characteristics. Therefore, accurate analysis of individual alkenes like 3-methyl-3-heptene is crucial for quality control, regulatory compliance, and the optimization of fuel blending processes. The analysis of such components falls under the umbrella of Detailed Hydrocarbon Analysis (DHA).[3][4][5]

Physicochemical Properties of 3-Methyl-3-heptene

A summary of the key physical and chemical properties of 3-methyl-3-heptene is presented in the table below. This information is essential for its identification and for understanding its behavior during chromatographic analysis.

Property	Value
Molecular Formula	C8H16
Molecular Weight	112.21 g/mol
CAS Number	7300-03-0
Boiling Point	121 °C
Density	0.73 g/cm³
Synonyms	3-Methylhept-3-ene, 2-Ethyl-2-hexene

Quantitative Analysis of 3-Methyl-3-heptene in Fuel

Hydrocarbon Class	Typical Concentration (Volume %)	Key Components
Paraffins (Alkanes)	15 - 20	n-heptane, isooctane
Iso-Paraffins	19 - 21	2-methylhexane, 2,3-dimethylpentane
Olefins (Alkenes)	17 - 20	3-Methyl-3-heptene , 1-hexene
Naphthenes (Cycloalkanes)	20 - 22	Cyclopentane, methylcyclohexane
Aromatics	20 - 24	Toluene, Xylenes, Benzene

Note: The concentration ranges are typical and can vary. The presence and concentration of 3-methyl-3-heptene would be a subset of the total olefins.

Experimental Protocols

The primary analytical technique for the detailed analysis of hydrocarbons in fuel is high-resolution gas chromatography (GC), often coupled with a flame ionization detector (FID) or a mass spectrometer (MS).[6] Standardized methods such as ASTM D6730 provide a comprehensive framework for this analysis.[3][5][7]

Protocol 1: Detailed Hydrocarbon Analysis by GC-FID

This protocol is based on the principles outlined in standard methods for detailed hydrocarbon analysis of gasoline.

1. Objective: To identify and quantify 3-methyl-3-heptene in a gasoline sample using gas chromatography with flame ionization detection.

2. Materials and Reagents:

• Gasoline sample

• High-purity helium or hydrogen (carrier gas)

• High-purity hydrogen and air (for FID)

• n-alkane standard mixture (for retention index calculation)

• 3-Methyl-3-heptene standard (for identification confirmation)

• Hexane (solvent, GC grade)

3. Instrumentation:

• Gas chromatograph equipped with a capillary split/splitless injector and a flame ionization detector.

• Fused silica capillary column (e.g., 100% dimethyl polysiloxane, 100 m x 0.25 mm ID, 0.5 µm film thickness).

• Data acquisition and processing software.

4. Sample Preparation:

• No extensive sample preparation is typically required for gasoline.

• If necessary, dilute the sample with hexane to bring the concentration of analytes within the linear range of the detector. A dilution of 1:10 (v/v) is a common starting point.

5. GC-FID Operating Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min) or a constant pressure to achieve optimal linear velocity.

• Split Ratio: 150:1 (can be adjusted based on sample concentration)

• Injection Volume: 0.2 µL

• Oven Temperature Program:

  • Initial temperature: 5 °C (hold for 10 minutes)

  • Ramp 1: 5 °C/min to 48 °C (hold for 49 minutes)

  • Ramp 2: 1.2 °C/min to 200 °C (hold for 5 minutes)

6. Data Analysis and Quantification:

• Identification: Identify the peaks in the chromatogram by comparing their retention times with those of known standards. Calculate the Kovats retention index for the peak corresponding to 3-methyl-3-heptene and compare it with literature values.[8][9][10]

• Quantification: Determine the concentration of each component in mass percent by normalization of the peak areas after correction with detector response factors. The response factor for hydrocarbons on an FID is generally proportional to the carbon number.[11]

Visualizations

The following diagrams illustrate the logical workflow of the analytical process.

Caption: Workflow for GC-FID analysis of fuel.

Caption: Logic for peak identification in chromatography.

References

• 1. Gasoline - Wikipedia [en.wikipedia.org]
• 2. ijsgce.com [ijsgce.com]
• 3. thinghiemxangdau.vn [thinghiemxangdau.vn]
• 4. peakscientific.com [peakscientific.com]
• 5. Detailed Hydrocarbon Analysis : Shimadzu SOPS [shimadzu.com.au]
• 6. whitman.edu [whitman.edu]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. The Kovats Retention Index: (E)-3-Methyl-3-heptene (C8H16) [pherobase.com]
• 9. researchgate.net [researchgate.net]
• 10. Gas Chromatographic Retention Data [webbook.nist.gov]
• 11. chromsoc.jp [chromsoc.jp]

Technical Notes & Optimization

Technical Support Center: Optimization of 3-Methyl-3-heptene Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of 3-Methyl-3-heptene.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-Methyl-3-heptene?

A1: The two primary laboratory methods for the synthesis of 3-Methyl-3-heptene are the acid-catalyzed dehydration of 3-methyl-3-heptanol and the Wittig reaction.

Q2: Which method is generally preferred for the synthesis of 3-Methyl-3-heptene?

A2: The choice of method depends on the desired outcome. The Wittig reaction offers superior control over the position of the double bond, avoiding the formation of isomeric byproducts that can occur in acid-catalyzed dehydration due to carbocation rearrangements. For stereocontrol, the Wittig reaction can also be modulated to favor either the (E) or (Z)-isomer. Acid-catalyzed dehydration is a simpler procedure but often results in a mixture of alkene isomers.

Q3: What are the expected side products in the acid-catalyzed dehydration of 3-methyl-3-heptanol?

A3: Due to the tertiary nature of the alcohol, the reaction proceeds through a tertiary carbocation intermediate. This can lead to a mixture of alkene isomers through elimination of protons from different adjacent carbon atoms. Possible isomeric products include 3-methyl-2-heptene and 2-ethyl-1-hexene. Additionally, intermolecular dehydration can lead to the formation of ethers, especially at lower temperatures.[1] With strong oxidizing acids like concentrated sulfuric acid, oxidation of the alcohol to carbon dioxide and reduction of the acid to sulfur dioxide can occur.[2]

Q4: How can I control the stereoselectivity (E/Z ratio) in the Wittig synthesis of 3-Methyl-3-heptene?

A4: The stereoselectivity of the Wittig reaction is primarily influenced by the nature of the phosphorus ylide.

• For the (Z)-isomer: Use of non-stabilized ylides, typically prepared from alkyltriphenylphosphonium halides with strong, non-lithium bases (e.g., sodium amide, NaNH₂) in aprotic, non-polar solvents, favors the formation of the Z-alkene.[3][4]

• For the (E)-isomer: While stabilized ylides generally favor the E-isomer, for a trisubstituted alkene like 3-Methyl-3-heptene, a common strategy is to use the Schlosser modification of the Wittig reaction. This involves deprotonation of the intermediate betaine with a strong base at low temperature to favor the more stable trans-oxaphosphetane, which then decomposes to the E-alkene.[3]

Q5: How can I monitor the progress of the reaction?

A5: The progress of both reactions can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). For GC analysis, aliquots of the reaction mixture can be periodically withdrawn, quenched, and analyzed to determine the consumption of the starting material and the formation of the product.

Troubleshooting Guides

Acid-Catalyzed Dehydration of 3-Methyl-3-heptanol

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction.	Increase the reaction temperature or use a stronger acid catalyst (e.g., switch from phosphoric acid to sulfuric acid).[5] Note that harsher conditions may increase side product formation.[6]
Loss of product during distillation.	Ensure the distillation apparatus is properly set up and that the collection flask is adequately cooled to minimize evaporation of the volatile alkene product.
Ether formation as a major byproduct.	Ensure the reaction temperature is high enough to favor elimination over substitution. For tertiary alcohols, temperatures between 25-80°C are typical.[5]
Product is a Mixture of Isomers	Carbocation rearrangement and non-regioselective elimination.	This is an inherent challenge with acid-catalyzed dehydration of this substrate. To obtain a pure isomer, purification by fractional distillation or preparative gas chromatography may be necessary. For higher regioselectivity, consider an alternative synthesis method like the Wittig reaction.
Reaction Mixture Darkens Significantly (Charring)	Use of concentrated sulfuric acid.	Concentrated sulfuric acid is a strong oxidizing agent and can cause charring.[2] Use concentrated phosphoric acid instead, which is a weaker oxidizing agent and generally leads to cleaner reactions.[6]

Wittig Reaction for 3-Methyl-3-heptene Synthesis

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	Incomplete formation of the ylide.	Ensure the phosphonium salt is dry and the reaction is performed under strictly anhydrous and inert conditions. Use a sufficiently strong and fresh base (e.g., n-butyllithium, sodium amide). The color change to deep red or orange upon addition of the base is indicative of ylide formation.
Poor quality of the carbonyl compound.	Use freshly distilled ketone (e.g., 2-pentanone or 3-hexanone depending on the retrosynthetic route) to avoid impurities from oxidation or polymerization.
Ylide decomposition.	Generate the ylide in situ at low temperatures (e.g., 0°C or below) and use it immediately for the reaction with the ketone.
Poor E/Z Selectivity	Presence of lithium salts when targeting the Z-isomer.	Lithium salts can decrease Z-selectivity. When aiming for the Z-isomer, use a sodium-based strong base like sodium amide (NaNH₂) or sodium bis(trimethylsilyl)amide (NaHMDS).[4]
Reaction temperature is too high.	For Z-selectivity, maintain a low reaction temperature (e.g., -78°C to room temperature) to favor the kinetically controlled product.
Incorrect ylide type for the desired isomer.	Use a non-stabilized ylide for Z-selectivity. For E-selectivity, consider the Schlosser modification.[3]
Difficulty in Separating Product from Triphenylphosphine Oxide	Similar polarities of the product and byproduct.	After the reaction, concentrate the mixture and triturate with a non-polar solvent like pentane or hexane to precipitate the triphenylphosphine oxide. The alkene product should remain in the solvent. The mixture can then be filtered. Further purification can be achieved by column chromatography on silica gel using a non-polar eluent.

Data Presentation

Table 1: Comparison of Acid Catalysts for Dehydration of Tertiary Alcohols

Catalyst	Typical Temperature	Advantages	Disadvantages	Representative Yield
Conc. H₂SO₄	25-80 °C[5]	More reactive, allows for lower reaction temperatures.[7]	Strong oxidizing agent, can cause charring and formation of SO₂.[2] Often leads to more side products.[6]	Moderate to Good
Conc. H₃PO₄	Higher than H₂SO₄[7]	"Cleaner" reaction with fewer side products.[6] Safer to handle.	Less reactive, may require higher temperatures.[7]	Moderate to Good

Table 2: Influence of Base on Stereoselectivity in a Representative Wittig Reaction for a Trisubstituted Alkene

Base	Solvent	Temperature	Z:E Ratio	Yield
n-BuLi	THF	-78 to -40 °C	>98:2	63%
t-BuONa	DCM	-78 to -40 °C	68:32	77%

Data is for a representative Wittig/B-H insertion reaction to form a trisubstituted Z-alkene and may not be directly transferable to the synthesis of 3-Methyl-3-heptene, but illustrates the trend of base and solvent effects on stereoselectivity.[1]

Experimental Protocols

Protocol 1: Acid-Catalyzed Dehydration of 3-Methyl-3-heptanol

This protocol is adapted from the dehydration of a similar tertiary alcohol.

Materials:

• 3-methyl-3-heptanol

• Concentrated phosphoric acid (85%) or concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Boiling chips

Procedure:

• To a round-bottom flask, add 3-methyl-3-heptanol and a few boiling chips.

• Slowly add concentrated phosphoric acid (or sulfuric acid) to the flask while swirling.

• Set up a fractional distillation apparatus.

• Gently heat the reaction mixture to distill the alkene product. The boiling point of 3-Methyl-3-heptene is approximately 117-120°C. Collect the distillate in a flask cooled in an ice bath.

• Transfer the distillate to a separatory funnel and wash with an equal volume of saturated sodium bicarbonate solution to neutralize any acidic residue.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant the dried liquid into a clean, dry flask for further analysis or purification if necessary.

Protocol 2: Wittig Synthesis of (Z)-3-Methyl-3-heptene

This protocol is a general procedure for a Z-selective Wittig reaction using a non-stabilized ylide. This example outlines the reaction of propyltriphenylphosphonium bromide with 2-pentanone.

Materials:

• Propyltriphenylphosphonium bromide

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes or Sodium Amide (NaNH₂)

• 2-Pentanone

• Saturated aqueous ammonium chloride solution

• Hexane

• Anhydrous magnesium sulfate

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), suspend propyltriphenylphosphonium bromide in anhydrous THF in a flame-dried flask.

• Cool the suspension to 0°C in an ice bath.

• Slowly add n-butyllithium (or NaNH₂) to the stirred suspension. A deep red or orange color indicates the formation of the ylide.

• Stir the mixture at 0°C for 1 hour to ensure complete ylide formation.

• Cool the ylide solution to -78°C (dry ice/acetone bath).

• Slowly add a solution of 2-pentanone in anhydrous THF to the ylide solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with hexane.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using hexane as the eluent to separate the 3-Methyl-3-heptene from the triphenylphosphine oxide byproduct.

Mandatory Visualizations

Experimental workflow for acid-catalyzed dehydration.

Experimental workflow for Z-selective Wittig synthesis.

Simplified reaction pathway for acid-catalyzed dehydration.

References

• 1. Wittig/B─H insertion reaction: A unique access to trisubstituted Z-alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chemtube3d.com [chemtube3d.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. differencebetween.com [differencebetween.com]
• 7. difference.wiki [difference.wiki]

Technical Support Center: 3-Methyl-3-heptene Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 3-Methyl-3-heptene.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 3-Methyl-3-heptene?

A1: The two primary synthetic routes for 3-Methyl-3-heptene are:

• Grignard Reaction followed by Dehydration: This involves the reaction of a Grignard reagent (e.g., methylmagnesium bromide) with a ketone (3-heptanone) to form the tertiary alcohol, 3-methyl-3-heptanol. This alcohol is then dehydrated using an acid catalyst to yield 3-methyl-3-heptene.[1]

• Wittig Reaction: This method involves the reaction of a phosphorus ylide (a Wittig reagent) with a ketone or aldehyde to directly form the alkene. For 3-methyl-3-heptene, this could involve reacting an appropriate ylide with a ketone.[2][3]

Q2: What are the main challenges in synthesizing and purifying 3-Methyl-3-heptene?

A2: The main challenges include:

• Low Yield: Side reactions during both the Grignard and Wittig reactions can lead to reduced yields. In the dehydration step, the formation of multiple alkene isomers is a significant issue.

• Low Purity: The final product is often a mixture of cis (Z) and trans (E) isomers of 3-methyl-3-heptene, along with other positional isomers. Separating these closely related compounds can be difficult.[4]

• Reaction Conditions: Both the Grignard and Wittig reactions are sensitive to moisture and atmospheric oxygen, requiring anhydrous conditions and often an inert atmosphere.[5]

Q3: How can I minimize the formation of isomeric impurities during dehydration?

A3: The acid-catalyzed dehydration of 3-methyl-3-heptanol, a tertiary alcohol, typically proceeds through an E1 mechanism, which can lead to the formation of multiple alkene isomers due to the carbocation intermediate. To favor the desired 3-methyl-3-heptene, consider the following:

• Choice of Dehydrating Agent: While strong acids like sulfuric acid are common, they can also promote side reactions. Milder dehydrating agents might offer better selectivity.

• Temperature Control: Carefully controlling the reaction temperature can influence the product distribution.

• Removal of Product: As the alkene is formed, it can be distilled from the reaction mixture to shift the equilibrium and minimize further isomerization or side reactions.

Q4: What are the best methods for purifying the final 3-Methyl-3-heptene product?

A4: Due to the presence of isomers with very similar boiling points, a combination of purification techniques is often necessary:

• Fractional Distillation: This is a primary method for separating liquids with close boiling points. The efficiency of the separation depends on the fractionating column used.[5][6]

• Chromatography: Gas chromatography (GC) can be used for both analysis and preparative separation of isomers. High-performance liquid chromatography (HPLC) with a suitable stationary phase can also be effective.[4][7]

Troubleshooting Guides

Synthesis Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Low yield of 3-methyl-3-heptanol (Grignard precursor)	Presence of moisture in glassware or solvents.	Thoroughly dry all glassware in an oven and use anhydrous solvents.
Inactive magnesium turnings.	Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.
Impure Grignard reagent.	Ensure the Grignard reagent is freshly prepared or properly stored under an inert atmosphere.
Low yield of 3-Methyl-3-heptene (Dehydration)	Incomplete reaction.	Ensure sufficient heating and reaction time. Monitor the reaction progress using TLC or GC.
Formation of significant amounts of side products (e.g., other isomers).	Optimize the choice of dehydrating agent and reaction temperature.[6]
Loss of volatile product during workup.	Use a cooled receiving flask during distillation and handle the product with care.
Low yield of 3-Methyl-3-heptene (Wittig Reaction)	Incomplete formation of the ylide.	Use a strong enough base (e.g., n-butyllithium) and ensure anhydrous conditions.
Low reactivity of the ketone.	The reaction may require longer reaction times or heating.
Side reactions of the ylide.	Use the freshly prepared ylide immediately.

Purification Troubleshooting

Issue	Potential Cause	Troubleshooting Steps
Poor separation of isomers by fractional distillation	Inefficient fractionating column.	Use a column with a higher number of theoretical plates (e.g., a Vigreux or packed column).
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column.
Co-elution of isomers in Gas Chromatography (GC)	Inappropriate GC column.	Use a capillary column with a polar stationary phase to enhance the separation of isomers with different polarities.[4][7]
Suboptimal temperature program.	Optimize the temperature ramp to improve resolution between the isomeric peaks.
Product is still impure after purification	Presence of non-isomeric impurities.	Wash the crude product with a dilute acid or base solution to remove any acidic or basic byproducts before distillation.
Azeotrope formation.	Consider using a different purification technique, such as preparative chromatography.

Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-3-heptanol via Grignard Reaction

This protocol describes the synthesis of the alcohol precursor to 3-Methyl-3-heptene.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Methyl iodide (for initiation)

• 3-Heptanone

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (e.g., nitrogen or argon).

• Place magnesium turnings in the flask.

• Add a small crystal of iodine to activate the magnesium.

• Prepare a solution of methyl bromide or iodide in anhydrous diethyl ether in the dropping funnel.

• Add a small amount of the methyl halide solution to the magnesium. Once the reaction initiates (indicated by bubbling and heat), add the remaining solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution in an ice bath.

• Add a solution of 3-heptanone in anhydrous diethyl ether to the dropping funnel and add it dropwise to the stirred Grignard reagent.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel, separate the ether layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to obtain crude 3-methyl-3-heptanol.

Protocol 2: Dehydration of 3-Methyl-3-heptanol

Materials:

• Crude 3-methyl-3-heptanol

• Concentrated sulfuric acid (or other acid catalyst)

• Sodium bicarbonate solution

• Anhydrous calcium chloride

Procedure:

• Place the crude 3-methyl-3-heptanol in a round-bottom flask.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Set up a fractional distillation apparatus.

• Gently heat the mixture. The 3-methyl-3-heptene will distill as it is formed. The boiling point of 3-methyl-3-heptene is approximately 121°C.[8]

• Collect the distillate.

• Wash the distillate with sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous calcium chloride.

• Perform a final fractional distillation to obtain the purified 3-methyl-3-heptene.

Data Presentation

Table 1: Influence of Dehydration Catalyst on Isomer Distribution (Hypothetical Data)

Catalyst	Temperature (°C)	Yield (%)	Purity of 3-Methyl-3-heptene (%)	Major Isomeric Impurities
H₂SO₄	100	75	80	2-Ethyl-1-hexene, 3-Methyl-2-heptene
H₃PO₄	120	80	88	2-Ethyl-1-hexene
KHSO₄	150	70	92	3-Methyl-2-heptene

Visualizations

Caption: Workflow for the synthesis of 3-Methyl-3-heptene via Grignard reaction and dehydration.

Caption: Troubleshooting logic for low yield of 3-Methyl-3-heptene.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. vurup.sk [vurup.sk]
• 5. Purification [chem.rochester.edu]
• 6. Catalyst screening for dehydration of primary alcohols from renewable feedstocks under formation of alkenes at energy-saving mild reaction conditions ... - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC01038H [pubs.rsc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Page loading... [guidechem.com]

Technical Support Center: Synthesis of 3-Methyl-3-heptene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-methyl-3-heptene.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3-methyl-3-heptene?

A1: The two primary laboratory-scale methods for the synthesis of 3-methyl-3-heptene are the acid-catalyzed dehydration of 3-methyl-3-heptanol and the Wittig reaction.[1][2] The choice of method often depends on the desired stereoselectivity and the availability of starting materials.

Q2: What are the expected side products in the synthesis of 3-methyl-3-heptene?

A2: Side products are typically isomers of 3-methyl-3-heptene. In acid-catalyzed dehydration, these can include other regioisomers (e.g., 3-methyl-2-heptene, 3-methyl-4-heptene) and stereoisomers (E/Z isomers).[3] The Wittig reaction can also produce both E and Z isomers, with the ratio depending on the reaction conditions and the nature of the ylide.[4]

Q3: How can I purify 3-methyl-3-heptene from the reaction mixture?

A3: Fractional distillation is a suitable method for purifying 3-methyl-3-heptene from its isomers and other byproducts, especially when their boiling points are close.[5][6] It is crucial to use an efficient fractionating column to achieve good separation.[5]

Q4: What are the physical properties of 3-methyl-3-heptene?

A4: 3-Methyl-3-heptene is a colorless liquid.[7] Its boiling point is approximately 121 °C.[8] It is flammable and should be handled with appropriate safety precautions.[7]

Troubleshooting Guides

Acid-Catalyzed Dehydration of 3-Methyl-3-heptanol

Problem 1: Low yield of the desired 3-methyl-3-heptene.

• Possible Cause 1: Incomplete reaction. The reaction may not have reached completion due to insufficient heating or a deactivated catalyst.[9]

  • Solution: Ensure the reaction temperature is maintained appropriately for the acid catalyst used. Monitor the reaction progress using Gas Chromatography (GC) to determine the optimal reaction time.

• Possible Cause 2: Reversible reaction. The dehydration of alcohols is a reversible process. The presence of water can shift the equilibrium back to the starting material.[10]

  • Solution: Remove the alkene product from the reaction mixture as it is formed by distillation. This will shift the equilibrium towards the product side.[10]

• Possible Cause 3: Formation of ethers. If the reaction temperature is too low, the alcohol may react with itself to form an ether.[2]

  • Solution: Ensure the reaction is heated sufficiently to favor elimination over substitution.

Problem 2: The reaction mixture turns dark brown or black.

• Possible Cause: Charring. Strong oxidizing acids like concentrated sulfuric acid can cause oxidation and decomposition of the organic compounds at high temperatures.[9][11]

  • Solution 1: Use a milder acid catalyst such as phosphoric acid, which is less oxidizing.[11]

  • Solution 2: Use a lower concentration of sulfuric acid.[9]

  • Solution 3: Control the reaction temperature carefully to avoid excessive heat.

Problem 3: The product is a mixture of several isomeric alkenes.

• Possible Cause: Lack of regioselectivity and carbocation rearrangements. The E1 mechanism for tertiary alcohol dehydration proceeds through a carbocation intermediate, which can lead to the formation of different regioisomers based on which proton is removed (Zaitsev's rule generally favors the more substituted alkene). Rearrangements to more stable carbocations can also occur, leading to a wider range of products.[3]

  • Solution: While difficult to control completely in E1 reactions, using a milder acid and lower temperatures may slightly improve selectivity. For higher selectivity, consider an alternative synthesis method like the Wittig reaction.

Wittig Reaction

Problem 1: Low or no yield of 3-methyl-3-heptene.

• Possible Cause 1: Incomplete ylide formation. The base used may not be strong enough or fresh enough to completely deprotonate the phosphonium salt.[12]

  • Solution: Use a strong, fresh base like n-butyllithium (n-BuLi) or sodium hydride (NaH) in an anhydrous solvent. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).[12]

• Possible Cause 2: Ylide instability. Non-stabilized ylides can be unstable and prone to decomposition.[12]

  • Solution: Generate the ylide in situ in the presence of the carbonyl compound (in this case, 3-pentanone). This can be done by adding the phosphonium salt in portions to a mixture of the ketone and the base.[13]

• Possible Cause 3: Steric hindrance. While less of an issue with ketones compared to aldehydes, significant steric hindrance can slow down the reaction.

  • Solution: Consider using the Horner-Wadsworth-Emmons (HWE) reaction, which often works well for sterically hindered substrates.[14]

Problem 2: The product is a mixture of E and Z isomers.

• Possible Cause: Lack of stereoselectivity. The stereochemical outcome of the Wittig reaction depends on the ylide's stability and the reaction conditions. Non-stabilized ylides, which would be used to synthesize 3-methyl-3-heptene, generally favor the Z-isomer, but a mixture is often obtained.[4]

  • Solution: To improve Z-selectivity, use "salt-free" conditions by avoiding lithium-based reagents for ylide generation.[14] For higher E-selectivity, the Schlosser modification can be employed.[4]

Quantitative Data

Table 1: Physical Properties of 3-Methyl-3-heptene and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
3-Methyl-3-heptene	C₈H₁₆	112.22	121
3-Methyl-3-heptanol	C₈H₁₈O	130.23	~155-160
(E/Z)-3-Methyl-2-heptene	C₈H₁₆	112.22	~122-124
Triphenylphosphine oxide	C₁₈H₁₅OP	278.28	360

Table 2: Representative Product Distribution in the Acid-Catalyzed Dehydration of 3-Methyl-3-heptanol *

Product	Structure	Relative Percentage
(E)-3-Methyl-3-heptene	45%
(Z)-3-Methyl-3-heptene	25%
(E/Z)-3-Methyl-2-heptene	20%
Other Isomers	10%

*Note: These are illustrative values based on Zaitsev's rule, which predicts the formation of the more substituted alkene as the major product. Actual distributions may vary depending on reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-3-heptene via Acid-Catalyzed Dehydration of 3-Methyl-3-heptanol

Materials:

• 3-methyl-3-heptanol

• Concentrated phosphoric acid (85%)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Boiling chips

Procedure:

• Set up a fractional distillation apparatus.

• In the distillation flask, place 20 g of 3-methyl-3-heptanol and a few boiling chips.

• Carefully add 5 mL of concentrated phosphoric acid to the flask. Swirl to mix.

• Heat the mixture gently. The alkene product will begin to distill along with water.

• Collect the distillate in a receiving flask cooled in an ice bath.

• Continue the distillation until no more liquid is collected.

• Transfer the distillate to a separatory funnel and wash with an equal volume of saturated sodium bicarbonate solution to neutralize any acidic residue.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Perform a final fractional distillation of the dried organic layer to obtain pure 3-methyl-3-heptene, collecting the fraction that boils at approximately 121 °C.

Protocol 2: Synthesis of 3-Methyl-3-heptene via Wittig Reaction

Materials:

• Propyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• 3-Pentanone

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Under an inert atmosphere (nitrogen or argon), add propyltriphenylphosphonium bromide to a flame-dried flask containing anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add one equivalent of n-BuLi. The formation of the ylide is indicated by a color change (often to deep red or orange).

• Stir the mixture at 0 °C for 30 minutes.

• Slowly add a solution of one equivalent of 3-pentanone in anhydrous THF to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by fractional distillation.

Visualizations

Reaction Pathways

Caption: Acid-catalyzed dehydration of 3-methyl-3-heptanol.

Caption: Wittig synthesis of 3-methyl-3-heptene.

Troubleshooting Workflow

Caption: General troubleshooting workflow for low product yield.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. Purification [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. 3-Methyl-3-heptene | 7300-03-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. 3-Methyl-3-heptene | 7300-03-0 | TCI AMERICA [tcichemicals.com]
• 9. benchchem.com [benchchem.com]
• 10. storage-cdn.labflow.com [storage-cdn.labflow.com]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. benchchem.com [benchchem.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Storage and Handling of 3-Methyl-3-heptene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 3-Methyl-3-heptene during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Methyl-3-heptene?

A1: The main degradation pathways for 3-Methyl-3-heptene, an unsaturated hydrocarbon, are autoxidation and ozonolysis.

• Autoxidation: This is a free-radical chain reaction initiated by the presence of oxygen.[1] It leads to the formation of hydroperoxides, which can further decompose into a variety of oxygenated byproducts such as alcohols, ketones, and aldehydes, ultimately leading to polymerization and the formation of insoluble gums. Unsaturated compounds are particularly susceptible to this process.

• Ozonolysis: In the presence of ozone (O₃), the carbon-carbon double bond of 3-Methyl-3-heptene can be cleaved, resulting in the formation of aldehydes and ketones. While less common during standard storage conditions compared to autoxidation, it can be a significant degradation pathway if the storage environment is contaminated with ozone.

Q2: What are the ideal storage conditions to minimize degradation?

A2: To minimize degradation, 3-Methyl-3-heptene should be stored under the following conditions:

• Temperature: Store in a cool, well-ventilated area. A recommended storage temperature is between 2°C and 8°C. Avoid exposure to high temperatures and direct sunlight, as heat accelerates the rate of oxidation.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to displace oxygen and prevent autoxidation. Containers should be tightly sealed to prevent the ingress of air and moisture.

• Container: Use amber glass bottles or other opaque containers to protect the compound from light, which can catalyze degradation reactions.

• Purity: Ensure the compound is free from impurities, such as peroxides, which can act as initiators for radical chain reactions.

Q3: How can I detect degradation in my sample of 3-Methyl-3-heptene?

A3: Degradation can be detected through several methods:

• Visual Inspection: The formation of viscous liquids, solid precipitates (gums), or a change in color can indicate significant degradation.

• Peroxide Test Strips: These can be used to test for the presence of hydroperoxides, the initial products of autoxidation.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most reliable method to assess the purity of your sample and identify degradation products. A decrease in the peak area of 3-Methyl-3-heptene and the appearance of new peaks corresponding to oxidation products are clear indicators of degradation.

Q4: Are there any chemical inhibitors I can add to prevent degradation?

A4: Yes, antioxidants can be added to inhibit the autoxidation process. The most common type for hydrocarbons are radical scavengers.

• Butylated Hydroxytoluene (BHT): BHT is a widely used hindered phenolic antioxidant that effectively terminates the free-radical chain reactions of autoxidation. It donates a hydrogen atom to the peroxy radicals, forming a stable radical that does not propagate the chain reaction. A typical concentration for BHT is in the range of 10-100 ppm.

• Other Phenolic Antioxidants: Other hindered phenols, such as butylated hydroxyanisole (BHA), can also be used.

• Natural Alternatives: For applications where synthetic antioxidants are not desirable, natural alternatives like rosemary extract, tocopherols (Vitamin E), and other polyphenolic compounds are available.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Sample appears viscous or contains solid precipitates.	Advanced polymerization due to prolonged exposure to oxygen and/or heat.	The sample is likely significantly degraded and may not be suitable for use. Confirm degradation with GC-MS analysis. If confirmed, dispose of the sample according to safety guidelines.
Peroxide test is positive.	Initial stages of autoxidation have occurred.	The sample is beginning to degrade. Consider purifying the sample by passing it through a column of activated alumina to remove peroxides. Add a stabilizer like BHT to prevent further oxidation.
GC-MS analysis shows multiple new peaks and a reduced main peak.	The sample has degraded, forming various oxidation byproducts.	Identify the degradation products by interpreting the mass spectra. Quantify the purity of the 3-Methyl-3-heptene. Depending on the level of degradation and the requirements of your experiment, the sample may need to be repurified or discarded.
Inconsistent experimental results using stored 3-Methyl-3-heptene.	The purity of the alkene is changing over time due to ongoing degradation.	Re-evaluate your storage conditions. Ensure the container is properly sealed and stored under an inert atmosphere in a cool, dark place. Add a stabilizer if one is not already present. Re-analyze the purity of the starting material before each experiment.

Data Presentation

Table 1: Influence of Storage Conditions on the Stability of a Representative C8 Alkene (Analogous Data)

Storage Condition	Time (Months)	Purity (%)	Peroxide Value (meq/kg)	Observations
Ideal: 4°C, Nitrogen Atmosphere, with 50 ppm BHT	0	>99	<0.1	Clear, colorless liquid
6	>99	<0.1	No change
12	>98.5	<0.2	No change
Ambient: 25°C, Air, No Stabilizer	0	>99	<0.1	Clear, colorless liquid
3	95	5.2	Slight yellowing
6	88	15.8	Noticeable yellowing and increased viscosity
12	<80	>30	Brownish color, viscous with some sediment
Elevated Temperature: 40°C, Air, No Stabilizer	0	>99	<0.1	Clear, colorless liquid
1	92	12.5	Yellowing
2	81	28.1	Significant darkening and viscosity increase
3	<70	>50	Dark brown, highly viscous

Note: This data is representative of a typical C8 alkene and is intended for illustrative purposes to highlight the impact of storage conditions.

Experimental Protocols

Protocol 1: GC-MS Analysis of 3-Methyl-3-heptene Degradation

Objective: To determine the purity of 3-Methyl-3-heptene and identify potential degradation products.

Materials:

• 3-Methyl-3-heptene sample

• High-purity solvent (e.g., hexane or dichloromethane)

• Volumetric flasks and pipettes

• GC-MS instrument with a suitable capillary column (e.g., HP-5ms, DB-5, or similar non-polar column)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the 3-Methyl-3-heptene sample in the chosen solvent at a concentration of approximately 1000 ppm.

  • Perform serial dilutions to prepare a working solution of 10-50 ppm.

• GC-MS Instrument Setup (Example Parameters):

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: Increase to 200°C at 10°C/min

    • Hold: Hold at 200°C for 5 minutes

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Mass Range: m/z 35-350

• Data Analysis:

  • Integrate the peak areas in the total ion chromatogram (TIC).

  • Calculate the purity of 3-Methyl-3-heptene as the percentage of its peak area relative to the total area of all peaks (excluding the solvent peak).

  • Analyze the mass spectra of any new peaks to identify potential degradation products. Common fragments for oxidized hydrocarbons include those corresponding to the loss of -OH, -CHO, and other oxygen-containing moieties.

Protocol 2: Accelerated Stability Study

Objective: To evaluate the stability of 3-Methyl-3-heptene under accelerated storage conditions.

Materials:

• High-purity 3-Methyl-3-heptene

• Antioxidant (e.g., BHT)

• Amber glass vials with airtight septa

• Nitrogen or Argon gas source

• Temperature-controlled oven

• GC-MS for analysis

Procedure:

• Sample Preparation:

  • Prepare several sets of samples in amber glass vials.

  • Set A (Control): Pure 3-Methyl-3-heptene.

  • Set B (Stabilized): 3-Methyl-3-heptene with a known concentration of antioxidant (e.g., 50 ppm BHT).

  • For each set, prepare vials to be stored under both air and an inert atmosphere (purged with nitrogen or argon before sealing).

• Storage Conditions:

  • Place the prepared vials in a temperature-controlled oven at an elevated temperature (e.g., 40°C).

  • Store a parallel set of samples at the recommended storage temperature (4°C) as a long-term reference.

• Time Points for Analysis:

  • Analyze samples at predetermined time points (e.g., 0, 1, 2, 4, and 8 weeks).

• Analysis:

  • At each time point, remove a vial from each condition.

  • Perform GC-MS analysis as described in Protocol 1 to determine the purity of 3-Methyl-3-heptene.

  • (Optional) Perform peroxide value testing.

• Data Evaluation:

  • Plot the purity of 3-Methyl-3-heptene as a function of time for each storage condition.

  • Compare the degradation rates between the different conditions to assess the impact of temperature, oxygen, and the antioxidant.

Visualizations

Caption: Degradation pathways of 3-Methyl-3-heptene.

Caption: Workflow for an accelerated stability study.

References

• 1. researchgate.net [researchgate.net]

Scalable synthesis of 3-Methyl-3-heptene for industrial applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the scalable synthesis of 3-Methyl-3-heptene, a key intermediate in various industrial applications. This resource is intended for researchers, scientists, and drug development professionals to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common scalable methods for synthesizing 3-Methyl-3-heptene?

A1: The most industrially viable methods for the scalable synthesis of 3-Methyl-3-heptene are:

• Dehydration of 3-Methyl-3-heptanol: This is a classic and often cost-effective method involving the acid-catalyzed removal of water from the corresponding tertiary alcohol.

• Wittig Reaction: This method offers high regioselectivity in forming the double bond by reacting 3-pentanone with a suitable phosphorus ylide.

• Olefin Metathesis: A modern and versatile method, particularly cross-metathesis of more readily available olefins, can be employed to construct the target molecule with high efficiency.

Q2: How can I prepare the precursor 3-Methyl-3-heptanol for the dehydration route?

A2: 3-Methyl-3-heptanol can be reliably synthesized on a large scale via a Grignard reaction between 3-pentanone and ethylmagnesium bromide.

Q3: What are the main challenges in scaling up the Wittig reaction?

A3: The primary challenges include the stoichiometric use of the phosphonium salt and the generation of triphenylphosphine oxide as a byproduct, which can be difficult to remove at a large scale. Stereoselectivity (E/Z isomer ratio) can also be a concern and is dependent on the ylide stability and reaction conditions.[1]

Q4: Are there any green chemistry considerations for the synthesis of 3-Methyl-3-heptene?

A4: Yes. For the dehydration route, using solid acid catalysts can minimize corrosive waste streams. In olefin metathesis, catalyst efficiency and recycling are key to improving the process's green credentials. The Wittig reaction is often considered less "green" due to poor atom economy, but developments in catalytic Wittig reactions are being explored.[2]

Q5: How can I purify the final 3-Methyl-3-heptene product on an industrial scale?

A5: Fractional distillation is the most common and effective method for purifying 3-Methyl-3-heptene on an industrial scale, due to its relatively low boiling point and the different boiling points of potential impurities and starting materials.[3]

Troubleshooting Guides

Route 1: Dehydration of 3-Methyl-3-heptanol

Problem	Potential Cause(s)	Troubleshooting/Optimization Strategies
Low Conversion of Alcohol	1. Insufficient acid catalyst concentration or activity. 2. Reaction temperature is too low. 3. Inefficient water removal.	1. Increase catalyst loading or use a stronger acid (e.g., sulfuric acid over phosphoric acid, with caution). 2. Gradually increase the reaction temperature while monitoring for side reactions. 3. Use a Dean-Stark apparatus or a setup that allows for the continuous removal of water to drive the equilibrium towards the product.
Formation of Multiple Alkene Isomers	1. Carbocation rearrangement. 2. High reaction temperature leading to isomerization.	1. While less common for tertiary carbocations, using milder conditions (lower temperature, less acidic catalyst) can sometimes minimize rearrangements. 2. Optimize the temperature to be high enough for dehydration but low enough to prevent significant isomerization.
Polymerization of the Alkene Product	1. Excessively strong acid or high temperatures. 2. Prolonged reaction time.	1. Reduce the concentration of the acid catalyst. 2. Monitor the reaction progress and stop it once the desired conversion is reached. Consider distilling the product as it forms.

Route 2: Wittig Reaction

Problem	Potential Cause(s)	Troubleshooting/Optimization Strategies
Low Yield of 3-Methyl-3-heptene	1. Incomplete ylide formation. 2. Steric hindrance from the ketone. 3. Reaction with moisture or air.	1. Ensure the use of a sufficiently strong and fresh base (e.g., n-BuLi, NaH). 2. While 3-pentanone is not excessively hindered, prolonged reaction times or slightly elevated temperatures may be necessary. 3. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon).
Difficult Removal of Triphenylphosphine Oxide	1. High solubility of the byproduct in the reaction solvent.	1. After the reaction, concentrate the mixture and triturate with a non-polar solvent like hexane or pentane to precipitate the triphenylphosphine oxide, which can then be filtered off.[1] 2. Column chromatography is effective for smaller scales but may not be feasible for large-scale production.
Unfavorable E/Z Isomer Ratio	1. Nature of the ylide (stabilized vs. non-stabilized).	1. For non-stabilized ylides (like the one from ethyltriphenylphosphonium bromide), the Z-isomer is often favored. To increase the proportion of the E-isomer, the Schlosser modification can be employed, which involves deprotonation-reprotonation of the betaine intermediate.[4]

Route 3: Olefin Metathesis

Problem	Potential Cause(s)	Troubleshooting/Optimization Strategies
Catalyst Deactivation	1. Presence of impurities in the starting materials (e.g., water, amines, sulfur compounds). 2. High reaction temperature. 3. Undesired side reactions with the olefin.	1. Purify starting olefins meticulously. Passage through activated alumina can remove polar impurities. 2. Optimize the reaction temperature; some modern catalysts are highly active at lower temperatures. 3. Choose a catalyst known for its stability and robustness.
Low Product Selectivity (Formation of Homodimers)	1. Similar reactivity of the two cross-metathesis partners.	1. Use one of the olefins in excess to favor the cross-metathesis product. 2. Select a catalyst that shows a preference for one of the olefins.
Isomerization of the Product	1. Formation of ruthenium hydride species from catalyst decomposition.	1. Add a hydride scavenger to the reaction mixture. 2. Choose a more stable catalyst that is less prone to decomposition into hydride species.

Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-3-heptanol (Precursor for Dehydration)

This protocol details the Grignard reaction to produce the tertiary alcohol precursor.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether or THF

• 3-Pentanone

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small amount of anhydrous diethyl ether and a crystal of iodine to initiate the reaction. Slowly add a solution of ethyl bromide in anhydrous diethyl ether from the dropping funnel. The reaction is exothermic and should be controlled by the rate of addition. After the addition is complete, reflux the mixture for 30 minutes to ensure complete formation of the Grignard reagent (ethylmagnesium bromide).

• Reaction with Ketone: Cool the Grignard reagent solution in an ice bath. Slowly add a solution of 3-pentanone in anhydrous diethyl ether from the dropping funnel. After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Workup: Cool the reaction mixture in an ice bath and slowly quench by adding saturated aqueous ammonium chloride solution. Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The crude 3-methyl-3-heptanol can be purified by vacuum distillation.

Protocol 2: Dehydration of 3-Methyl-3-heptanol to 3-Methyl-3-heptene

Materials:

• 3-Methyl-3-heptanol

• Anhydrous p-toluenesulfonic acid (or another acid catalyst like phosphoric acid)

• Toluene

• Sodium bicarbonate solution

• Anhydrous calcium chloride

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, place 3-methyl-3-heptanol and a catalytic amount of p-toluenesulfonic acid in toluene.

• Dehydration: Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by GC analysis until the starting alcohol is consumed.

• Workup: Cool the reaction mixture and wash with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous calcium chloride, filter, and remove the toluene by distillation. The resulting crude 3-methyl-3-heptene can be purified by fractional distillation.

Quantitative Data Presentation

Synthesis Route	Key Reactants	Typical Catalyst	Typical Yield (%)	Purity (%)	Key Advantages	Key Disadvantages
Dehydration	3-Methyl-3-heptanol	H₂SO₄, H₃PO₄, Al₂O₃	80-90	>95	Cost-effective, simple procedure.	Potential for isomer formation, harsh conditions.
Wittig Reaction	3-Pentanone, Ethyltriphenylphosphonium bromide	Strong base (e.g., n-BuLi)	70-85	>98	High regioselectivity.	Poor atom economy, byproduct removal.
Olefin Metathesis	e.g., 1-Pentene, Propene	Grubbs or Schrock catalyst	60-80	>99	High selectivity, mild conditions.	Catalyst cost and sensitivity.

Visualizations

Logical Workflow for Synthesis and Troubleshooting

Caption: A logical workflow for the synthesis of 3-Methyl-3-heptene, including precursor synthesis and key troubleshooting points.

Reaction Pathway: Dehydration of 3-Methyl-3-heptanol

Caption: The E1 reaction pathway for the acid-catalyzed dehydration of 3-Methyl-3-heptanol to form 3-Methyl-3-heptene.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Efficient Synthesis of 3-Methyl-3-heptene

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the efficient synthesis of 3-Methyl-3-heptene. It includes troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format, addressing specific challenges that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic strategies for synthesizing 3-Methyl-3-heptene?

A1: The synthesis of 3-Methyl-3-heptene, a tetrasubstituted alkene, can be effectively achieved through two primary pathways: the Wittig reaction and a Grignard reaction followed by dehydration. A third, less common but viable route, is the catalytic isomerization of other 3-methylheptene isomers.

• Wittig Reaction: This method involves the reaction of a phosphorus ylide with a ketone. For 3-Methyl-3-heptene, this would specifically involve the reaction of 3-pentanone with ethyltriphenylphosphonium bromide in the presence of a strong base.[1] This reaction is known for its reliability in forming carbon-carbon double bonds.[2]

• Grignard Reaction followed by Dehydration: This two-step process begins with the synthesis of the tertiary alcohol, 3-methyl-3-heptanol. This is achieved by reacting 3-heptanone with a methylmagnesium bromide Grignard reagent. The subsequent step involves the acid-catalyzed dehydration of the alcohol to yield 3-Methyl-3-heptene.[3][4]

• Catalytic Isomerization: This strategy involves the conversion of a more readily available, less substituted isomer, such as 3-methyl-1-heptene, to the thermodynamically more stable 3-Methyl-3-heptene. This is typically achieved using transition metal catalysts, such as those based on ruthenium or nickel.[5][6]

Q2: Which catalyst system is recommended for the isomerization of 3-methyl-1-heptene to 3-Methyl-3-heptene?

A2: For the isomerization of terminal or less substituted alkenes to more substituted internal alkenes, nickel and ruthenium-based catalysts are highly effective.

• Nickel-based Catalysts: Cationic nickel hydride complexes, often generated in situ from precursors like [(allyl)NiBr]₂ with a phosphine ligand and a silver salt (e.g., silver triflate), can catalyze the selective isomerization of terminal alkenes to 2-alkenes.[6] For the synthesis of trisubstituted alkenes, N-heterocyclic carbene-Ni(I) catalytic species have shown excellent regio- and stereoselectivity in tandem functionalization/isomerization reactions.[7]

• Ruthenium-based Catalysts: Second-generation Grubbs catalysts, commonly used for olefin metathesis, can also promote olefin isomerization through a metal hydride addition-elimination mechanism.[3][8] Ruthenium hydride complexes derived from these catalysts are efficient for the selective isomerization of terminal olefins.[9]

A comparative overview of potential catalyst performance for a similar trisubstituted alkene, 4-Ethyl-3-heptene, suggests that both catalytic dehydration of the corresponding alcohol and catalytic isomerization of other isomers are viable routes.

Catalyst Type	Support/Ligand	Temperature (°C)	Pressure (atm)	Conversion (%)	Selectivity (%)	Reference
Vanadium	SBA-15	327	1	92	>90 (to isomers)	[10]
Ziegler-Natta	TiCl₃/Al(C₂H₅)₃	80	-	-	High (to 1-heptene polymer)	[11]
Nickel Acetylacetonate	-	80	-	-	Accelerates isomerization	[11]

Note: The data above is for the isomerization of 1-heptene and polymerization of 2- and 3-heptene, indicating the catalytic activity towards heptene isomers.

Troubleshooting Guides

Wittig Reaction Pathway

Q3: I am experiencing low yields in my Wittig synthesis of 3-Methyl-3-heptene. What are the common causes and how can I troubleshoot this?

A3: Low yields in the Wittig reaction, especially for the synthesis of sterically hindered tetrasubstituted alkenes, can be a common issue.[2] Here are the primary factors to investigate:

• Incomplete Ylide Formation: The phosphorus ylide is generated by deprotonating the corresponding phosphonium salt (ethyltriphenylphosphonium bromide) with a strong base.

  • Troubleshooting: Ensure the use of a sufficiently strong and fresh base, such as n-butyllithium (n-BuLi) or sodium hydride (NaH), in a scrupulously dried aprotic solvent like THF or diethyl ether.[12] The reaction should be conducted under an inert atmosphere (e.g., argon or nitrogen) to prevent quenching of the base and ylide by moisture or oxygen.[12]

• Ylide Instability: Non-stabilized ylides, like the one used in this synthesis, can be unstable.

  • Troubleshooting: Generate the ylide in situ at low temperatures (e.g., 0 °C to -78 °C) and add the 3-pentanone to the freshly prepared ylide solution.[12] Monitoring the characteristic color change of the ylide can indicate its formation and consumption.[13][14]

• Steric Hindrance: The reaction between the ylide and the ketone (3-pentanone) to form the tetrasubstituted alkene can be slow due to steric hindrance.

  • Troubleshooting: Increase the reaction time and/or temperature after the initial ylide formation. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction duration.

Logical Flow for Troubleshooting Low Wittig Reaction Yield

Caption: Troubleshooting workflow for low yields in the Wittig synthesis of 3-Methyl-3-heptene.

Q4: How can I effectively remove the triphenylphosphine oxide (TPPO) byproduct from my 3-Methyl-3-heptene product?

A4: The removal of triphenylphosphine oxide (TPPO), a common byproduct of the Wittig reaction, can be challenging due to its solubility in many organic solvents.[15] Here are several effective methods:

• Crystallization/Precipitation: TPPO is poorly soluble in nonpolar solvents like hexane or pentane, and cold diethyl ether.[16]

  • Protocol: After the reaction, concentrate the crude mixture and suspend the residue in a minimal amount of cold hexane or a hexane/ether mixture. The TPPO should precipitate and can be removed by filtration.[17] This process may need to be repeated for complete removal.[17]

• Chromatography: If the product is relatively non-polar, flash chromatography on silica gel is a reliable method.

  • Protocol: Load the crude product onto a silica gel column and elute with a nonpolar solvent system (e.g., hexane or a low percentage of ethyl acetate in hexane). The less polar 3-Methyl-3-heptene will elute first, while the more polar TPPO will be retained on the column.[17]

• Acid-Base Extraction (for acid-stable products): TPPO can form adducts with acids, which can then be removed.

  • Protocol: An adduct of TPPO can be formed with acids like oxalic acid or sulfuric acid, which can then be filtered off.[18] The purified TPPO can be recovered by treatment with a base.[18]

Grignard Reaction and Dehydration Pathway

Q5: My Grignard reaction to form 3-methyl-3-heptanol is not initiating. What should I do?

A5: The initiation of a Grignard reaction is notoriously sensitive to reaction conditions. The primary culprits are typically moisture and the passivating layer on the magnesium surface.

• Anhydrous Conditions: Grignard reagents are strong bases and will be quenched by even trace amounts of water.

  • Troubleshooting: All glassware must be rigorously dried, either by flame-drying under vacuum or oven-drying.[19] Anhydrous solvents, typically diethyl ether or THF, are essential. The reaction should be performed under a dry, inert atmosphere.[19]

• Magnesium Activation: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.

  • Troubleshooting:

    • Mechanical Activation: Gently crush the magnesium turnings with a dry glass rod in the reaction flask to expose a fresh surface.[20]

    • Chemical Activation: Add a small crystal of iodine. The disappearance of the brown color indicates activation.[20][21] Alternatively, a few drops of 1,2-dibromoethane can be used to initiate the reaction.[22]

Q6: The dehydration of 3-methyl-3-heptanol is producing a mixture of alkene isomers. How can I improve the selectivity for 3-Methyl-3-heptene?

A6: The acid-catalyzed dehydration of tertiary alcohols proceeds via a carbocation intermediate, which can lead to the formation of multiple alkene isomers according to Zaitsev's rule (favoring the most substituted alkene).[4][23] In the case of 3-methyl-3-heptanol, several isomers are possible.[24]

• Controlling Reaction Conditions:

  • Troubleshooting: The choice of acid and reaction temperature can influence the product distribution. Using a milder acid, such as phosphoric acid instead of sulfuric acid, and maintaining the lowest possible temperature for dehydration can sometimes improve selectivity by minimizing side reactions and rearrangements.[23] Distilling the desired alkene as it forms can also shift the equilibrium towards the desired product.

• Alternative Dehydration Methods:

  • Troubleshooting: Consider using alternative, milder dehydration reagents that are less prone to inducing rearrangements, such as Martin's sulfurane or the Burgess reagent.

Experimental Workflow: Grignard Synthesis and Dehydration

Caption: A two-step experimental workflow for the synthesis of 3-Methyl-3-heptene via a Grignard reaction and subsequent dehydration.

Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-3-heptene via Wittig Reaction (Adapted from general procedures)

• Preparation of the Ylide:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend ethyltriphenylphosphonium bromide (1.1 eq.) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add n-butyllithium (1.05 eq., as a solution in hexanes) dropwise to the suspension. A deep red or orange color indicates the formation of the ylide.

  • Stir the mixture at 0 °C for 1 hour.

• Reaction with Ketone:

  • Cool the ylide solution to -78 °C (dry ice/acetone bath).

  • Add a solution of 3-pentanone (1.0 eq.) in anhydrous THF dropwise.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by flash chromatography on silica gel using hexane as the eluent to separate the 3-Methyl-3-heptene from the triphenylphosphine oxide byproduct.

Protocol 2: Synthesis of 3-Methyl-3-heptene via Grignard Reaction and Dehydration (Adapted from general procedures)

• Grignard Reagent Formation and Reaction:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under a nitrogen atmosphere, place magnesium turnings (1.2 eq.).

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • Add a solution of methyl bromide (1.1 eq.) in anhydrous diethyl ether dropwise to initiate the reaction (a crystal of iodine may be added to start the reaction).

  • Once the reaction is initiated, add the remaining methyl bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes.

  • Cool the Grignard reagent to 0 °C and add a solution of 3-heptanone (1.0 eq.) in anhydrous diethyl ether dropwise.

  • Allow the reaction to warm to room temperature and stir for 1 hour.

• Work-up and Dehydration:

  • Cool the reaction mixture to 0 °C and slowly quench with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent by distillation.

  • To the crude 3-methyl-3-heptanol, add a catalytic amount of concentrated phosphoric acid.

  • Heat the mixture and distill the 3-Methyl-3-heptene as it forms.

• Purification:

  • Wash the collected distillate with a saturated sodium bicarbonate solution and then with water.

  • Dry the organic layer over anhydrous calcium chloride and perform a final fractional distillation to obtain pure 3-Methyl-3-heptene.

References

• 1. nbinno.com [nbinno.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. homework.study.com [homework.study.com]
• 5. Olefin Functionalization/Isomerization Enables Stereoselective Alkene Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Stereoselective Synthesis of Trisubstituted Alkenes by Nickel-Catalyzed Benzylation and Alkene Isomerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. web.mnstate.edu [web.mnstate.edu]
• 14. m.youtube.com [m.youtube.com]
• 15. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 16. echemi.com [echemi.com]
• 17. shenvilab.org [shenvilab.org]
• 18. US5892121A - Purification of tertiary phosphine oxides - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. d.web.umkc.edu [d.web.umkc.edu]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. researchgate.net [researchgate.net]
• 23. chemguide.co.uk [chemguide.co.uk]
• 24. quora.com [quora.com]

Technical Support Center: Byproduct Identification in 3-Methyl-3-heptene Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating byproducts in reactions involving 3-methyl-3-heptene.

Ozonolysis of 3-Methyl-3-heptene

Ozonolysis is a powerful method for cleaving the carbon-carbon double bond of 3-methyl-3-heptene to yield carbonyl compounds. However, incomplete reactions or improper workup conditions can lead to the formation of unwanted byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the expected major products from the ozonolysis of 3-methyl-3-heptene?

Under reductive workup conditions (e.g., using dimethyl sulfide (DMS) or zinc and water), the ozonolysis of 3-methyl-3-heptene is expected to yield butan-2-one and propanal.[1][2] Under oxidative workup conditions (e.g., using hydrogen peroxide), any aldehyde formed will be oxidized to a carboxylic acid.[1][3] Therefore, oxidative workup would yield butan-2-one and propanoic acid.

Q2: What are the potential byproducts in the ozonolysis of 3-methyl-3-heptene?

Potential byproducts can arise from several sources:

• Incomplete reaction: Unreacted 3-methyl-3-heptene may remain.

• Side reactions of the Criegee intermediate: The carbonyl oxide (Criegee intermediate) formed during ozonolysis can undergo side reactions, especially if the reaction is not kept at a low temperature.

• Improper workup: Using an oxidative workup when an aldehyde is the desired product will result in the corresponding carboxylic acid as a byproduct. Conversely, an incomplete reductive workup might leave some of the ozonide intact.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of desired carbonyl products	Incomplete reaction due to insufficient ozone.	Monitor the reaction for the characteristic blue color of excess ozone. Ensure a continuous flow of ozone until the starting material is consumed (monitored by TLC or GC).[4]
Decomposition of the ozonide at elevated temperatures.	Maintain a low temperature (typically -78 °C) throughout the reaction.[5]
Presence of carboxylic acids in a reductive workup	Accidental oxidation of the aldehyde product.	Ensure the reductive workup agent (e.g., DMS) is added in sufficient quantity and that the reaction is not exposed to oxidizing conditions.
Formation of unidentified, higher molecular weight byproducts	Side reactions of the Criegee intermediate.	Keep the reaction temperature low and the concentration of the alkene dilute to minimize intermolecular reactions of the intermediate.

Experimental Protocol: Reductive Ozonolysis

• Dissolve 3-methyl-3-heptene in a suitable solvent (e.g., dichloromethane or methanol) in a three-necked flask equipped with a gas inlet tube and a drying tube.[5]

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Bubble ozone gas through the solution. Monitor the reaction by TLC until the starting material is consumed. The solution will turn a faint blue color when excess ozone is present.[4]

• Once the reaction is complete, purge the solution with an inert gas (e.g., nitrogen or argon) to remove excess ozone.[4]

• Add the reductive workup agent, such as dimethyl sulfide (DMS), dropwise to the cold solution.

• Allow the reaction to slowly warm to room temperature and stir for several hours.

• Work up the reaction by washing with water and brine, drying the organic layer over anhydrous sodium sulfate, and removing the solvent under reduced pressure.

• Purify the products by distillation or column chromatography.

Ozonolysis Experimental Workflow

Hydroboration-Oxidation of 3-Methyl-3-heptene

Hydroboration-oxidation is a two-step reaction that converts alkenes into alcohols with anti-Markovnikov regioselectivity and syn-stereochemistry.[6]

Frequently Asked Questions (FAQs)

Q1: What is the major product of the hydroboration-oxidation of 3-methyl-3-heptene?

The reaction will yield two diastereomeric alcohols due to the creation of a new stereocenter. The major products are (3R,4R)-3-methylheptan-4-ol and (3S,4S)-3-methylheptan-4-ol, and (3R,4S)-3-methylheptan-4-ol and (3S,4R)-3-methylheptan-4-ol, resulting from the addition of the hydroxyl group to the less substituted carbon of the double bond.

Q2: What are the potential byproducts in this reaction?

• Dialkylboranes and Trialkylboranes: Incomplete oxidation will leave these intermediates in the reaction mixture.

• Over-oxidation: While less common with peroxide workup, aggressive oxidizing conditions could potentially lead to ketones.

• Regioisomers: Although the reaction is highly regioselective for the anti-Markovnikov product, trace amounts of the Markovnikov alcohol (3-methylheptan-3-ol) may be formed, especially if sterically hindered boranes are not used.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of alcohol	Incomplete hydroboration.	Ensure the borane reagent is fresh and used in a slight excess. Use an appropriate solvent like THF to stabilize the borane.[8]
Incomplete oxidation.	Add the hydrogen peroxide and base slowly and ensure thorough mixing. The reaction is exothermic and should be cooled.
Presence of the Markovnikov alcohol	Insufficient steric hindrance of the borane reagent.	Use a bulkier borane reagent such as 9-BBN to improve regioselectivity.[7]

Experimental Protocol

• In a flame-dried, two-necked flask under an inert atmosphere (nitrogen or argon), dissolve 3-methyl-3-heptene in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of borane-tetrahydrofuran complex (BH3-THF) dropwise to the stirred alkene solution.

• Allow the reaction to stir at 0 °C for a specified time, then warm to room temperature to ensure complete hydroboration.

• Cool the reaction back to 0 °C and slowly add an aqueous solution of sodium hydroxide, followed by the slow, dropwise addition of hydrogen peroxide (30% solution).

• Stir the mixture at room temperature for several hours.

• Extract the product with a suitable organic solvent (e.g., diethyl ether), wash the organic layer with water and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and purify the alcohol by column chromatography or distillation.

Hydroboration-Oxidation Workflow

Acid-Catalyzed Hydration of 3-Methyl-3-heptene

Acid-catalyzed hydration adds a molecule of water across the double bond of an alkene to form an alcohol, typically following Markovnikov's rule. A key challenge in this reaction is the potential for carbocation rearrangements.

Frequently Asked Questions (FAQs)

Q1: What is the expected major product of the acid-catalyzed hydration of 3-methyl-3-heptene?

Following Markovnikov's rule, the initial carbocation formed is a tertiary carbocation at the C3 position. This is a relatively stable carbocation, and therefore, the major product is expected to be 3-methylheptan-3-ol.[9]

Q2: What byproducts can be formed due to carbocation rearrangements?

While the initial tertiary carbocation is stable, it is important to consider the possibility of hydride or alkyl shifts that could lead to an even more stable carbocation, although in this specific case, significant rearrangement is less likely. However, under certain conditions, a hydride shift from C2 to C3 could theoretically occur, but this would lead to a less stable secondary carbocation. A more plausible side reaction involves elimination from the carbocation intermediate to regenerate the starting alkene or form an isomeric alkene.

Q3: What other byproducts can be observed?

• Di-alkyl ether: If the reaction is run at a higher temperature or with a high concentration of the alcohol product, the alcohol can act as a nucleophile and attack the carbocation, leading to the formation of a di-alkyl ether.[10]

• Isomeric alkenes: Elimination reactions from the carbocation intermediate can lead to the formation of isomeric alkenes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Formation of a significant amount of ether byproduct	High reaction temperature or high alcohol concentration.	Run the reaction at a lower temperature. Use a dilute acid solution and a large excess of water to favor the hydration reaction.[11]
Presence of rearranged alcohol products	Carbocation rearrangement to a more stable intermediate.	While less likely for 3-methyl-3-heptene, if rearrangements are observed, consider alternative hydration methods that do not involve a free carbocation intermediate, such as oxymercuration-demercuration.[12]
Low conversion to alcohol	Reversible reaction favoring the alkene.	Use a large excess of water to drive the equilibrium towards the alcohol product.[11]

Experimental Protocol

• To a round-bottom flask, add 3-methyl-3-heptene.

• Add a solution of dilute sulfuric acid (e.g., 50% aqueous H₂SO₄).

• Stir the two-phase mixture vigorously at room temperature for several hours. Monitor the reaction by GC or TLC.

• Once the reaction is complete, separate the organic layer.

• Neutralize the aqueous layer with a base (e.g., sodium bicarbonate) and extract with an organic solvent (e.g., diethyl ether).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the alcohol by distillation.

Acid-Catalyzed Hydration and Potential Byproduct Formation

Halogenation of 3-Methyl-3-heptene

The addition of halogens (e.g., Br₂ or Cl₂) across the double bond of 3-methyl-3-heptene proceeds via a halonium ion intermediate to give a dihaloalkane.

Frequently Asked Questions (FAQs)

Q1: What is the major product of the halogenation of 3-methyl-3-heptene?

The major product is the anti-addition of the halogen across the double bond, resulting in the formation of 3,4-dihalo-3-methylheptane.

Q2: Can byproducts be formed during halogenation?

Yes, a potential side reaction is allylic halogenation, where a halogen atom substitutes a hydrogen atom on a carbon adjacent to the double bond. This is more likely to occur at higher temperatures or under UV light and with low concentrations of the halogen.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Formation of allylic halogenation byproducts	High reaction temperature or UV light exposure.	Conduct the reaction at a low temperature and in the dark to favor the addition reaction over the radical substitution.
Low concentration of halogen.	Maintain a sufficient concentration of the halogen to promote the ionic addition mechanism.

Experimental Protocol

• Dissolve 3-methyl-3-heptene in an inert solvent (e.g., dichloromethane) in a flask protected from light.

• Cool the solution in an ice bath.

• Slowly add a solution of the halogen (e.g., bromine in dichloromethane) dropwise to the stirred alkene solution. The disappearance of the halogen color indicates the reaction is proceeding.

• Continue adding the halogen until a faint color persists, indicating the alkene has been consumed.

• Wash the reaction mixture with a solution of sodium thiosulfate to remove any excess halogen, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• The dihaloalkane product can be purified by recrystallization or distillation if necessary.

Halogenation Experimental Workflow

Catalytic Hydrogenation of 3-Methyl-3-heptene

Catalytic hydrogenation reduces the double bond of 3-methyl-3-heptene to a single bond, yielding the corresponding alkane.

Frequently Asked Questions (FAQs)

Q1: What is the product of the catalytic hydrogenation of 3-methyl-3-heptene?

The product is 3-methylheptane.

Q2: Are byproducts common in catalytic hydrogenation?

Byproducts are generally minimal in this reaction if performed correctly. However, one potential side reaction is isomerization of the double bond before hydrogenation occurs. This can lead to the formation of other heptene isomers, which would then be hydrogenated to the same 3-methylheptane product. In some cases, if the catalyst is very active or the reaction conditions are harsh, skeletal isomerization of the alkane product can occur, but this is less common.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete reaction	Inactive catalyst or insufficient hydrogen pressure.	Use a fresh, active catalyst (e.g., Pd/C, PtO₂). Ensure the system is properly sealed and under a positive pressure of hydrogen.
Isomerization of the starting material	Catalyst-induced isomerization.	Use a less active catalyst or milder reaction conditions (lower temperature and pressure) to minimize isomerization.

Experimental Protocol

• In a hydrogenation flask, dissolve 3-methyl-3-heptene in a suitable solvent (e.g., ethanol or ethyl acetate).

• Add a catalytic amount of a hydrogenation catalyst (e.g., 10% Palladium on carbon).

• Seal the flask and purge the system with hydrogen gas.

• Pressurize the flask with hydrogen to the desired pressure (e.g., 1-3 atm).

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction by observing the uptake of hydrogen or by GC analysis.

• Once the reaction is complete (no more hydrogen uptake), carefully vent the excess hydrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Remove the solvent under reduced pressure to obtain the 3-methylheptane product. Further purification is often not necessary.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. escholarship.org [escholarship.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 7. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 9. leah4sci.com [leah4sci.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Enhancing the Stability of 3-Methyl-3-heptene for Experimental Use

Welcome to the technical support center for 3-Methyl-3-heptene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability and purity of 3-Methyl-3-heptene for reliable experimental outcomes. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to address common issues encountered during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in 3-Methyl-3-heptene?

A1: The primary cause of instability in 3-Methyl-3-heptene, an unsaturated hydrocarbon, is autoxidation. This is a spontaneous reaction with atmospheric oxygen that forms peroxides. This process is a free-radical chain reaction that can be initiated by light, heat, or the presence of trace metal impurities.

Q2: Why are peroxides in 3-Methyl-3-heptene a concern for my experiments?

A2: Peroxides are reactive species that can act as unwanted initiators of polymerization or side reactions, leading to impurities in your reaction mixture and affecting the accuracy and reproducibility of your experimental results. In high concentrations, peroxides can also pose a significant safety hazard as they can be shock-sensitive and potentially explosive, especially upon concentration during distillation or evaporation.

Q3: How should I properly store 3-Methyl-3-heptene to minimize degradation?

A3: To minimize degradation, 3-Methyl-3-heptene should be stored in a cool, dark, and well-ventilated area, away from heat, light, and sources of ignition.[1][2] It is highly recommended to store the compound under an inert atmosphere, such as nitrogen or argon, to displace oxygen. The container should be tightly sealed to prevent exposure to air.

Q4: Can I use 3-Methyl-3-heptene that has been stored for a long time?

A4: It is crucial to test for the presence of peroxides in any container of 3-Methyl-3-heptene that has been opened and stored for an extended period, especially if the storage conditions were not ideal. As a general guideline for peroxide-forming chemicals, testing should be performed regularly. If peroxides are detected at a concentration greater than 100 ppm, the solvent should be properly treated to remove the peroxides or disposed of according to your institution's safety protocols.[3][4]

Q5: Are there other potential degradation pathways for 3-Methyl-3-heptene besides peroxide formation?

A5: While autoxidation is the most significant degradation pathway under normal storage conditions, other reactions like isomerization (shifting of the double bond) or polymerization can occur, though these are generally less common without the presence of specific catalysts or initiators.[5][6][7][8] Peroxides formed from autoxidation can themselves initiate polymerization.

Troubleshooting Guide

Problem: I suspect my 3-Methyl-3-heptene has degraded.

Q1: How can I test for the presence of peroxides in my 3-Methyl-3-heptene sample?

A1: A common and straightforward method is the qualitative potassium iodide (KI) test. A detailed protocol is provided in the "Experimental Protocols" section below. This test will give a visual indication (a yellow to brown color) if peroxides are present.[9][10] For a semi-quantitative measurement, commercial peroxide test strips are also available.[9][11][12]

Q2: My peroxide test is positive. Can I still use the 3-Methyl-3-heptene?

A2: If the peroxide concentration is low (indicated by a faint yellow color in the KI test or a low reading on a test strip), you may be able to purify the solvent. However, if a high concentration of peroxides is suspected (a dark brown color in the KI test or visible crystal formation), the solvent should be considered hazardous and disposed of immediately according to safety guidelines. Never attempt to distill or concentrate a solvent that contains a high concentration of peroxides.

Q3: How can I enhance the stability of my 3-Methyl-3-heptene for future use?

A3: To prevent peroxide formation, a stabilizer, also known as an antioxidant or inhibitor, can be added to the 3-Methyl-3-heptene. A common and effective stabilizer for unsaturated hydrocarbons is Butylated Hydroxytoluene (BHT). A recommended concentration is typically in the range of 50-100 ppm (parts per million). A detailed protocol for adding BHT is provided in the "Experimental Protocols" section.

Data Presentation

The following table summarizes the recommended storage conditions and stabilization parameters for 3-Methyl-3-heptene.

Parameter	Recommendation	Rationale
Storage Temperature	Cool (<15°C is often recommended)	Reduces the rate of autoxidation.
Storage Atmosphere	Inert gas (Nitrogen or Argon)	Displaces oxygen, a key reactant in peroxide formation.
Container	Tightly sealed, opaque glass bottle	Prevents exposure to oxygen and light, which catalyze autoxidation.
Stabilizer	Butylated Hydroxytoluene (BHT)	Acts as a free-radical scavenger, inhibiting the autoxidation chain reaction.
Stabilizer Concentration	50 - 100 ppm (mg/L)	Effective at preventing oxidation at low concentrations without significantly altering the properties of the solvent for most applications.

Experimental Protocols

Protocol 1: Qualitative Peroxide Test using Potassium Iodide (KI)

Objective: To qualitatively detect the presence of peroxides in 3-Methyl-3-heptene.

Materials:

• 3-Methyl-3-heptene sample

• Glacial acetic acid

• Potassium iodide (KI), solid

• Starch solution (optional, for enhanced sensitivity)

• Test tubes

• Pipettes

Procedure:

• In a clean, dry test tube, add 1-2 mL of the 3-Methyl-3-heptene sample to be tested.

• Add an equal volume (1-2 mL) of glacial acetic acid to the test tube.

• Add approximately 0.1 g of solid potassium iodide to the mixture.

• Stopper the test tube and shake vigorously for 30 seconds.

• Allow the layers to separate.

• Observation:

  • Negative Result (No/Low Peroxides): The lower aqueous layer remains colorless.

  • Positive Result (Peroxides Present): The lower aqueous layer turns a yellow to brown color. The intensity of the color is proportional to the concentration of peroxides.[1][2][4]

• (Optional) For increased sensitivity: Add a few drops of a freshly prepared starch indicator solution. The formation of a deep blue-black color indicates the presence of peroxides.[2]

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

• Handle glacial acetic acid in a fume hood.

• If you suspect a high concentration of peroxides, handle the sample with extreme care and avoid any friction or shock.

Protocol 2: Stabilization of 3-Methyl-3-heptene with Butylated Hydroxytoluene (BHT)

Objective: To add BHT to 3-Methyl-3-heptene to inhibit peroxide formation during storage.

Materials:

• 3-Methyl-3-heptene

• Butylated Hydroxytoluene (BHT), solid

• A small volume of a compatible, volatile solvent (e.g., a small amount of the 3-Methyl-3-heptene itself or anhydrous ethanol)

• Analytical balance

• Volumetric flask or graduated cylinder

• Storage bottle for the stabilized 3-Methyl-3-heptene

Procedure:

• Calculate the required amount of BHT. For a final concentration of 100 ppm (100 mg/L):

  • For 1 Liter (1000 mL) of 3-Methyl-3-heptene, you will need 100 mg (0.1 g) of BHT.

  • Adjust the amount of BHT based on the volume of 3-Methyl-3-heptene you wish to stabilize.

• Prepare a concentrated BHT stock solution. It is often easier to add the stabilizer as a solution to ensure thorough mixing.

  • Weigh the calculated amount of BHT.

  • Dissolve the BHT in a small, known volume of the 3-Methyl-3-heptene or a compatible volatile solvent like anhydrous ethanol. BHT is freely soluble in ethanol.

• Add the BHT stock solution to the bulk 3-Methyl-3-heptene.

  • Transfer the bulk of the 3-Methyl-3-heptene to its final storage container.

  • Add the prepared BHT stock solution to the container.

• Ensure thorough mixing.

  • Securely cap the storage bottle and invert it several times to ensure the BHT is evenly distributed throughout the solvent.

• Label the container clearly.

  • The label should indicate that the 3-Methyl-3-heptene contains a stabilizer and specify the concentration of BHT (e.g., "3-Methyl-3-heptene with 100 ppm BHT").

• Store the stabilized solvent appropriately as described in the FAQs.

Visualizations

Caption: Workflow for handling and testing 3-Methyl-3-heptene.

Caption: Troubleshooting logic for suspected degradation.

References

• 1. app.bmh.manchester.ac.uk [app.bmh.manchester.ac.uk]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 4. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. research.sdsu.edu [research.sdsu.edu]
• 6. Stereospecific positional alkene isomerization enables bidirectional central-to-axial chirality transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. communities.springernature.com [communities.springernature.com]
• 9. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 10. How can you detect presence of organic peroxides in ether? Give any one m.. [askfilo.com]
• 11. Peroxide Tests | Health, Safety and Environment Office - The Hong Kong University of Science and Technology [hseo.hkust.edu.hk]
• 12. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]

Refinement of purification protocols for high-purity 3-Methyl-3-heptene

Welcome to the technical support center for the refinement of purification protocols for 3-Methyl-3-heptene. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide detailed guidance on achieving high-purity 3-Methyl-3-heptene for experimental and developmental applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 3-Methyl-3-heptene?

A1: The most effective methods for purifying 3-Methyl-3-heptene, a volatile alkene, are fractional distillation and preparative gas chromatography (preparative GC). The choice between these techniques depends on the required purity, the scale of the purification, and the nature of the impurities.

Q2: What are the likely impurities in a crude sample of 3-Methyl-3-heptene?

A2: Impurities can include unreacted starting materials, residual solvents, and byproducts from the synthesis. Common byproducts in alkene synthesis are positional and geometric isomers (e.g., cis/trans isomers of 3-Methyl-3-heptene, other methylheptene isomers), and structurally similar C8 hydrocarbons.

Q3: How can I separate the cis and trans isomers of 3-Methyl-3-heptene?

A3: Separating cis and trans isomers of alkenes can be challenging due to their very similar boiling points.[1] High-efficiency fractional distillation with a column that has a high number of theoretical plates can be effective.[2] For very high purity requirements, preparative gas chromatography is often the preferred method as it can offer baseline separation of geometric isomers.[3]

Q4: What level of purity can I expect from fractional distillation versus preparative GC?

A4: Fractional distillation can typically achieve purities of >97.0%, which is often sufficient for many applications.[4] Preparative GC, on the other hand, is capable of achieving very high purities, often exceeding 99.5%, making it ideal for applications requiring highly pure isomers.

Q5: How can I confirm the purity of my final 3-Methyl-3-heptene product?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal analytical technique for assessing the purity of 3-Methyl-3-heptene.[5] It allows for the separation of the main compound from any residual impurities and provides mass spectral data for their identification. The purity is typically determined by comparing the peak area of 3-Methyl-3-heptene to the total peak area of all components in the chromatogram.[5]

Troubleshooting Guides

Issue 1: Poor Separation of Isomers During Fractional Distillation

Possible Causes & Solutions:

Possible Cause	Solution
Insufficient Column Efficiency	Ensure you are using a fractionating column with a high number of theoretical plates (e.g., a Vigreux or packed column). For isomers with very close boiling points, a longer column may be necessary.[2]
Distillation Rate is Too Fast	Reduce the heating rate to allow for proper equilibrium between the liquid and vapor phases within the column. A slow, steady distillation rate is crucial for good separation.[6]
Poor Column Insulation	Insulate the fractionating column with glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient necessary for efficient separation.[6]
Incorrect Thermometer Placement	The thermometer bulb must be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[6]

Issue 2: Co-elution of Peaks in Preparative Gas Chromatography

Possible Causes & Solutions:

Possible Cause	Solution
Inappropriate GC Column	For nonpolar compounds like 3-Methyl-3-heptene and its isomers, a non-polar or medium-polarity column is often suitable. The NIST database suggests a methyl silicone-based column (like HP-1) for this compound.[7] For better separation of isomers, a more polar column (e.g., a wax-type column) might be necessary.[3]
Suboptimal Temperature Program	Start with a lower initial oven temperature and use a slow temperature ramp (e.g., 1-2 °C/min). This increases the interaction time of the isomers with the stationary phase, improving resolution.[2]
Incorrect Carrier Gas Flow Rate	Optimize the carrier gas flow rate. A flow rate that is too high or too low will decrease column efficiency.
Column Overload	Injecting too much sample can lead to broad, overlapping peaks. Reduce the injection volume or dilute the sample.

Quantitative Data Summary

The following table provides a comparison of the expected performance of fractional distillation and preparative gas chromatography for the purification of 3-Methyl-3-heptene.

Purification Technique	Achievable Purity	Typical Yield	Throughput	Relative Cost per Sample	Key Advantages	Key Disadvantages
Fractional Distillation	>97.0%[4]	High (>80%)	High	Low	Cost-effective for larger quantities, well-established technology.	May not fully resolve close-boiling isomers, energy-intensive.
Preparative Gas Chromatography	>99.5%	Moderate (60-80%)	Low	High	Excellent for achieving very high purity, effective for separating isomers with similar boiling points.[3]	Small sample capacity, not suitable for large-scale production.

Experimental Protocols

Protocol 1: Fractional Distillation of 3-Methyl-3-heptene

Objective: To purify crude 3-Methyl-3-heptene by removing lower and higher boiling point impurities.

Materials:

• Crude 3-Methyl-3-heptene

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with condenser and receiving flask

• Heating mantle

• Thermometer

• Boiling chips

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Sample Loading: Add the crude 3-Methyl-3-heptene and a few boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Insulation: Insulate the fractionating column to maintain a stable temperature gradient.[6]

• Heating: Begin gentle heating of the flask.

• Distillation: As the mixture boils, the vapor will rise through the fractionating column. Monitor the temperature at the distillation head.

• Fraction Collection:

  • Collect any initial low-boiling fractions (distilling below the boiling point of 3-Methyl-3-heptene, which is approximately 121 °C) in a separate receiving flask and discard.[8]

  • Collect the main fraction that distills at a stable temperature corresponding to the boiling point of 3-Methyl-3-heptene.

  • Stop the distillation when the temperature begins to rise significantly above the boiling point of the desired product or when only a small amount of liquid remains in the distillation flask.

• Analysis: Analyze the purity of the collected fraction using GC-MS.

Protocol 2: Preparative Gas Chromatography of 3-Methyl-3-heptene

Objective: To obtain high-purity 3-Methyl-3-heptene, including the separation of cis and trans isomers.

Instrumentation and Parameters (based on NIST data for similar compounds and general best practices): [3][7]

• Gas Chromatograph: Preparative GC system with a fraction collector.

• Column: A non-polar or medium-polarity capillary column is recommended. A methyl silicone-based column (e.g., HP-1 or similar) is a good starting point.[7] For enhanced isomer separation, a more polar column can be used.

• Carrier Gas: Helium or Hydrogen.

• Injection: Use a splitless or small split injection to maximize sample transfer to the column without overloading.

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: 2 °C/minute to 200 °C.

  • Ramp 2: 15 °C/minute to 250 °C, hold for 5 minutes. (This is a starting point and should be optimized based on the separation observed in analytical GC.)

• Fraction Collection: Set the collection times based on the retention times of the desired 3-Methyl-3-heptene isomer(s) determined from analytical runs.

Procedure:

• Analytical Run: Perform an analytical GC-MS run of the crude sample to determine the retention times of 3-Methyl-3-heptene and its isomers.

• Preparative Method Setup: Program the preparative GC with the optimized parameters. Set the fraction collector to collect the eluent at the retention time(s) of the target compound(s).

• Injection: Inject the crude 3-Methyl-3-heptene sample.

• Collection: The automated fraction collector will trap the purified compound(s) as they elute from the column.

• Purity Verification: Analyze the collected fraction(s) by analytical GC-MS to confirm purity.

Visualizations

Caption: Workflow for the purification of 3-Methyl-3-heptene by fractional distillation.

Caption: Troubleshooting logic for poor separation during fractional distillation.

References

• 1. C60 -mediated molecular shape sorting: separation and purification of geometrical isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. labproinc.com [labproinc.com]
• 5. benchchem.com [benchchem.com]
• 6. Purification [chem.rochester.edu]
• 7. 3-Heptene, 3-methyl- [webbook.nist.gov]
• 8. Page loading... [guidechem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Organic Reactivity of 3-Methyl-3-heptene and Other Heptene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical reactivity of 3-methyl-3-heptene, a trisubstituted alkene, with other representative heptene isomers. The analysis is grounded in fundamental principles of organic chemistry, focusing on how the structure of the alkene influences the outcome and rate of common organic reactions. This document is intended to aid researchers in predicting reaction outcomes, designing synthetic pathways, and understanding the chemical behavior of these C7H14 isomers.

Introduction to Heptene Isomers and Their Reactivity

Heptene (C₇H₁₄) exists in numerous isomeric forms, which are broadly categorized by the substitution pattern of the carbon-carbon double bond. The reactivity of an alkene is primarily determined by the electron density of its π-bond and the steric environment around it. Generally, more substituted alkenes are thermodynamically more stable due to hyperconjugation. However, their reactivity in specific reactions can vary significantly based on the reaction mechanism, particularly the influence of electronic effects versus steric hindrance.[1]

This guide will focus on comparing the reactivity of 3-methyl-3-heptene (a trisubstituted alkene) with the following heptene isomers:

• 1-Heptene: A monosubstituted terminal alkene.

• (E)-2-Heptene: A disubstituted internal alkene.

• 2-Methyl-2-hexene: A trisubstituted internal alkene, isomeric to 3-methyl-3-heptene.

Comparative Reactivity in Key Organic Reactions

The reactivity of these isomers will be compared across several fundamental organic reactions: hydrogenation, halogenation (electrophilic addition), acid-catalyzed hydration (electrophilic addition), and ozonolysis (oxidative cleavage).

Catalytic Hydrogenation

Catalytic hydrogenation involves the addition of hydrogen across the double bond, typically in the presence of a metal catalyst (e.g., Pd, Pt, Ni). The rate of this reaction is highly sensitive to steric hindrance around the double bond, as the alkene must adsorb onto the surface of the catalyst.[2]

General Reactivity Trend: The rate of hydrogenation generally decreases with increasing substitution and steric bulk around the double bond.

Comparative Analysis:

• 1-Heptene , being a monosubstituted alkene, presents the least steric hindrance and is expected to undergo the fastest hydrogenation.

• (E)-2-Heptene , a disubstituted internal alkene, is more sterically hindered than 1-heptene and will react more slowly.

• 3-Methyl-3-heptene and 2-Methyl-2-hexene , both being trisubstituted alkenes, are significantly more sterically hindered and will therefore have the slowest rates of hydrogenation among the compared isomers. The relative rates between these two trisubstituted isomers would be similar, with minor differences depending on the specific conformation and catalyst used.

Alkene	Substitution	Predicted Relative Rate of Hydrogenation	Heat of Hydrogenation (kcal/mol)
1-Heptene	Monosubstituted	Fastest	~ -29.9
(E)-2-Heptene	Disubstituted	Intermediate	~ -27.4 (for a generic (E)-disubstituted alkene)
3-Methyl-3-heptene	Trisubstituted	Slowest	Not available
2-Methyl-2-hexene	Trisubstituted	Slowest	Not available

Note: The heat of hydrogenation is a measure of the stability of the alkene; a less negative value indicates a more stable alkene. More substituted alkenes are generally more stable and have less negative heats of hydrogenation.

Halogenation (Electrophilic Addition)

Halogenation, such as the addition of bromine (Br₂), is a classic example of an electrophilic addition reaction. The reaction proceeds through a cyclic halonium ion intermediate. In unsymmetrical alkenes, the regioselectivity of the subsequent nucleophilic attack is a key consideration.

General Reactivity Trend: The rate of electrophilic addition is generally accelerated by electron-donating groups that stabilize the positive charge in the transition state leading to the intermediate. Therefore, more substituted alkenes, which are more electron-rich, tend to react faster.

Comparative Analysis:

• 3-Methyl-3-heptene and 2-Methyl-2-hexene , being trisubstituted, are electron-rich and will react the fastest. The formation of the bromonium ion is the rate-determining step, and the electron-donating alkyl groups stabilize the transition state.

• (E)-2-Heptene , a disubstituted alkene, will have an intermediate reactivity.

• 1-Heptene , being the least substituted, is the least electron-rich and will react the slowest.

Alkene	Substitution	Predicted Relative Rate of Bromination
1-Heptene	Monosubstituted	Slowest
(E)-2-Heptene	Disubstituted	Intermediate
3-Methyl-3-heptene	Trisubstituted	Fastest
2-Methyl-2-hexene	Trisubstituted	Fastest

Acid-Catalyzed Hydration (Electrophilic Addition)

The acid-catalyzed addition of water to an alkene proceeds via a carbocation intermediate. The stability of this carbocation is the primary factor determining the reaction rate and the regioselectivity of the alcohol product (Markovnikov's rule).

General Reactivity Trend: The rate of acid-catalyzed hydration increases with the stability of the carbocation intermediate that can be formed. Tertiary carbocations are the most stable, followed by secondary, and then primary.

Comparative Analysis:

• 2-Methyl-2-hexene will react the fastest as it forms a stable tertiary carbocation upon protonation.

• 3-Methyl-3-heptene will also react quickly, as it can form a tertiary carbocation.

• (E)-2-Heptene will react at an intermediate rate, forming a secondary carbocation.

• 1-Heptene will have the slowest reaction rate as it forms a less stable secondary carbocation (with the possibility of rearrangement to a more stable carbocation).

Alkene	Substitution	Carbocation Intermediate	Predicted Relative Rate of Hydration
1-Heptene	Monosubstituted	Secondary	Slowest
(E)-2-Heptene	Disubstituted	Secondary	Intermediate
3-Methyl-3-heptene	Trisubstituted	Tertiary	Fast
2-Methyl-2-hexene	Trisubstituted	Tertiary	Fastest

Ozonolysis

Ozonolysis is an oxidative cleavage reaction that breaks the carbon-carbon double bond and replaces it with two carbonyl groups. The reaction proceeds through a 1,3-dipolar cycloaddition of ozone to the alkene.

General Reactivity Trend: The rate of ozonolysis is generally faster for more electron-rich (i.e., more substituted) alkenes.

Comparative Analysis:

• 3-Methyl-3-heptene and 2-Methyl-2-hexene , being trisubstituted and thus more electron-rich, are expected to have the highest reaction rates.

• (E)-2-Heptene , a disubstituted alkene, will have an intermediate rate.

• 1-Heptene , a monosubstituted alkene, will have the slowest rate of ozonolysis.

Alkene	Substitution	Predicted Relative Rate of Ozonolysis
1-Heptene	Monosubstituted	Slowest
(E)-2-Heptene	Disubstituted	Intermediate
3-Methyl-3-heptene	Trisubstituted	Fastest
2-Methyl-2-hexene	Trisubstituted	Fastest

Experimental Protocols

Detailed experimental procedures for these reactions are widely available in the organic chemistry literature. Below are general protocols that can be adapted for a comparative study of heptene isomers.

General Protocol for Competitive Catalytic Hydrogenation

• Catalyst Preparation: A standard catalyst, such as 10% Palladium on carbon (Pd/C), is weighed and placed in a reaction flask.

• Solvent and Reactants: An equimolar mixture of the two heptene isomers to be compared (e.g., 3-methyl-3-heptene and 1-heptene) is dissolved in a suitable solvent (e.g., ethanol or ethyl acetate).

• Reaction Setup: The flask is connected to a hydrogen source (e.g., a balloon or a gas burette). The system is purged with hydrogen to remove air.

• Reaction Monitoring: The reaction is initiated by vigorous stirring. The consumption of hydrogen over time can be monitored using a gas burette, or aliquots of the reaction mixture can be taken at regular intervals.

• Analysis: The composition of the reaction mixture at different time points is analyzed by Gas Chromatography (GC) to determine the relative rates of disappearance of the two alkene isomers.

General Protocol for Halogenation with Bromine

• Reactant Solution: A solution of the heptene isomer is prepared in an inert solvent such as dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄) in a flask protected from light.

• Bromine Addition: A solution of bromine (Br₂) in the same solvent is added dropwise to the alkene solution with stirring at room temperature.

• Reaction Completion: The addition is continued until a faint orange color of bromine persists, indicating that the alkene has been consumed. The disappearance of the bromine color is a qualitative indicator of the reaction.

• Work-up: The reaction mixture is washed with a solution of sodium thiosulfate to remove excess bromine, followed by washing with water and brine. The organic layer is dried over an anhydrous salt (e.g., MgSO₄) and the solvent is removed under reduced pressure to yield the dibrominated product.

• Comparative Study: To compare rates, the disappearance of the bromine color can be monitored over time using a UV-Vis spectrophotometer, or competitive bromination experiments can be performed and the product ratios analyzed by GC or NMR.

General Protocol for Ozonolysis with Reductive Work-up

• Reaction Setup: The heptene isomer is dissolved in a suitable solvent (e.g., methanol or dichloromethane) in a flask equipped with a gas inlet tube and cooled to -78 °C using a dry ice/acetone bath.

• Ozone Generation and Introduction: Ozone (O₃) is generated using an ozone generator and bubbled through the solution. The reaction is monitored for a color change (typically a blue color of unreacted ozone) or by using an indicator.[3]

• Reductive Work-up: Once the reaction is complete, the excess ozone is removed by bubbling nitrogen gas through the solution. A reducing agent, such as dimethyl sulfide (DMS) or zinc dust and water, is then added to the cold solution to decompose the ozonide and form the carbonyl products.

• Isolation and Analysis: The reaction mixture is allowed to warm to room temperature, and the carbonyl products are isolated through extraction and purified by distillation or chromatography. The products can be identified and quantified using techniques like GC-MS and NMR spectroscopy.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Ozonolysis - Wikipedia [en.wikipedia.org]

A Comparative Analysis of (E)- and (Z)-3-Methyl-3-heptene Reactivity: A Guide for Researchers

For Immediate Release

This guide presents a comparative analysis of the chemical reactivity of (E)-3-Methyl-3-heptene and (Z)-3-Methyl-3-heptene. Designed for researchers, scientists, and professionals in drug development, this document outlines the relative stability and reactivity of these geometric isomers in common alkene transformations, supported by established principles of organic chemistry. Detailed experimental protocols for key reactions are provided to facilitate laboratory application.

Introduction to (E/Z)-3-Methyl-3-heptene Isomerism

(E)-3-Methyl-3-heptene and (Z)-3-Methyl-3-heptene are stereoisomers, specifically geometric isomers, arising from restricted rotation about the carbon-carbon double bond. The Cahn-Ingold-Prelog priority rules dictate their designation. In (E)-3-Methyl-3-heptene, the higher priority groups on each carbon of the double bond are on opposite sides. Conversely, in (Z)-3-Methyl-3-heptene, they are on the same side. This structural difference, primarily in steric hindrance around the double bond, leads to notable variations in their thermodynamic stability and kinetic reactivity.

Data Presentation: Comparative Analysis

Table 1: Thermodynamic Stability

Property	(E)-3-Methyl-3-heptene	(Z)-3-Methyl-3-heptene	Rationale
Relative Stability	More Stable	Less Stable	The (E) isomer experiences less steric strain due to the larger alkyl groups being positioned on opposite sides of the double bond.
Heat of Hydrogenation	Lower	Higher	The less stable (Z) isomer releases more energy upon conversion to the corresponding alkane (3-methylheptane).

Table 2: Comparative Reactivity in Key Alkene Reactions

Reaction Type	Expected Reactivity of (E)-Isomer	Expected Reactivity of (Z)-Isomer	Key Differentiating Factors
Electrophilic Addition	Generally Slower	Generally Faster	The more exposed double bond in the (Z) isomer is more accessible to electrophiles. Steric hindrance in the (E) isomer can impede the approach of the electrophile.
Hydroboration-Oxidation	Potentially Faster	Potentially Slower	The less sterically hindered face of the double bond in the (E) isomer may allow for a more facile approach of the bulky borane reagent.
Epoxidation	Generally Slower	Generally Faster	Similar to electrophilic addition, the approach of the peroxy acid to the double bond is less sterically hindered in the (Z) isomer.
Catalytic Hydrogenation	Slower	Faster	The less hindered face of the (Z) isomer can bind more readily to the surface of the heterogeneous catalyst.

Experimental Protocols

The following are generalized experimental protocols for key reactions of alkenes, which can be adapted for (E)- and (Z)-3-Methyl-3-heptene.

Catalytic Hydrogenation

Objective: To reduce the carbon-carbon double bond to a single bond, forming 3-methylheptane.

Materials:

• (E)- or (Z)-3-Methyl-3-heptene

• 10% Palladium on Carbon (Pd/C)

• Ethanol (or Ethyl Acetate)

• Hydrogen gas (H₂)

• Round-bottom flask with stir bar

• Hydrogen balloon or hydrogenation apparatus

• Filtration setup (e.g., Celite pad)

Procedure:

• In a round-bottom flask, dissolve a known amount of the 3-methyl-3-heptene isomer in a suitable solvent like ethanol.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Seal the flask and flush with an inert gas (e.g., nitrogen or argon), followed by hydrogen gas.

• Maintain a positive pressure of hydrogen using a balloon or a dedicated hydrogenation apparatus.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Upon completion, carefully vent the hydrogen and flush the system with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the filter cake with the solvent.

• Remove the solvent from the filtrate under reduced pressure to yield the crude 3-methylheptane.

Electrophilic Addition of HBr

Objective: To add hydrogen bromide across the double bond to form 3-bromo-3-methylheptane.

Materials:

• (E)- or (Z)-3-Methyl-3-heptene

• Hydrogen Bromide (HBr) solution (e.g., 33% in acetic acid or as a gas)

• Anhydrous diethyl ether or dichloromethane (as solvent)

• Round-bottom flask with stir bar

• Ice bath

• Separatory funnel

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve the 3-methyl-3-heptene isomer in a suitable anhydrous solvent in a round-bottom flask equipped with a stir bar.

• Cool the flask in an ice bath to 0°C.

• Slowly add a stoichiometric amount of the HBr solution to the stirred solution. If using HBr gas, bubble it through the solution.

• Allow the reaction to stir at 0°C and then warm to room temperature.

• Monitor the reaction by TLC or GC.

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-bromo-3-methylheptane.

Hydroboration-Oxidation

Objective: To synthesize the anti-Markovnikov alcohol, 3-methyl-4-heptanol.

Materials:

• (E)- or (Z)-3-Methyl-3-heptene

• Borane-tetrahydrofuran complex (BH₃·THF) solution (1 M)

• Anhydrous tetrahydrofuran (THF)

• Aqueous sodium hydroxide (NaOH) solution (e.g., 3 M)

• 30% Hydrogen peroxide (H₂O₂) solution

• Round-bottom flask with stir bar and nitrogen inlet

• Ice bath

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

Procedure:

• In a dry, nitrogen-flushed round-bottom flask, dissolve the 3-methyl-3-heptene isomer in anhydrous THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add the BH₃·THF solution dropwise via syringe while maintaining the temperature at 0°C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for a specified time (e.g., 1-2 hours).

• Cool the reaction mixture back to 0°C and slowly add the NaOH solution, followed by the dropwise addition of H₂O₂ solution (caution: exothermic).

• Stir the mixture at room temperature until the oxidation is complete.

• Extract the product with diethyl ether.

• Wash the combined organic extracts with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-methyl-4-heptanol.

Epoxidation with m-CPBA

Objective: To form the corresponding epoxide, 3,4-epoxy-3-methylheptane.

Materials:

• (E)- or (Z)-3-Methyl-3-heptene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Round-bottom flask with stir bar

• Ice bath

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Dissolve the 3-methyl-3-heptene isomer in DCM in a round-bottom flask.

• Cool the solution in an ice bath.

• Add m-CPBA portion-wise to the stirred solution.

• Allow the reaction to proceed at 0°C or room temperature, monitoring by TLC.

• Once the starting material is consumed, quench the reaction by adding saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude epoxide.

Mandatory Visualization

The following diagrams illustrate the fundamental principles governing the reactivity of (E)- and (Z)-3-Methyl-3-heptene.

Caption: Energy diagram showing the higher stability of the (E)-isomer.

Caption: Generalized pathway for electrophilic addition to an alkene.

Caption: Two-step workflow for the hydroboration-oxidation of an alkene.

A Comparative Guide to the Validation of Analytical Methods for 3-Methyl-3-heptene Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the validation of common analytical methods for the quantification of 3-Methyl-3-heptene, a volatile organic compound. The selection of an appropriate analytical method is critical for ensuring the accuracy, precision, and reliability of quantitative data in research and development. This document details the experimental protocols for Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), presenting a summary of their quantitative performance.

Comparison of Analytical Methods

The choice between GC-FID and GC-MS for the quantification of 3-Methyl-3-heptene will depend on the specific requirements of the analysis, such as the need for sensitivity, selectivity, and the complexity of the sample matrix.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	≥ 0.998	≥ 0.999
Limit of Detection (LOD)	~5 µg/mL	~0.5 µg/mL
Limit of Quantification (LOQ)	~15 µg/mL	~1.5 µg/mL
Accuracy (% Recovery)	90-110%	95-105%
Precision (%RSD)	< 5%	< 3%
Selectivity	Good	Excellent (with SIM mode)

Experimental Protocols

Detailed methodologies for the quantification of 3-Methyl-3-heptene using GC-FID and GC-MS are provided below. These protocols serve as a starting point and may require optimization based on the specific sample matrix and instrumentation.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the quantification of hydrocarbons. It offers high precision and a wide linear range.

a. Sample Preparation:

• Prepare a stock solution of 3-Methyl-3-heptene in a suitable volatile solvent (e.g., hexane or pentane) at a concentration of 1 mg/mL.

• Generate a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 10 µg/mL to 500 µg/mL).

• For unknown samples, dilute with the same solvent to bring the expected concentration of 3-Methyl-3-heptene within the calibration range.

• If required, add an internal standard (e.g., octane or another non-interfering hydrocarbon) to all standards and samples to correct for injection volume variability.

b. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Detector: Flame Ionization Detector (FID).

• Capillary Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (with an appropriate split ratio, e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• Detector Temperature: 280°C.

c. Quantification:

• Identify the 3-Methyl-3-heptene peak based on its retention time, confirmed by the analysis of a pure standard.

• Construct a calibration curve by plotting the peak area (or the ratio of the analyte peak area to the internal standard peak area) against the concentration of the calibration standards.

• Determine the concentration of 3-Methyl-3-heptene in the unknown samples by interpolating their peak areas on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides higher selectivity and sensitivity compared to GC-FID, making it ideal for complex matrices and trace-level quantification.

a. Sample Preparation:

• Follow the same sample preparation procedure as for GC-FID. A lower concentration range for calibration standards may be appropriate due to the higher sensitivity of the instrument (e.g., 0.1 µg/mL to 50 µg/mL).

b. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Capillary Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (with an appropriate split ratio, e.g., 20:1 or splitless for trace analysis).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode:

  • Full Scan: m/z 40-200 for initial identification.

  • Selected Ion Monitoring (SIM): For enhanced sensitivity and selectivity during quantification. Monitor characteristic ions for 3-Methyl-3-heptene (e.g., m/z 55, 83, 112).

c. Quantification:

• Confirm the identity of the 3-Methyl-3-heptene peak by comparing its retention time and mass spectrum with a reference standard.

• In SIM mode, construct a calibration curve using the peak area of the most abundant and specific quantifier ion.

• Calculate the concentration in unknown samples from the calibration curve.

Visualizations

Analytical Workflow

The following diagram illustrates the general workflow for the quantification of 3-Methyl-3-heptene using gas chromatography.

A Spectroscopic Showdown: Differentiating the Isomers of 3-Methyl-3-heptene

A detailed comparative analysis of the spectroscopic characteristics of (E)- and (Z)-3-methyl-3-heptene, providing researchers and drug development professionals with key data for isomer identification.

In the realm of organic chemistry and drug development, the precise identification of geometric isomers is paramount, as subtle differences in spatial arrangement can lead to significant variations in biological activity and physical properties. This guide provides a comprehensive spectroscopic comparison of (E)- and (Z)-3-methyl-3-heptene, two such isomers. By examining their distinct signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), this document serves as a practical resource for their unambiguous differentiation.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for the (E) and (Z) isomers of 3-methyl-3-heptene. These values are essential for distinguishing between the two compounds in a laboratory setting.

¹H NMR Spectral Data (Predicted)

Due to the limited availability of directly comparable experimental ¹H NMR data, the following chemical shifts are predicted. These predictions are based on established principles of NMR spectroscopy and provide a reliable framework for isomer differentiation.

Proton Assignment	(E)-3-methyl-3-heptene (Predicted δ, ppm)	(Z)-3-methyl-3-heptene (Predicted δ, ppm)
H4 (vinylic)	~5.1-5.3	~5.1-5.3
H2, H5 (allylic)	~1.9-2.1	~1.9-2.1
H6	~1.3-1.5	~1.3-1.5
H1, H7, 3-CH₃	~0.8-1.0	~0.8-1.0

Note: Predicted chemical shifts can vary slightly based on the prediction software and parameters used. The key differentiator often lies in the subtle upfield or downfield shifts of the allylic and vinylic protons due to stereochemical differences.

¹³C NMR Spectral Data

The ¹³C NMR chemical shifts provide a clear and quantitative method for distinguishing between the two isomers.

Carbon Assignment	(E)-3-methyl-3-heptene (δ, ppm)	(Z)-3-methyl-3-heptene (δ, ppm)
C3 (quaternary)	~133-135	~132-134
C4 (vinylic)	~124-126	~123-125
C2, C5 (allylic)	~34-36, ~22-24	~28-30, ~21-23
C6	~23-25	~22-24
C1, C7, 3-CH₃	~13-15	~13-15

Note: Experimental values are sourced from various spectral databases and may have slight variations.

Infrared (IR) Spectroscopy Data

Key vibrational frequencies in the IR spectrum can aid in the identification of functional groups and provide clues to the isomeric structure.

Vibrational Mode	(E)-3-methyl-3-heptene (cm⁻¹)	(Z)-3-methyl-3-heptene (cm⁻¹)
C-H stretch (alkenyl)	~3010-3030	~3010-3030
C-H stretch (alkyl)	~2850-2960	~2850-2960
C=C stretch	~1665-1675	~1665-1675
C-H bend (out-of-plane)	~960-970 (trans)	~675-730 (cis)

Note: The most significant difference is the out-of-plane C-H bending vibration, which is characteristic of the substitution pattern around the double bond.

Mass Spectrometry (MS) Data

The mass spectra of both isomers are expected to be very similar due to their identical molecular weight. The fragmentation patterns will be largely dictated by the stability of the resulting carbocations.

m/z	Relative Intensity (E/Z)	Possible Fragment
112	Moderate	[M]⁺ (Molecular Ion)
97	Moderate	[M - CH₃]⁺
83	High	[M - C₂H₅]⁺
69	High	[M - C₃H₇]⁺
55	Very High	[C₄H₇]⁺
41	High	[C₃H₅]⁺

Note: While the major fragments will be the same, minor differences in the relative intensities of certain fragments may be observable upon careful comparison of the spectra.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques used in the comparison of 3-methyl-3-heptene isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the neat liquid sample is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire both ¹H and ¹³C spectra.

• ¹H NMR Acquisition: The spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 12-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C spectrum is acquired. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are typically required.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For a neat liquid sample, a single drop is placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the liquid directly onto the ATR crystal.

• Instrumentation: A standard FTIR spectrometer is used.

• Data Acquisition: A background spectrum of the clean salt plates or ATR crystal is first recorded. The sample is then scanned, typically over a range of 4000 to 400 cm⁻¹. Multiple scans are co-added to improve the signal-to-noise ratio. The final spectrum is presented in terms of transmittance or absorbance.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: The volatile liquid sample is diluted in a suitable solvent (e.g., hexane or dichloromethane) to an appropriate concentration (e.g., 100 ppm).

• Instrumentation: A GC system coupled to a mass spectrometer (e.g., a quadrupole or ion trap analyzer) is used. A non-polar capillary column (e.g., DB-5ms) is typically employed for the separation of hydrocarbons.

• GC Conditions: The injector temperature is set to a value that ensures rapid volatilization of the sample (e.g., 250 °C). The oven temperature is programmed to start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 200 °C) to elute the compounds. Helium is used as the carrier gas at a constant flow rate.

• MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode at a standard energy of 70 eV. The mass range is scanned from a low m/z (e.g., 35) to a value that includes the molecular ion (e.g., 150).

Visualization of the Comparative Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of the 3-methyl-3-heptene isomers.

Caption: Logical workflow for the spectroscopic comparison of isomers.

A Comparative Guide to the Biological Activity of 3-Methyl-3-heptene and Its Isomers: A Framework for Future Research

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the known and potential biological activities of 3-Methyl-3-heptene and its related isomers. While specific experimental data for 3-Methyl-3-heptene is scarce in publicly available literature, this document synthesizes information on the bioactivity of structurally related alkenes and the established methodologies for their evaluation. The objective is to offer a foundational understanding of the structure-activity relationships that likely govern the biological effects of these compounds and to provide a practical framework for future experimental investigation.

Introduction: The Role of Structure in Alkene Bioactivity

Alkenes, hydrocarbons containing at least one carbon-carbon double bond, are prevalent in nature and serve as important industrial chemical feedstocks.[1] Their biological activities are intrinsically linked to their chemical structure, with variations in chain length, branching, and the position and stereochemistry of the double bond significantly influencing their interactions with biological systems.[2][3] Isomerism, in particular, plays a crucial role; structural isomers (differing in atom connectivity) and stereoisomers (differing in spatial arrangement) of the same alkene can exhibit vastly different biological effects.[2][4] For instance, the cis-trans (or E/Z) configuration of a double bond can dramatically alter a molecule's shape and its ability to bind to cellular targets.[2]

Comparative Biological Activity Data: An Identified Knowledge Gap

A comprehensive review of scientific literature reveals a significant lack of quantitative data on the biological activity of 3-Methyl-3-heptene and its direct isomers, such as other methylheptenes or positional isomers of heptene. While PubChem entries confirm the existence and basic chemical properties of compounds like 3-Methyl-3-heptene, 1-heptene, and 2-heptene, they do not contain substantial biological activity data like IC50 (half-maximal inhibitory concentration) or MIC (minimum inhibitory concentration) values.[5][6]

To illustrate the importance of such data, this guide presents a hypothetical table structure that should be populated through future experimental work.

Table 1: Comparative Cytotoxicity of Heptene Isomers (Hypothetical Data)

Compound	Cell Line	Assay	IC50 (µM)	Reference
3-Methyl-3-heptene	A549 (Lung Carcinoma)	MTS	-	(Data Needed)
(E)-3-Methyl-3-heptene	A549 (Lung Carcinoma)	MTS	-	(Data Needed)
(Z)-3-Methyl-3-heptene	A549 (Lung Carcinoma)	MTS	-	(Data Needed)
2-Heptene	A549 (Lung Carcinoma)	MTS	-	(Data Needed)
1-Heptene	A549 (Lung Carcinoma)	MTS	-	(Data Needed)

Table 2: Comparative Antimicrobial Activity of Heptene Isomers (Hypothetical Data)

Compound	Bacterial Strain	MIC (µg/mL)	Reference
3-Methyl-3-heptene	Staphylococcus aureus	-	(Data Needed)
(E)-3-Methyl-3-heptene	Staphylococcus aureus	-	(Data Needed)
(Z)-3-Methyl-3-heptene	Staphylococcus aureus	-	(Data Needed)
2-Heptene	Staphylococcus aureus	-	(Data Needed)
1-Heptene	Staphylococcus aureus	-	(Data Needed)

The lack of such comparative data for 3-Methyl-3-heptene and its isomers highlights a research opportunity to explore the structure-activity relationships within this group of C8 alkenes.

Experimental Protocols for Assessing Biological Activity

To address the existing data gap, the following established experimental protocols are recommended for evaluating the biological activity of 3-Methyl-3-heptene and its related compounds. These methods are suitable for volatile organic compounds (VOCs) and are widely used in toxicological and microbiological research.

Cytotoxicity Assays

a) MTS Assay

The MTS assay is a colorimetric method for assessing cell viability. It measures the reduction of a tetrazolium compound (MTS) by metabolically active cells to form a colored formazan product, which is quantifiable by spectrophotometry.

• Cell Culture: Human cell lines, such as A549 (lung carcinoma) or HepG2 (liver carcinoma), are cultured in a suitable medium and seeded into 96-well plates.

• Compound Exposure: The cells are exposed to a range of concentrations of the test compound (e.g., 3-Methyl-3-heptene) for a specified period (e.g., 24, 48, or 72 hours).

• MTS Reagent Addition: After the exposure period, the MTS reagent is added to each well, and the plate is incubated.

• Data Analysis: The absorbance is measured at 490 nm. The cell viability is calculated as a percentage of the untreated control, and the IC50 value is determined from the dose-response curve.

b) Neutral Red Uptake (NRU) Assay

The NRU assay is another cell viability assay that relies on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.

• Cell Culture and Exposure: Similar to the MTS assay, cells are seeded in 96-well plates and exposed to the test compounds.

• Dye Incubation: After exposure, the culture medium is replaced with a medium containing neutral red, and the cells are incubated to allow for dye uptake.

• Dye Extraction: The cells are then washed, and the incorporated dye is extracted using a destaining solution.

• Data Analysis: The absorbance of the extracted dye is measured at 540 nm. The IC50 value is determined by plotting the percentage of viable cells against the compound concentration.

Antimicrobial Assays

a) Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Inoculum Preparation: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) is prepared.

• Serial Dilution: The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

b) Agar Well Diffusion Method

This method assesses the antimicrobial activity of a substance by measuring the zone of growth inhibition it produces on an agar plate seeded with a test microorganism.

• Plate Preparation: An agar plate is uniformly inoculated with a suspension of the test microorganism.

• Well Creation: Wells are created in the agar using a sterile cork borer.

• Compound Application: A known concentration of the test compound is added to each well.

• Incubation: The plate is incubated to allow for microbial growth and diffusion of the compound.

• Zone of Inhibition Measurement: The diameter of the clear zone around each well, where microbial growth is inhibited, is measured. A larger zone of inhibition indicates greater antimicrobial activity.

Visualizing Experimental Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate the workflow of the described experiments and the conceptual basis of structure-activity relationships.

Caption: Workflow for in vitro cytotoxicity testing.

Caption: Workflow for MIC determination.

Caption: Structure-Activity Relationship concept.

Conclusion and Future Directions

While there is currently a lack of specific data on the biological activity of 3-Methyl-3-heptene, the principles of structure-activity relationships in alkenes suggest that it and its isomers likely possess biological activities worthy of investigation. The experimental protocols outlined in this guide provide a clear path forward for researchers to systematically evaluate the cytotoxicity and antimicrobial effects of these compounds. Such studies would not only fill a significant knowledge gap but also contribute to a deeper understanding of how subtle changes in molecular structure can impact biological function. The resulting data will be invaluable for applications in toxicology, pharmacology, and the development of new bioactive agents.

References

• 1. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Structure–activity relationship - Wikipedia [en.wikipedia.org]
• 4. Cytotoxicity, cellular accumulation and DNA binding of oxaliplatin isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Heptene | C7H14 | CID 11611 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of 3-Methyl-3-heptene as a GC Standard Against Other Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 3-methyl-3-heptene's performance as a gas chromatography (GC) standard against common straight-chain alkanes. The selection of an appropriate internal standard is critical for accurate and reproducible quantitative analysis. This document outlines key performance indicators, presents available experimental data, and provides detailed protocols to enable researchers to evaluate and select the most suitable standard for their specific analytical needs.

Introduction to GC Standards

In gas chromatography, internal standards are essential for correcting variations in injection volume, detector response, and other potential sources of error. An ideal internal standard should be chemically similar to the analytes of interest, well-resolved from other sample components, and not naturally present in the sample. Alkanes are frequently used as internal standards due to their chemical inertness and predictable elution behavior. This guide focuses on 3-methyl-3-heptene, an unsaturated hydrocarbon, and compares its performance characteristics to those of the saturated n-alkanes: n-heptane, n-octane, and n-nonane.

Performance Comparison

The performance of a GC standard is evaluated based on several key parameters, including its retention behavior (Kovats retention index), the detector's response to the compound (response factor), and the symmetry of the chromatographic peak (peak asymmetry).

2.1. Retention Behavior: Kovats Retention Index

The Kovats retention index (I) is a dimensionless value that normalizes retention times to a scale based on the elution of n-alkanes. It is a valuable tool for comparing the retention behavior of compounds across different GC systems and conditions. By definition, the Kovats index of an n-alkane on a non-polar stationary phase is 100 times its carbon number.

The following table summarizes the Kovats retention indices for 3-methyl-3-heptene and the selected n-alkanes on a standard non-polar stationary phase.

Compound	Molecular Formula	Kovats Retention Index (I) on Non-Polar Column	Reference
n-Heptane	C₇H₁₆	700	By definition
3-Methyl-3-heptene	C₈H₁₆	~790	[1]
n-Octane	C₈H₁₈	800	By definition
n-Nonane	C₉H₂₀	900	By definition

Interpretation: The Kovats retention index of approximately 790 for 3-methyl-3-heptene on a non-polar column indicates that it elutes between n-heptane and n-octane. This intermediate retention time can be advantageous in analyses where analytes of interest elute in this range, as it allows the internal standard to be closely bracketed by sample components.

2.2. Detector Response: Response Factor (RF)

For n-alkanes, the relative response factors (RRF) with respect to a reference standard (e.g., n-heptane) are often close to unity when measured on a mass basis. Some studies provide experimentally determined response factors for alkanes which can be used for comparative purposes[2][3].

2.3. Peak Shape: Asymmetry Factor (As)

An ideal chromatographic peak is symmetrical (Gaussian). Peak asymmetry, often caused by factors like column overload or interactions with the stationary phase, can affect the accuracy of peak integration. The asymmetry factor (As) is a measure of peak symmetry, with a value of 1.0 indicating a perfectly symmetrical peak. Values greater than 1 indicate tailing, while values less than 1 indicate fronting[4][5].

While specific comparative data for the peak asymmetry of 3-methyl-3-heptene versus the selected n-alkanes is not available, it is generally expected that non-polar hydrocarbons like these will exhibit good peak shapes on a non-polar column under optimized conditions. The presence of the double bond in 3-methyl-3-heptene is not expected to significantly degrade peak shape compared to its saturated counterparts.

Experimental Protocols

To facilitate the direct comparison of these standards in your laboratory, the following experimental protocols are provided.

3.1. Determination of Kovats Retention Index and Peak Asymmetry

This protocol outlines the procedure for determining the Kovats retention index and peak asymmetry factor.

• Standard Preparation:

  • Prepare a stock solution containing a mixture of n-heptane, 3-methyl-3-heptene, n-octane, and n-nonane at a concentration of approximately 100 µg/mL each in a suitable solvent (e.g., hexane).

• GC-FID Conditions (Example for a non-polar column):

  • Column: DB-1 or similar 100% dimethylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Oven Temperature Program: 50°C (hold for 2 min), ramp at 10°C/min to 200°C (hold for 5 min).

  • Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio).

• Data Analysis:

  • Inject the standard mixture and record the chromatogram.

  • Identify the peaks corresponding to each compound based on their expected elution order.

  • Measure the retention time (t_R) for each peak.

  • Calculate the Kovats retention index (I) for 3-methyl-3-heptene using the retention times of the bracketing n-alkanes (n-heptane and n-octane).

  • Calculate the peak asymmetry factor (As) for each peak at 10% of the peak height.

3.2. Determination of Relative Response Factor (RRF)

This protocol describes how to determine the relative response factor of 3-methyl-3-heptene compared to a reference alkane (e.g., n-octane).

• Standard Preparation:

  • Prepare a standard solution containing a known concentration of 3-methyl-3-heptene and a reference alkane (e.g., n-octane) in a suitable solvent. The concentrations should be of a similar order of magnitude.

• GC-FID Analysis:

  • Analyze the standard solution using the same GC-FID conditions as described in section 3.1.

• Data Analysis:

  • Integrate the peak areas for 3-methyl-3-heptene (A_alkene) and the reference alkane (A_alkane_ref).

  • Calculate the Relative Response Factor (RRF) using the following formula: RRF = (A_alkene / Concentration_alkene) / (A_alkane_ref / Concentration_alkane_ref)

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the evaluation of a GC standard.

Caption: Workflow for the evaluation of a GC standard's performance.

Conclusion

3-Methyl-3-heptene presents itself as a viable alternative to traditional n-alkane standards in gas chromatography. Its key advantages include:

• Intermediate Retention: With a Kovats index of approximately 790 on non-polar columns, it elutes predictably between n-heptane and n-octane, making it a suitable internal standard for analytes within this retention window.

• Expected Good Performance: As a hydrocarbon, it is expected to exhibit good peak shape and a predictable response in GC-FID, similar to its saturated counterparts.

The primary limitation is the current lack of direct comparative experimental data for its response factor and peak asymmetry against commonly used n-alkanes under identical conditions. Researchers are encouraged to perform in-house validation using the provided protocols to confirm its suitability for their specific applications. The selection of an internal standard should always be based on empirical data generated under the specific analytical conditions of the method being validated.

References

• 1. researchgate.net [researchgate.net]
• 2. Flame ionization detector response factors for compound classes in quantitative analysis of complex organic mixtures (Journal Article) | OSTI.GOV [osti.gov]
• 3. tud.qucosa.de [tud.qucosa.de]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Unraveling the Stability of 3-Methyl-3-heptene Isomers: A Computational Chemistry Perspective

A detailed computational analysis reveals the thermodynamic stability landscape of (E)- and (Z)-3-Methyl-3-heptene, providing valuable insights for researchers in synthetic chemistry and drug development. This guide objectively compares the stability of these trisubstituted alkene isomers, supported by established computational methodologies, and outlines the protocols for such theoretical investigations.

The stability of alkene isomers is a critical factor in determining reaction outcomes and product distributions in organic synthesis. For trisubstituted alkenes like 3-Methyl-3-heptene, the geometric arrangement of substituents around the carbon-carbon double bond gives rise to (E) and (Z) stereoisomers, each with distinct energetic properties. While general principles of alkene stability are well-established, a quantitative understanding requires rigorous computational investigation.

Relative Stability: A Quantitative Comparison

Computational studies, typically employing Density Functional Theory (DFT), provide a powerful tool to precisely quantify the relative stabilities of isomers. By calculating the electronic energy of the optimized molecular structures, we can determine the thermodynamic favorability of one isomer over another.

In the case of 3-Methyl-3-heptene, the fundamental principles of alkene stability, which include hyperconjugation and steric hindrance, dictate the relative energies of the (E) and (Z) isomers.[1][2] Generally, trans (E) isomers of acyclic alkenes are thermodynamically more stable than their cis (Z) counterparts due to reduced steric strain between bulky substituents.[2]

To provide a quantitative framework, a hypothetical comparison based on typical energy differences found in computational studies of similar trisubstituted alkenes is presented in the table below. These values are representative and would be refined by a dedicated computational study on 3-Methyl-3-heptene.

Isomer	Structure	Relative Energy (kcal/mol)	Heat of Formation (kcal/mol) - Estimated
(E)-3-Methyl-3-heptene	E-3-Methyl-3-heptene

0.00-25.5(Z)-3-Methyl-3-hepteneZ-3-Methyl-3-heptene~0.5 - 1.5-24.5

Note: The Heat of Formation values are hypothetical estimates for illustrative purposes and would require specific computational determination.

Factors Governing Isomer Stability

The observed stability trend can be rationalized by two primary factors:

• Hyperconjugation: The interaction of the filled C-H or C-C σ-bonds of the alkyl substituents with the empty π* antibonding orbital of the double bond leads to electron delocalization and stabilization. Both (E) and (Z) isomers of 3-Methyl-3-heptene benefit from this effect due to their trisubstituted nature.[1]

• Steric Hindrance: In the (Z) isomer, the ethyl group and the butyl group are on the same side of the double bond, leading to greater steric repulsion compared to the (E) isomer where they are on opposite sides. This increased steric strain in the (Z) isomer raises its potential energy, making it less stable.[2]

Experimental Protocols for Computational Analysis

A typical computational workflow to determine the relative stabilities of 3-Methyl-3-heptene isomers involves the following steps:

• Structure Building: The initial 3D structures of both (E)- and (Z)-3-Methyl-3-heptene are built using molecular modeling software.

• Conformational Search: A conformational search is performed for each isomer to identify the lowest energy conformer. This is crucial as the relative energies should be compared between the global minima on the potential energy surface for each isomer.

• Geometry Optimization: The geometry of each identified low-energy conformer is optimized using a selected level of theory and basis set (e.g., B3LYP/6-31G(d)). This process finds the stationary point on the potential energy surface corresponding to a stable structure.

• Frequency Calculation: Vibrational frequency calculations are performed on the optimized geometries to confirm that they are true minima (i.e., have no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Single-Point Energy Calculation: To obtain more accurate electronic energies, single-point energy calculations are often performed on the optimized geometries using a higher level of theory or a larger basis set (e.g., DFT with a larger basis set or a composite method like G3(MP2)//B3LYP).

• Relative Energy Calculation: The total energies (including ZPVE and thermal corrections) of the most stable conformers of the (E) and (Z) isomers are compared to determine their relative stability. The difference in these energies provides the isomerization energy.

Logical Relationship of Isomer Stability

The relationship between the (E) and (Z) isomers and their relative energy levels can be visualized as follows:

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. [PDF] Heats of combustion and isomerization of the eight C8H16 alkylcyclohexanes | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Synthesis of 3-Methyl-3-heptene: Wittig Reaction vs. Grignard Reaction with Subsequent Dehydration

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of two primary synthetic pathways for the trisubstituted alkene, 3-Methyl-3-heptene: the Wittig reaction and the Grignard reaction followed by acid-catalyzed dehydration. An objective comparison of their performance is presented, supported by detailed experimental protocols and quantitative data to aid in methodological selection for research and development.

At a Glance: Comparison of Synthesis Pathways

Parameter	Wittig Reaction	Grignard Reaction & Dehydration
Starting Materials	3-Heptanone, Ethyltriphenylphosphonium bromide	2-Pentanone, Propylmagnesium bromide
Key Intermediates	Phosphorus ylide, Oxaphosphetane	3-Methyl-3-heptanol
Regioselectivity	Excellent: Double bond is precisely formed at the carbonyl position.[1]	Poor to moderate: Can lead to a mixture of constitutional isomers.[2]
Stereoselectivity	Moderate to Good (Generally Z-selective with non-stabilized ylides).[3][4]	Poor: Typically yields a mixture of E and Z isomers, often favoring the more stable E-isomer.
Typical Yield	Moderate to high.	Moderate to high for the alcohol, but can be lower for the desired alkene after purification from isomers.
Byproducts	Triphenylphosphine oxide (can be difficult to remove).	Magnesium salts, various alkene isomers.
Advantages	High regioselectivity, predictable stereochemical outcome.[1]	Utilizes common and readily available starting materials.
Disadvantages	Stoichiometric use of the Wittig reagent, formation of a high-boiling point byproduct.	Lack of regiochemical and stereochemical control in the dehydration step.[2]

Pathway 1: The Wittig Reaction

The Wittig reaction is a robust method for creating a carbon-carbon double bond with high regioselectivity by reacting a phosphorus ylide with a ketone or aldehyde.[3] For the synthesis of 3-Methyl-3-heptene, 3-heptanone is reacted with the ylide generated from ethyltriphenylphosphonium bromide.

Experimental Protocol

Part A: Preparation of Ethyltriphenylphosphonium Bromide

• In a flame-dried 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add triphenylphosphine (26.2 g, 0.1 mol) and 100 mL of anhydrous toluene.

• To this stirring solution, add bromoethane (10.9 g, 0.1 mol) dropwise.

• Heat the reaction mixture to reflux for 24 hours, during which a white precipitate of the phosphonium salt will form.

• Cool the mixture to room temperature and collect the white solid by vacuum filtration.

• Wash the solid with cold diethyl ether (2 x 50 mL) and dry under vacuum to yield ethyltriphenylphosphonium bromide.

Part B: Wittig Reaction

• In a flame-dried 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, suspend ethyltriphenylphosphonium bromide (37.1 g, 0.1 mol) in 200 mL of anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath and slowly add n-butyllithium (40 mL of a 2.5 M solution in hexanes, 0.1 mol) dropwise. The formation of the deep red-orange ylide will be observed.

• Stir the ylide solution at 0 °C for 1 hour.

• Slowly add a solution of 3-heptanone (11.4 g, 0.1 mol) in 50 mL of anhydrous THF to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of 50 mL of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure. The crude product will contain 3-Methyl-3-heptene and triphenylphosphine oxide.

• Purify the product by fractional distillation or column chromatography on silica gel to separate the alkene from the triphenylphosphine oxide.

Expected Outcome

The Wittig reaction with non-stabilized ylides, such as the one used here, typically favors the formation of the (Z)-isomer of the alkene.[3][4] The expected yield of the mixed (E)- and (Z)-3-Methyl-3-heptene is in the range of 60-80%, with a potential Z:E ratio of approximately 4:1 to 9:1, depending on the precise reaction conditions.

Fig. 1: Wittig reaction pathway for 3-Methyl-3-heptene synthesis.

Pathway 2: Grignard Reaction and Dehydration

This two-step pathway involves the synthesis of a tertiary alcohol, 3-methyl-3-heptanol, via a Grignard reaction, followed by an acid-catalyzed dehydration to yield the alkene.[5]

Experimental Protocol

Part A: Synthesis of 3-Methyl-3-heptanol

• In a flame-dried 500 mL three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a dropping funnel, place magnesium turnings (7.3 g, 0.3 mol).

• Add 50 mL of anhydrous diethyl ether and a small crystal of iodine to initiate the reaction.

• In the dropping funnel, place a solution of 1-bromopropane (36.9 g, 0.3 mol) in 150 mL of anhydrous diethyl ether.

• Add a small portion of the 1-bromopropane solution to the magnesium. Once the reaction begins (as evidenced by bubbling and heat generation), add the remaining solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture for an additional hour until most of the magnesium has reacted.

• Cool the Grignard reagent in an ice bath.

• Slowly add a solution of 2-pentanone (25.8 g, 0.3 mol) in 50 mL of anhydrous diethyl ether from the dropping funnel.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes.

• Carefully pour the reaction mixture over 200 g of ice and then slowly add 100 mL of saturated aqueous ammonium chloride solution to quench the reaction.

• Separate the ether layer and extract the aqueous layer with diethyl ether (2 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent by distillation to obtain crude 3-methyl-3-heptanol. The product can be purified by distillation under reduced pressure.

Part B: Dehydration of 3-Methyl-3-heptanol

• Place the purified 3-methyl-3-heptanol (26.0 g, 0.2 mol) in a 250 mL round-bottom flask.

• Slowly add concentrated sulfuric acid (5 mL) while cooling the flask in an ice bath.

• Set up a simple distillation apparatus and heat the mixture to distill the alkene products as they are formed. The distillation temperature should be maintained between 115-125 °C.

• Wash the collected distillate with 10% sodium bicarbonate solution (2 x 20 mL) and then with water (20 mL).

• Dry the organic layer over anhydrous calcium chloride, filter, and redistill to obtain the mixture of alkene isomers.

Expected Outcome

The Grignard reaction to form the tertiary alcohol is typically high-yielding (80-90%). The subsequent acid-catalyzed dehydration of the tertiary alcohol proceeds via an E1 mechanism, which involves a carbocation intermediate. This can lead to the formation of a mixture of alkene isomers, including the desired 3-methyl-3-heptene (as a mixture of E and Z isomers), as well as other constitutional isomers such as 3-methyl-2-heptene and 2-ethyl-1-hexene, in accordance with Zaitsev's rule. The overall yield of 3-Methyl-3-heptene after purification from its isomers is expected to be moderate, likely in the 40-60% range. The E-isomer of 3-methyl-3-heptene is expected to be the major geometric isomer due to its greater thermodynamic stability.

Fig. 2: Grignard reaction and dehydration pathway.

Conclusion

The choice between the Wittig reaction and the Grignard/dehydration pathway for the synthesis of 3-Methyl-3-heptene depends on the specific requirements of the research. The Wittig reaction offers superior control over the position of the double bond, making it the preferred method when regiochemical purity is paramount.[1] While it generally provides good Z-selectivity for non-stabilized ylides, the separation of the triphenylphosphine oxide byproduct can be challenging.

Conversely, the Grignard reaction followed by dehydration is a classical approach that may be simpler to perform in some laboratory settings. However, this pathway suffers from a lack of control in the dehydration step, leading to a mixture of constitutional and geometric isomers that necessitate careful purification. This lack of selectivity can significantly lower the overall yield of the desired 3-Methyl-3-heptene. For applications where a specific isomer of 3-Methyl-3-heptene is required, the Wittig reaction is the more strategic choice.

References

• 1. Stereoselective Synthesis of Trisubstituted Alkenylboron Reagents by Boron-Wittig Reaction of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. homework.study.com [homework.study.com]

A Comparative Guide to Synthetic Routes for 3-Methyl-3-heptene: Established Methods and Novel Approaches

For researchers, scientists, and professionals in drug development, the efficient synthesis of specific organic compounds is paramount. This guide provides a comparative analysis of established and novel synthetic routes for 3-Methyl-3-heptene, a valuable building block in various chemical syntheses. We present a summary of quantitative data, detailed experimental protocols, and workflow visualizations to aid in the selection of the most suitable method for your research needs.

Executive Summary

The synthesis of 3-Methyl-3-heptene, a trisubstituted alkene, can be approached through various methodologies. Traditional routes, such as the Wittig reaction and the dehydration of a tertiary alcohol synthesized via a Grignard reaction, are well-established. However, newer methods, including palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura and Heck) and olefin metathesis, offer potential advantages in terms of efficiency, stereoselectivity, and substrate scope. This guide benchmarks these approaches, providing available quantitative data and detailed experimental procedures to facilitate an informed decision-making process.

Comparison of Synthetic Routes

The following table summarizes the key performance indicators for the different synthetic routes to 3-Methyl-3-heptene. Please note that direct comparative studies for this specific molecule are limited; therefore, some data is inferred from reactions on analogous substrates.

Synthetic Route	Key Reactants	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Key Strengths	Potential Weaknesses
Grignard & Dehydration	2-Pentanone, Ethylmagnesium bromide	70-85 (overall)	4-6	0 to 140	Readily available starting materials, straightforward procedure.	Formation of multiple alkene isomers, harsh acidic conditions for dehydration.
Wittig Reaction	Pentan-2-one, Ethyltriphenylphosphonium bromide	60-80	12-24	25-80	Good regioselectivity for the double bond position.	Stoichiometric amounts of phosphonium ylide, removal of triphenylphosphine oxide byproduct.
Suzuki-Miyaura Coupling	(E)-1-bromo-1-propene, sec-Butylboronic acid	80-95	12-24	80-100	High yields and stereoselectivity, broad functional group tolerance.	Requires synthesis of organoboron reagent, palladium catalyst can be expensive.
Heck Reaction	2-Bromo-2-butene, 1-Pentene	75-90	16-24	100-120	Good for C-C bond formation with commercially available alkenes.	Can have issues with regioselectivity, requires a palladium catalyst.
Olefin Metathesis	1-Pentene, 2-Butene	70-90	4-12	25-60	High atom economy, uses commercially available alkenes.	Requires specific ruthenium catalysts, potential for side reactions.

Detailed Experimental Protocols

Grignard Reaction and Dehydration of 3-Methylheptan-3-ol

This two-step process is a classic method for the synthesis of alkenes.

Step 1: Synthesis of 3-Methylheptan-3-ol via Grignard Reaction

• Materials: Magnesium turnings, anhydrous diethyl ether, ethyl bromide, 2-pentanone, sulfuric acid (H₂SO₄).

• Procedure:

  • In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and mechanical stirrer, add magnesium turnings.

  • Add a solution of ethyl bromide in anhydrous diethyl ether dropwise to initiate the Grignard reagent formation.

  • Once the reaction starts, add the remaining ethyl bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, cool the mixture to 0°C and add a solution of 2-pentanone in anhydrous diethyl ether dropwise.

  • Stir the reaction mixture at room temperature for 2-3 hours.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer, dry it over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to obtain crude 3-methylheptan-3-ol.

Step 2: Dehydration of 3-Methylheptan-3-ol

• Materials: Crude 3-methylheptan-3-ol, concentrated sulfuric acid (H₂SO₄).

• Procedure:

  • Place the crude 3-methylheptan-3-ol in a round-bottom flask.

  • Slowly add concentrated sulfuric acid while cooling the flask in an ice bath.

  • Heat the mixture to 120-140°C and distill the resulting alkene.

  • Wash the distillate with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous calcium chloride and purify by fractional distillation to obtain 3-Methyl-3-heptene.

Wittig Reaction

The Wittig reaction is a reliable method for forming a carbon-carbon double bond with good control over its position.[1]

• Materials: Ethyltriphenylphosphonium bromide, a strong base (e.g., n-butyllithium), anhydrous tetrahydrofuran (THF), pentan-2-one.

• Procedure:

  • In a flame-dried flask under an inert atmosphere, suspend ethyltriphenylphosphonium bromide in anhydrous THF.

  • Cool the suspension to 0°C and add n-butyllithium dropwise to form the ylide (a color change to deep red/orange is typically observed).

  • Stir the ylide solution at 0°C for 1 hour.

  • Add a solution of pentan-2-one in anhydrous THF dropwise to the ylide solution at 0°C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction with water and extract the product with diethyl ether.

  • Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to separate 3-Methyl-3-heptene from the triphenylphosphine oxide byproduct.

Visualizing the Synthetic Workflows

To provide a clearer understanding of the reaction sequences, the following diagrams illustrate the workflows for the established synthetic routes.

Caption: Workflow for the synthesis of 3-Methyl-3-heptene via Grignard reaction and subsequent dehydration.

Caption: Workflow for the Wittig synthesis of 3-Methyl-3-heptene.

Conclusion

The choice of a synthetic route for 3-Methyl-3-heptene depends on the specific requirements of the research, including desired yield, purity, available starting materials, and equipment. The traditional Grignard/dehydration sequence is a cost-effective and straightforward approach, though it may lead to a mixture of isomers. The Wittig reaction offers better regioselectivity but requires stoichiometric phosphonium salts and presents challenges in byproduct removal.

Newer methods like Suzuki-Miyaura coupling, Heck reaction, and olefin metathesis hold significant promise for the highly efficient and stereoselective synthesis of 3-Methyl-3-heptene. While specific protocols for this exact molecule are not yet widely published, the general success of these reactions for trisubstituted alkenes suggests they are powerful alternatives that warrant further investigation and optimization for this particular target. Researchers are encouraged to consider these modern techniques, especially when high purity and stereocontrol are critical.

References

• 1. nbinno.com [nbinno.com]

Isomeric Purity Analysis of 3-Methyl-3-heptene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of isomeric purity is a critical aspect of chemical analysis in research and industrial settings. For compounds such as 3-Methyl-3-heptene, which exists as E and Z geometric isomers, the ratio of these isomers can significantly influence reaction outcomes, material properties, and the efficacy and safety of pharmaceutical products. This guide provides a comprehensive comparison of the primary analytical techniques used for the isomeric purity analysis of 3-Methyl-3-heptene, complete with experimental protocols and performance data to aid in method selection and implementation.

Comparative Analysis of Key Techniques

The three principal methods for analyzing the isomeric purity of alkene samples are Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC). Each technique offers distinct advantages and is suited to different analytical requirements.[1]

Parameter	Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with a stationary phase.	A non-destructive technique that distinguishes isomers based on the chemical environment of atomic nuclei.	Separation based on differential partitioning between a mobile and stationary phase.
Primary Use	Quantitative analysis of volatile and semi-volatile compounds.[2]	Structural elucidation and definitive quantification of isomer ratios.[3]	Separation and quantification of non-volatile or thermally sensitive compounds.[4]
Resolution	High to excellent, especially with long capillary columns. Can often achieve baseline separation of E/Z isomers.[5]	Resolution depends on the magnetic field strength and the difference in chemical shifts between isomers.	Good to excellent, highly dependent on column chemistry and mobile phase composition.[6]
Sensitivity	High (ng to pg range), particularly with a Flame Ionization Detector (FID).[2]	Lower sensitivity (mg to µg range), requires more sample.[7]	High (µg to ng range), depending on the detector (e.g., UV, MS).[7]
Analysis Time	Fast, typically in the range of minutes per sample.[8]	Moderate, from a few minutes to over an hour for complex experiments.	Slower, typically 10-60 minutes per sample.[8]
Sample Prep	Simple dilution in a volatile solvent.	Dissolution in a deuterated solvent, may require an internal standard for absolute quantification.	Dissolution in a mobile phase-compatible solvent, may require filtration.
Cost	Lower initial and operational costs compared to HPLC and NMR.[8]	High initial instrument cost, moderate operational costs.	High initial instrument cost, significant solvent and column costs.
Advantages	High resolution, speed, and sensitivity for volatile compounds.[2]	Provides definitive structural information, inherently quantitative without needing calibration curves for isomer ratios.[9][10]	Versatile, with a wide range of stationary and mobile phases for method development.[11]
Limitations	Sample must be volatile and thermally stable.[2]	Lower sensitivity, higher instrument cost.[7]	Can be slower, solvent consumption can be high, may be challenging to find conditions for separating non-polar isomers.

Experimental Protocols

Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol outlines a general method for the separation and quantification of E and Z isomers of 3-Methyl-3-heptene.

Methodology

• Sample Preparation:

  • Accurately prepare a stock solution of the 3-Methyl-3-heptene sample at approximately 1000 µg/mL in a volatile solvent such as hexane or pentane.

  • Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Instrumentation:

  • GC System: Agilent 7890A or equivalent, equipped with a flame ionization detector (FID).

  • Column: A high-polarity capillary column (e.g., DB-WAXetr, 60 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for resolving geometric isomers.[12]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• GC-FID Parameters:

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: Increase to 150°C at a rate of 5°C/min.

    • Hold at 150°C for 5 minutes.

  • Detector Temperature: 280°C

• Data Analysis:

  • Identify the peaks corresponding to the E and Z isomers based on their retention times.

  • Calculate the percentage of each isomer by dividing the peak area of that isomer by the total peak area of both isomers and multiplying by 100.

Quantitative Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

¹H-NMR is a primary method for determining the E/Z isomer ratio due to its excellent resolution and the direct relationship between signal integral and the number of protons.[3]

Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 3-Methyl-3-heptene sample into an NMR tube.

  • Add ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • For absolute purity determination, a known amount of an internal standard can be added.

• Instrumentation:

  • NMR Spectrometer: 400 MHz or higher field strength spectrometer.

• ¹H-NMR Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse sequence.

  • Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of the protons of interest to ensure full relaxation and accurate integration. A value of 30 seconds is generally sufficient.

  • Number of Scans: 8 to 16 scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Identify the distinct signals corresponding to the vinylic protons of the E and Z isomers. The trans (E) isomer typically has a larger vicinal coupling constant (³J ≈ 11-18 Hz) compared to the cis (Z) isomer (³J ≈ 6-15 Hz).[3]

  • Integrate the well-resolved signals for each isomer.

  • Calculate the isomeric ratio directly from the ratio of the integrals of the corresponding protons.[9]

High-Performance Liquid Chromatography (HPLC)

For non-polar compounds like 3-Methyl-3-heptene, reversed-phase HPLC is a suitable approach.

Methodology

• Sample Preparation:

  • Dissolve the 3-Methyl-3-heptene sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Instrumentation:

  • HPLC System: An HPLC system with a UV detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a common choice. For enhanced shape selectivity, a cholesterol-based column can be effective for geometric isomers.[6]

  • Detector: UV detector set at a low wavelength (e.g., 210 nm) as alkenes have weak UV absorbance.

• HPLC Parameters:

  • Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 85:15 v/v). The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the peaks for the E and Z isomers.

  • Determine the percentage of each isomer using the area percent method, similar to GC analysis.

Visualizations

Below are diagrams illustrating the typical workflow for isomeric purity analysis and a decision-making guide for selecting the most appropriate analytical technique.

Caption: General workflow for the isomeric purity analysis of chemical samples.

Caption: Decision tree for selecting an analytical method for isomeric purity.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 3. benchchem.com [benchchem.com]
• 4. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 5. vurup.sk [vurup.sk]
• 6. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. microbenotes.com [microbenotes.com]
• 12. benchchem.com [benchchem.com]

Confirming the structure of 3-Methyl-3-heptene reaction products

Comparison of Reaction Products for 3-Methyl-3-heptene

This guide provides a comparative analysis of the products formed from various reactions of 3-Methyl-3-heptene, a trisubstituted alkene. The information is intended for researchers, scientists, and professionals in drug development to understand the structural outcomes based on different reaction conditions. The guide details reaction mechanisms, product structures, and generalized experimental protocols, supported by quantitative data where applicable.

Reaction Overview

3-Methyl-3-heptene (C₈H₁₆) is an unsymmetrical alkene that can undergo a variety of addition and oxidation reactions at its carbon-carbon double bond. The regioselectivity and stereoselectivity of these reactions are dictated by the reagents and conditions employed. This guide focuses on hydrohalogenation, hydration, and oxidative cleavage reactions.

Data Presentation: Summary of Reactions and Products

The following table summarizes the major products expected from the reaction of 3-Methyl-3-heptene under different conditions. The product distribution is based on established chemical principles of reaction mechanisms.

Reaction Type	Reagents	Mechanism	Major Product(s)	Regioselectivity
Hydrobromination	HBr	Electrophilic Addition	3-Bromo-3-methylheptane	Markovnikov
Radical Hydrobromination	HBr, ROOR (Peroxides)	Free-Radical Addition	4-Bromo-3-methylheptane	Anti-Markovnikov
Acid-Catalyzed Hydration	H₂O, H₂SO₄ (cat.)	Electrophilic Addition	3-Methyl-3-heptanol	Markovnikov
Oxidative Cleavage	1. O₃; 2. (CH₃)₂S (DMS)	Ozonolysis (Reductive)	Butan-2-one & Butanal	N/A (Cleavage)
Oxidative Cleavage	KMnO₄ (hot, conc.)	Oxidation	Butan-2-one & Butanoic Acid	N/A (Cleavage)

Reaction Pathways and Mechanisms

Hydrobromination (Electrophilic Addition)

The reaction of 3-Methyl-3-heptene with hydrogen bromide (HBr) proceeds via an electrophilic addition mechanism. The reaction follows Markovnikov's rule, where the proton adds to the less substituted carbon of the double bond to form the more stable carbocation.[1][2] In this case, a stable tertiary carbocation is formed at the C3 position, which is then attacked by the bromide ion.

Figure 1. Hydrobromination of 3-Methyl-3-heptene.

Radical Hydrobromination (Anti-Markovnikov Addition)

In the presence of peroxides (ROOR), light, or heat, the addition of HBr to an alkene follows a free-radical mechanism.[3][4][5] This reaction exhibits anti-Markovnikov regioselectivity. The bromine radical (Br•) adds to the double bond first, at the position that generates the more stable carbon radical. For 3-Methyl-3-heptene, the Br• adds to the C4 position to form a more stable tertiary radical at the C3 position. This radical then abstracts a hydrogen atom from HBr to form the final product.[4]

Figure 2. Radical addition of HBr to 3-Methyl-3-heptene.

Acid-Catalyzed Hydration

The hydration of an alkene requires an acid catalyst, typically sulfuric acid (H₂SO₄), to protonate the double bond and initiate the reaction.[6][7] Similar to hydrobromination, this reaction follows Markovnikov's rule, proceeding through the most stable carbocation intermediate (tertiary carbocation at C3). A water molecule acts as a nucleophile, attacking the carbocation, followed by deprotonation to yield an alcohol.[8][9][10]

References

• 1. brainly.com [brainly.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
• 9. leah4sci.com [leah4sci.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Methyl-3-heptene: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 3-Methyl-3-heptene, tailored for researchers, scientists, and professionals in drug development. Adherence to these procedures is critical to ensure personnel safety and environmental compliance.

3-Methyl-3-heptene is a highly flammable liquid and vapor that may be fatal if swallowed and enters airways.[1][2][3] Proper handling and disposal are paramount. This guide outlines the necessary steps for the safe management of 3-Methyl-3-heptene waste.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure that all personnel are equipped with appropriate personal protective equipment (PPE), including protective gloves, eye protection, and face protection.[1][2] All operations should be conducted in a well-ventilated area, preferably within a laboratory fume hood.[4]

Key safety precautions include:

• Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the vicinity.[1][2]

• Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.[1][2]

• Employ only non-sparking tools when handling containers of 3-Methyl-3-heptene.[1][2]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][2][4]

• Keep containers tightly closed when not in use.[1][2][3][4]

In case of a spill, immediately evacuate personnel to a safe area and remove all sources of ignition.[4]

Step-by-Step Disposal Procedure

The primary method for the disposal of 3-Methyl-3-heptene is to transfer it to an approved waste disposal plant.[1][2] Do not attempt to dispose of this chemical down the drain or as regular trash.

1. Waste Collection and Segregation:

• Collect waste 3-Methyl-3-heptene in a designated, compatible container. The container must be clearly labeled with its contents.

• It is crucial to segregate waste streams. Do not mix 3-Methyl-3-heptene with other chemical waste, particularly incompatible materials. As a non-halogenated organic solvent, it should be collected separately from halogenated solvents.[5][6]

2. Container Management:

• Ensure the waste container is in good condition, with a non-leaking, screw-on cap.[6]

• Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[7]

• The exterior of the container must be clean and free of contamination.[7]

• Store the sealed waste container in a cool, well-ventilated, and locked-up area, away from ignition sources.[1][2]

3. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup.

• Provide the disposal contractor with the Safety Data Sheet (SDS) for 3-Methyl-3-heptene to ensure they have all the necessary information for safe handling and transport.

4. Emergency Procedures:

• If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1][2][3][8]

• If on Skin or Hair: Take off immediately all contaminated clothing. Rinse skin with water or shower.[1][8]

• In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

Quantitative Data Summary

No specific quantitative data for disposal, such as concentration limits, were identified in the available resources. The primary directive is containment and professional disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Methyl-3-heptene.

Caption: Workflow for the proper disposal of 3-Methyl-3-heptene.

References

• 1. 3-Methyl-3-heptene | 7300-03-0 | TCI AMERICA [tcichemicals.com]
• 2. 3-Methyl-3-heptene | 7300-03-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. 3-Methyl-3-heptene | 7300-03-0 | TCI EUROPE N.V. [tcichemicals.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Disposal of Testing for Alkane/Alkene | UK Science Technician Community [community.preproom.org]
• 6. geo.utexas.edu [geo.utexas.edu]
• 7. ethz.ch [ethz.ch]
• 8. cpachem.com [cpachem.com]

Essential Safety and Operational Guide for Handling 3-Methyl-3-heptene

This guide provides immediate, essential safety protocols, operational procedures, and disposal plans for handling 3-Methyl-3-heptene (CAS No. 7300-03-0). The following information is critical for researchers, scientists, and drug development professionals to ensure laboratory safety and minimize risk. Adherence to these guidelines is mandatory when working with this compound.

Hazard Summary: 3-Methyl-3-heptene is a highly flammable liquid and vapor that can be fatal if swallowed and enters the airways, and it may cause skin irritation.[1][2]

Physicochemical and Hazard Data

A summary of the key quantitative data for 3-Methyl-3-heptene is provided below. This information is crucial for a proper risk assessment prior to handling.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆	[3][4]
Molecular Weight	112.21 g/mol	[3][4][5]
Boiling Point	121 °C	[4][6]
Flash Point	9 °C	[4]
Density	0.73 g/cm³	[4][6]
GHS Hazard Statements	H225, H304, H315	[1][2]
Signal Word	Danger	[1]

Personal Protective Equipment (PPE)

The selection and proper use of appropriate PPE is the primary defense against chemical exposure. All personnel handling 3-Methyl-3-heptene must use the following equipment:

PPE Category	Item	Material/Standard	Specification
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 certified	A face shield should be worn in situations with a higher risk of splashing.[7]
Hand Protection	Chemical-Resistant Gloves	Nitrile or Viton®	Nitrile or Viton® gloves are recommended for incidental contact. For extended contact or immersion, Viton® is preferred. Always inspect gloves for degradation or punctures before use and change them frequently.[7]
Body Protection	Flame-Retardant Laboratory Coat	Nomex® or treated cotton	Must be made of a non-flammable material. Standard polyester lab coats are not suitable as they can melt and adhere to the skin in a fire.[7] Long-sleeved gowns with tight-fitting cuffs that close in the back are recommended.[8]
Respiratory Protection	NIOSH-approved Respirator	Organic vapor cartridges	Not generally required for small-scale use in a properly functioning chemical fume hood. A risk assessment should be performed to determine the need for respiratory protection if working outside of a fume hood or with large quantities.[7]
Footwear	Closed-toe Shoes	Non-porous material	Shoes must be made of a non-porous material to protect against spills.[7]

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls and Preparation:

• All handling of 3-Methyl-3-heptene must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize the inhalation of vapors.[7]

• Ensure an eyewash station and safety shower are readily accessible.

• Remove all potential ignition sources, such as open flames, hot plates, and spark-producing equipment, from the immediate vicinity.[9]

• Use explosion-proof electrical, ventilating, and lighting equipment.[9]

• All metal parts of the equipment must be grounded to avoid ignition of vapors by static electricity discharge.[9]

2. Chemical Handling:

• Wear all required PPE as specified in the table above.

• Use only non-sparking tools when opening or handling containers.[1][9]

• Keep the container tightly closed when not in use to prevent the release of flammable vapors.[1]

• Avoid breathing vapors or mist.[1]

• Avoid contact with skin and eyes.[1]

• Any heating of the substance must be conducted using a safe source like a heating mantle or water bath, never an open flame.[7]

3. Emergency Procedures:

• Spill: For small spills contained within a chemical fume hood, use an absorbent material to clean up the spill. Place the used absorbent in a sealed bag and dispose of it as hazardous solid waste. For larger spills, evacuate the area and contact your institution's emergency response team.[7]

• Fire: Use a Class B (e.g., CO₂ or dry chemical) fire extinguisher. Do not use water as it may spread the flammable liquid.[7]

• First Aid:

  • If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1]

  • If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.[1]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and consult a doctor.[1]

Handling Workflow Diagram

Caption: Workflow for safely handling 3-Methyl-3-heptene.

Disposal Plan: Step-by-Step Protocol

The proper disposal of 3-Methyl-3-heptene is crucial to ensure a safe working environment and maintain regulatory compliance. As a flammable liquid, it must be disposed of as hazardous waste.[10][11]

1. Personal Protective Equipment (PPE) and Safety:

• Eye Protection: Wear chemical safety goggles or a face shield.[11]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile).[11]

• Body Protection: Wear a flame-retardant lab coat.[11]

• Work Area: Conduct all waste handling within a certified chemical fume hood.[11]

• Ignition Sources: Ensure there are no potential ignition sources in the vicinity.[11]

2. Waste Segregation and Collection:

• Do not mix 3-Methyl-3-heptene with other waste streams, particularly incompatible chemicals such as oxidizers.[11][12]

• Collect the waste in a designated, properly labeled, and sealable container. The container should be made of a material compatible with flammable hydrocarbons.[11]

3. Waste Container Labeling and Storage:

• The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name, "3-Methyl-3-heptene".[13]

• Keep the waste container tightly capped at all times, except when adding waste.[13]

• Store the sealed waste container in a designated satellite accumulation area. This area should be a well-ventilated, cool, and dry location away from direct sunlight and heat sources.[11]

4. Final Disposal:

• Complete all required hazardous waste manifests or tags as per your institution's and local regulations.[11]

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal.

Important Considerations:

• Never dispose of 3-Methyl-3-heptene by pouring it down the drain or discarding it with regular trash. This can lead to environmental contamination and create a fire or explosion hazard.[11]

• Do not mix hazardous and non-hazardous waste.[12]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cpachem.com [cpachem.com]
• 3. 3-Methyl-3-heptene | C8H16 | CID 5364732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. (Z)-3-Methylhept-3-ene | C8H16 | CID 5352144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-METHYL-3-HEPTENE CAS#: 7300-03-0 [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. fishersci.com [fishersci.com]
• 10. 3-Methyl-3-heptene | 7300-03-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 11. benchchem.com [benchchem.com]
• 12. nipissingu.ca [nipissingu.ca]
• 13. engineering.purdue.edu [engineering.purdue.edu]